Penicillin V b-Sulfoxide-d3

Core Science & Biosynthesis

An In-depth Technical Guide to Penicillin V β-Sulfoxide-d3

For Researchers, Scientists, and Drug Development Professionals

Introduction

Penicillin V β-Sulfoxide-d3 is a deuterated analog of Penicillin V β-Sulfoxide, which is a metabolite of the widely used β-lactam antibiotic, Penicillin V. The incorporation of deuterium (B1214612) atoms (d3) makes it a valuable tool in pharmacokinetic and metabolic studies, often serving as an internal standard for mass spectrometry-based quantification of Penicillin V and its metabolites. This technical guide provides a comprehensive overview of the chemical properties, synthesis, and analysis of Penicillin V β-Sulfoxide-d3, intended for use in a research and drug development context.

Chemical and Physical Properties

The fundamental chemical and physical properties of Penicillin V β-Sulfoxide-d3 are summarized in the tables below. This data has been compiled from various chemical suppliers and databases.

Table 1: General Chemical Properties

Property	Value	Source(s)
Chemical Name	(2S,3S,4S,5R,6R)-3-methyl-4-oxido-7-oxo-6-[(2-phenoxyacetyl)amino]-3-(trideuteriomethyl)-4-thionia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid	[1][2]
Synonyms	6-Phenoxyacetamidopenicillinic Acid-d3 1β-Oxide, Penicillin-d3 V S-Oxide, Penicillin V beta-Sulfoxide-d3	[1]
CAS Number	148680-07-3	[2][3][4]
Molecular Formula	C₁₆H₁₅D₃N₂O₆S	[3][4]
Molecular Weight	369.41 g/mol	[3][4]
IUPAC Name	(2S,3S,5R,6R)-6-((1-hydroxy-2-phenoxyethylidene)amino)-3-methyl-3-(methyl-d3)-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid 4-oxide	[2]
InChI Key	DNPOVSLJNLLGMA-ZYSRGASWSA-N	[2]

Table 2: Physical Properties

Property	Value	Source(s)
Appearance	Light Brown Solid	[3]
Melting Point	>128°C (decomposes)	[3]
Solubility	DMSO (Slightly), Methanol (Slightly)	[3]
Storage Temperature	Recommended at -20°C for long-term stability.	[5]

Experimental Protocols

Synthesis of Penicillin V β-Sulfoxide-d3

The synthesis of Penicillin V β-Sulfoxide-d3 would typically involve the oxidation of Penicillin V-d3. A general procedure for the oxidation of Penicillin V to its β-sulfoxide is described in the patent literature[6].

Materials:

• Penicillin V-d3

• Hydrogen Peroxide (H₂O₂) solution (e.g., 30-50% w/v)

• A water-immiscible organic solvent (e.g., ethyl acetate, dichloromethane)

• Stirring apparatus

• Reaction vessel

Procedure:

• Dissolve Penicillin V-d3 in a suitable water-immiscible organic solvent to create a concentrated solution.

• In a separate vessel, prepare an aqueous solution of hydrogen peroxide.

• Combine the organic solution of Penicillin V-d3 and the aqueous hydrogen peroxide solution in a reaction vessel. The molar ratio of H₂O₂ to Penicillin V-d3 should be optimized, typically ranging from 1.5:1 to 7:1[6].

• Stir the two-phase liquid system at room temperature. The reaction progress can be monitored by techniques such as Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

• As the oxidation proceeds, the Penicillin V β-Sulfoxide-d3, being less soluble in the organic solvent, will crystallize out of the solution[6].

• Once the reaction is complete, the crystalline product can be collected by filtration.

• The collected solid should be washed with water and a small amount of the organic solvent to remove impurities.

• The final product should be dried under vacuum.

Note: This is a generalized protocol and would require optimization of solvent systems, reaction times, and temperature for optimal yield and purity of Penicillin V β-Sulfoxide-d3.

Analysis of Penicillin V β-Sulfoxide-d3

High-Performance Liquid Chromatography (HPLC) coupled with UV or mass spectrometry (MS) detection is the most common method for the analysis of penicillins and their metabolites.

Instrumentation:

• HPLC system with a UV or MS detector

• Reversed-phase C18 column

Mobile Phase (Isocratic):

• A mixture of an aqueous buffer (e.g., 0.02 M phosphoric acid) and an organic modifier (e.g., acetonitrile). A typical composition could be 66% aqueous buffer and 34% acetonitrile[7].

Procedure:

• Prepare a standard solution of Penicillin V β-Sulfoxide-d3 in a suitable solvent (e.g., a mixture of the mobile phase).

• Set the flow rate of the mobile phase (e.g., 1 mL/min).

• Equilibrate the C18 column with the mobile phase until a stable baseline is achieved.

• Inject a known volume of the standard solution onto the column.

• Detect the analyte using a UV detector at an appropriate wavelength (e.g., 269 nm for Penicillin V and its metabolites) or a mass spectrometer set to monitor the specific mass-to-charge ratio of Penicillin V β-Sulfoxide-d3[7].

• The retention time and peak area can be used for identification and quantification.

For LC-MS/MS analysis:

• The mass spectrometer would be operated in a selected reaction monitoring (SRM) mode for high selectivity and sensitivity. This would involve monitoring a specific precursor ion to product ion transition for Penicillin V β-Sulfoxide-d3.

Biological Context and Mechanism of Action of Penicillin V

Penicillin V β-Sulfoxide-d3 is primarily used as a stable isotope-labeled internal standard in pharmacokinetic studies of Penicillin V. The biological activity of the parent drug, Penicillin V, is well-established. Penicillin V exerts its bactericidal effect by inhibiting the synthesis of the bacterial cell wall.

The key steps in the mechanism of action are:

• Binding to Penicillin-Binding Proteins (PBPs): Penicillins bind to and inactivate PBPs, which are enzymes essential for the final steps of peptidoglycan synthesis[8]. Peptidoglycan is a critical component that provides structural integrity to the bacterial cell wall.

• Inhibition of Transpeptidation: The inactivation of PBPs prevents the cross-linking of peptidoglycan chains, a process known as transpeptidation.

• Cell Wall Weakening and Lysis: The inhibition of peptidoglycan synthesis leads to a weakened cell wall that can no longer withstand the internal osmotic pressure of the bacterium. This results in cell lysis and bacterial death[8].

Visualizations

Mechanism of Action of Penicillin V

Caption: Mechanism of action of Penicillin V leading to bacterial cell lysis.

General Analytical Workflow

References

• 1. ora.ox.ac.uk [ora.ox.ac.uk]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. Penicillin V β-Sulfoxide-d3 | 148680-07-3 [chemicalbook.com]
• 4. scbt.com [scbt.com]
• 5. cdn.caymanchem.com [cdn.caymanchem.com]
• 6. WO1985003294A1 - Preparation of penicillin sulfoxide - Google Patents [patents.google.com]
• 7. Determination of penicillin-V in human plasma by high-performance liquid chromatography and solid-phase extraction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. What is the mechanism of Penicillin V? [synapse.patsnap.com]

Isotopic Labeling of Penicillin V: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core principles and methodologies for the isotopic labeling of Penicillin V (Phenoxymethylpenicillin). This document is intended to serve as a valuable resource for professionals in drug development and metabolic research, offering detailed insights into biosynthetic and chemical labeling strategies, experimental considerations, and analytical techniques.

Introduction to Isotopic Labeling of Penicillin V

Isotopic labeling of Penicillin V involves the incorporation of stable or radioactive isotopes into the molecular structure of the antibiotic. This process yields labeled molecules that are chemically identical to the parent compound but are distinguishable by their mass or radioactive decay. The core structure of Penicillin V, a β-lactam antibiotic, consists of a thiazolidine (B150603) ring, a β-lactam ring, and a phenoxyacetyl side chain. Isotopes can be strategically introduced into various parts of this molecule to serve different scientific purposes.

The primary applications for isotopically labeled Penicillin V include:

• Metabolic and Pharmacokinetic Studies: Tracing the absorption, distribution, metabolism, and excretion (ADME) of the drug in biological systems.

• Mechanistic Studies: Elucidating the biosynthetic pathway of Penicillin V and the mechanism of action of enzymes involved in its synthesis and degradation.

• Quantitative Analysis: Serving as internal standards in mass spectrometry-based assays for accurate quantification of Penicillin V in complex biological matrices.[1][2]

Commonly used isotopes for labeling Penicillin V include:

• Radioactive Isotopes: Carbon-14 (¹⁴C) and Tritium (³H) are used for their high sensitivity in tracer studies.

• Stable Isotopes: Deuterium (²H or D), Carbon-13 (¹³C), Nitrogen-15 (¹⁵N), and Oxygen-18 (¹⁸O) are non-radioactive and are primarily used in mass spectrometry and nuclear magnetic resonance (NMR) studies.[1][3]

Methodologies for Isotopic Labeling

The introduction of isotopic labels into the Penicillin V molecule can be achieved through two primary approaches: biosynthetic methods and chemical synthesis.

Biosynthetic Labeling

Biosynthetic labeling leverages the natural fermentation process of the fungus Penicillium chrysogenum (also known as Penicillium rubens), the primary industrial producer of penicillin.[4][5] By providing isotopically labeled precursor molecules in the fermentation medium, the fungus incorporates these labels into the Penicillin V structure.

The biosynthesis of Penicillin V begins with the condensation of three amino acid precursors: L-α-aminoadipic acid, L-cysteine, and L-valine, to form the tripeptide δ-(L-α-aminoadipyl)-L-cysteinyl-D-valine (ACV).[5] Subsequently, the β-lactam and thiazolidine rings are formed, and the α-aminoadipyl side chain is exchanged for a phenoxyacetyl group to yield Penicillin V.

Labeling Strategies using Biosynthesis:

• ¹³C-Labeling: Feeding the P. chrysogenum culture with ¹³C-labeled glucose results in the incorporation of ¹³C throughout the carbon skeleton of Penicillin V.[6][7] For more specific labeling, ¹³C-labeled amino acid precursors like L-valine or L-cysteine can be used.

• ¹⁴C-Labeling: The use of L-[U-¹⁴C]valine in the fermentation medium leads to the production of ¹⁴C-labeled Penicillin V, which is invaluable for radiotracer studies.[8]

• ¹⁵N-Labeling: Commercially available ¹⁵N-labeled L-valine can be incorporated into the Penicillin V molecule, providing a valuable tool for NMR-based structural and dynamic studies.[9][10]

• ³H-Labeling: Tritiated precursors, such as [3,3′-³H]cystine, have been used to investigate the stereochemistry of the enzymatic reactions in the penicillin biosynthetic pathway.

Chemical and Chemo-enzymatic Synthesis

Chemical synthesis offers a more controlled approach to isotopic labeling, allowing for the precise placement of isotopes at specific atomic positions within the Penicillin V molecule. The total synthesis of Penicillin V, first achieved by John C. Sheehan, provides a roadmap for such targeted labeling.[11]

A key intermediate in many semi-synthetic approaches is 6-aminopenicillanic acid (6-APA), which can be acylated with an isotopically labeled phenoxyacetic acid derivative to produce labeled Penicillin V.[12]

Labeling Strategies using Chemical and Chemo-enzymatic Synthesis:

• Deuterium (²H) Labeling: Penicillin V-d5, where five hydrogen atoms on the phenoxy group are replaced with deuterium, is a commonly used internal standard for mass spectrometry.[2][13] This can be synthesized by using deuterated phenoxyacetic acid in the acylation of 6-APA.

• ¹³C and ¹⁴C Labeling of the Side Chain: Synthesis of phenoxyacetic acid with ¹³C or ¹⁴C in the acetyl group allows for specific labeling of the side chain of Penicillin V.

• ¹⁸O-Labeling: The use of H₂¹⁸O in the enzymatic hydrolysis of Penicillin V to penicilloic acid, followed by recyclization, can introduce ¹⁸O into the carboxyl group. Enzymatic synthesis in the presence of ¹⁸O-labeled precursors can also be employed.[14]

Experimental Protocols

The following sections provide generalized experimental protocols for the isotopic labeling of Penicillin V. These should be considered as starting points and may require optimization based on specific laboratory conditions and research goals.

Biosynthetic Production of Isotopically Labeled Penicillin V

This protocol describes a general method for producing isotopically labeled Penicillin V through fermentation of Penicillium chrysogenum.

Materials:

• High-yielding strain of Penicillium chrysogenum.

• Fermentation medium (e.g., a complex medium containing corn steep liquor or a defined synthetic medium).[4][5]

• Isotopically labeled precursor (e.g., ¹³C-glucose, ¹⁴C-L-valine, ¹⁵N-L-valine).

• Phenoxyacetic acid (as a precursor for the side chain).

• Sterile flasks and fermenter.

• Analytical equipment for monitoring fermentation (pH meter, etc.).

• Extraction solvents (e.g., butyl acetate (B1210297), ethyl acetate).[4]

• Purification equipment (e.g., chromatography columns).

Procedure:

• Inoculum Preparation: Prepare a spore suspension of P. chrysogenum from a mature slant. Inoculate a seed culture medium and incubate for 24-48 hours to obtain a vegetative inoculum.

• Fermentation: Inoculate the production fermentation medium with the seed culture. The composition of the medium will depend on the labeling strategy. For general labeling, a defined medium with the isotopically labeled carbon or nitrogen source should be used. For specific labeling, the labeled amino acid precursor is added to the medium.

• Precursor Feeding: Add the isotopically labeled precursor and phenoxyacetic acid to the fermentation broth at the appropriate time, typically during the exponential growth phase.

• Monitoring and Control: Monitor and control fermentation parameters such as pH, temperature, and dissolved oxygen to maintain optimal conditions for penicillin production.

• Harvesting: After a suitable fermentation period (typically 5-7 days), harvest the fermentation broth.

• Extraction: Separate the mycelium from the broth by filtration or centrifugation. Acidify the broth to pH 2.0-2.5 and extract the Penicillin V into an organic solvent like butyl acetate or ethyl acetate.[4]

• Purification: The labeled Penicillin V can be further purified using techniques such as back-extraction into an aqueous buffer at a neutral pH, followed by crystallization or chromatographic methods.

Chemo-enzymatic Synthesis of Isotopically Labeled Penicillin V

This protocol outlines a general procedure for the synthesis of isotopically labeled Penicillin V by acylating 6-aminopenicillanic acid (6-APA) with a labeled phenoxyacetic acid derivative.

Materials:

• 6-Aminopenicillanic acid (6-APA).

• Isotopically labeled phenoxyacetyl chloride or another activated form of phenoxyacetic acid (e.g., ¹³C-labeled, deuterated).

• Penicillin acylase (immobilized or free).[12][14]

• Reaction buffer (e.g., phosphate (B84403) buffer).

• Organic solvents (e.g., acetone).

• Analytical equipment for monitoring the reaction (e.g., HPLC).

Procedure:

• Reaction Setup: Dissolve 6-APA and the isotopically labeled phenoxyacetic acid derivative in a suitable buffer system. The optimal pH for the enzymatic reaction is typically between 7.0 and 8.0.[12]

• Enzymatic Reaction: Add penicillin acylase to the reaction mixture to catalyze the acylation of 6-APA. The reaction is typically carried out at a controlled temperature (e.g., 25-37°C).

• Monitoring: Monitor the progress of the reaction by HPLC to determine the formation of labeled Penicillin V and the consumption of reactants.

• Enzyme Removal: If using free enzyme, it can be removed by ultrafiltration. Immobilized enzyme can be easily separated by filtration for reuse.

• Purification: The labeled Penicillin V can be purified from the reaction mixture by crystallization or chromatography.

Data Presentation and Analysis

Quantitative Data Summary

The following tables summarize typical quantitative data associated with the production and analysis of Penicillin V. Note that specific yields and incorporation rates for isotopically labeled variants are highly dependent on the experimental conditions and are not always reported in the literature.

Fermentation Parameter	Typical Value/Range	Reference(s)
Penicillin V Titer	0.72 - 1.92 g/L	[5]
Specific Penicillin Production Rate	4-6 mg/g dry weight/h	[4]
Glucose Repression of ¹⁴C-Valine Incorporation	~70% reduction with 140 mM glucose	[8]

Analytical Method	Analyte	Matrix	Key Parameters	Recovery/Accuracy
LC-MS/MS	Penicillin V and metabolites	Human Plasma	Protein precipitation, C18 column, gradient elution	-
LC-MS/MS with Isotope Dilution	Penicillins	Porcine Tissues, Milk	Derivatization with piperidine (B6355638), SPE	Accuracy: 83-116%

Analytical Techniques for Labeled Penicillin V

Mass Spectrometry (MS):

Mass spectrometry is a crucial tool for confirming the incorporation of isotopes and for quantifying the level of enrichment. High-resolution mass spectrometry (HRMS) can precisely determine the mass of the labeled molecule, and tandem mass spectrometry (MS/MS) can be used to locate the position of the label within the molecule by analyzing its fragmentation pattern.[12] Isotope dilution mass spectrometry, using a known amount of a stable isotope-labeled standard, is the gold standard for accurate quantification.[2]

Nuclear Magnetic Resonance (NMR) Spectroscopy:

NMR spectroscopy is a powerful technique for determining the exact position of isotopic labels within the Penicillin V molecule. ¹³C-NMR and ¹⁵N-NMR can directly detect the presence and location of these isotopes.[1][3] Advanced NMR techniques can also provide information about the structure and dynamics of Penicillin V and its interactions with biological targets.

Visualizations

Biosynthetic Pathway of Penicillin V

Caption: Biosynthetic pathway of Penicillin V from its amino acid precursors.

Chemo-enzymatic Synthesis Workflow

Caption: General workflow for the chemo-enzymatic synthesis of isotopically labeled Penicillin V.

Analytical Workflow for Labeled Penicillin V

Caption: Analytical workflow for the characterization of isotopically labeled Penicillin V.

Conclusion

The isotopic labeling of Penicillin V is a powerful tool for a wide range of scientific applications, from fundamental biosynthetic studies to crucial pharmacokinetic and quantitative analyses in drug development. Both biosynthetic and chemical synthesis methods offer viable routes to obtaining labeled Penicillin V, each with its own advantages and challenges. The choice of labeling strategy will depend on the specific research question, the desired isotope and labeling pattern, and the available resources. This guide provides a foundational understanding and practical starting points for researchers embarking on the isotopic labeling of this important antibiotic.

References

• 1. 13C and 15N-chemical shift anisotropy of ampicillin and penicillin-V studied by 2D-PASS and CP/MAS NMR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Determination of the enrichment of isotopically labelled molecules by mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Analysis of penicillin V biosynthesis during fed-batch cultivations with a high-yielding strain of Penicillium chrysogenum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Penicillin production by wild isolates of Penicillium chrysogenum in Pakistan - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Metabolic network analysis of Penicillium chrysogenum using (13)C-labeled glucose - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Carbon catabolite repression of penicillin biosynthesis by Penicillium chrysogenum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. youtube.com [youtube.com]
• 11. Quantitative analysis of penicillins in porcine tissues, milk and animal feed using derivatisation with piperidine and stable isotope dilution liquid chromatography tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 12. medchemexpress.com [medchemexpress.com]
• 13. CN109628541B - Method for synthesizing penicillin V salt by enzyme method - Google Patents [patents.google.com]
• 14. benchchem.com [benchchem.com]

In-Depth Technical Guide: Penicillin V β-Sulfoxide-d3 (CAS: 148680-07-3)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Penicillin V β-Sulfoxide-d3 is a deuterated, stable isotope-labeled derivative of Penicillin V sulfoxide (B87167). Stable isotope-labeled compounds are critical tools in drug development and various fields of scientific research, particularly in quantitative analysis using mass spectrometry. The incorporation of deuterium (B1214612) atoms results in a compound with a higher molecular weight than its non-labeled counterpart, while retaining nearly identical chemical and physical properties. This makes Penicillin V β-Sulfoxide-d3 an excellent internal standard for liquid chromatography-mass spectrometry (LC-MS) based assays, allowing for precise and accurate quantification of Penicillin V and its metabolites in complex biological matrices. This guide provides a comprehensive overview of the technical data, experimental protocols, and relevant biological pathways associated with Penicillin V and its sulfoxide derivative.

Physicochemical Properties

The fundamental properties of Penicillin V β-Sulfoxide-d3 and its non-deuterated analog are summarized below for comparative analysis.

Property	Penicillin V β-Sulfoxide-d3	Penicillin V β-Sulfoxide
CAS Number	148680-07-3	33069-21-5[1]
Molecular Formula	C₁₆H₁₅D₃N₂O₆S[2]	C₁₆H₁₈N₂O₆S[1]
Molecular Weight	369.41 g/mol [2]	366.39 g/mol [3]
IUPAC Name	(2S,3S,5R,6R)-3-methyl-3-(methyl-d3)-7-oxo-6-[(2-phenoxyacetyl)amino]-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid 4-oxide[4]	(2S,4S,5R,6R)-3,3-dimethyl-4,7-dioxo-6-[(2-phenoxyacetyl)amino]-4λ4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid[1]
Appearance	Light Brown Solid[2]	Data not available
Melting Point	>128°C (decomposes)[2]	Data not available
Solubility	Slightly soluble in DMSO and Methanol[2]	Data not available
InChI Key	DNPOVSLJNLLGMA-ZYSRGASWSA-N[4]	DNPOVSLJNLLGMA-WJLSXFSKSA-N[3]

Synthesis

General Synthesis of Penicillin V β-Sulfoxide

Experimental Protocol (Adapted from Patent WO1985003294A1) [5]

This process involves the oxidation of Penicillin V in a two-phase liquid system.

• Reactants:

  • Penicillin V (or deuterated Penicillin V)

  • Hydrogen peroxide (20-50% w/v aqueous solution)

  • A water-immiscible organic solvent (e.g., chlorinated hydrocarbons, esters, ketones) that dissolves Penicillin V but has lower solubility for the sulfoxide product.

• Procedure:

  • Prepare a concentrated solution of Penicillin V (35-120% w/v) in the chosen organic solvent.

  • Combine the organic solution with the hydrogen peroxide solution. The molar ratio of H₂O₂ to Penicillin V should be between 1.5:1 and 7:1.

  • The reaction proceeds without the need for an organic acid promoter.

  • As the oxidation occurs, the Penicillin V β-sulfoxide, being less soluble, crystallizes out of the two-phase system.

  • The crystallized product can be collected by filtration.

This method is reported to produce Penicillin V β-sulfoxide in high purity and yield.

Caption: Synthesis workflow for Penicillin V β-Sulfoxide.

Analytical Applications

Penicillin V β-Sulfoxide-d3 is primarily designed for use as an internal standard in quantitative analytical methods, most notably in Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Use as an Internal Standard in LC-MS/MS

The use of a stable isotope-labeled internal standard is the gold standard in quantitative mass spectrometry. It corrects for variations in sample preparation, matrix effects (ion suppression or enhancement), and instrument response.

General Experimental Protocol for Quantification of Penicillin V in Biological Matrices

This protocol is a generalized procedure and should be optimized for specific matrices and instrumentation.

• Sample Preparation:

  • To a known volume or weight of the biological sample (e.g., plasma, urine, tissue homogenate), add a precise amount of Penicillin V β-Sulfoxide-d3 solution of known concentration.

  • Perform protein precipitation by adding a cold organic solvent such as acetonitrile (B52724) or methanol.

  • Vortex the mixture and centrifuge to pellet the precipitated proteins.

  • The supernatant can be further cleaned up using solid-phase extraction (SPE) or directly diluted for analysis.

• Liquid Chromatography (LC):

  • Column: A C18 reversed-phase column is typically used.

  • Mobile Phase: A gradient of water and an organic solvent (acetonitrile or methanol), both containing a small amount of an additive like formic acid or ammonium (B1175870) acetate (B1210297) to improve peak shape and ionization.

  • Flow Rate: Dependent on the column dimensions, typically in the range of 0.2-0.5 mL/min.

  • Injection Volume: Typically 5-20 µL.

• Tandem Mass Spectrometry (MS/MS):

  • Ionization: Electrospray ionization (ESI) in positive or negative mode.

  • Detection: Multiple Reaction Monitoring (MRM) is used for its high selectivity and sensitivity. Specific precursor-to-product ion transitions for both the analyte (Penicillin V) and the internal standard (Penicillin V β-Sulfoxide-d3) are monitored.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)
Penicillin V	To be determined empirically	To be determined empirically
Penicillin V β-Sulfoxide-d3	To be determined empirically	To be determined empirically

• Quantification: The concentration of Penicillin V in the sample is determined by comparing the peak area ratio of the analyte to the internal standard against a calibration curve prepared with known concentrations of Penicillin V and a constant concentration of the internal standard.

Caption: LC-MS/MS analytical workflow using an internal standard.

Biological Context: Penicillin V Action and Metabolism

While Penicillin V β-Sulfoxide-d3 is a synthetic molecule for analytical use, its parent compounds are biologically significant.

Mechanism of Action of Penicillin V

Penicillin V, like other penicillin antibiotics, exerts its antibacterial effect by inhibiting the synthesis of the bacterial cell wall.

• Target: Penicillin-Binding Proteins (PBPs), which are bacterial enzymes responsible for the cross-linking of peptidoglycan chains.

• Action: The strained β-lactam ring of penicillin covalently binds to the active site of PBPs, irreversibly inactivating them.

• Result: The inhibition of peptidoglycan synthesis weakens the bacterial cell wall, leading to cell lysis and bacterial death, especially in growing bacteria.

Caption: Mechanism of action of Penicillin V.

Metabolism and Degradation of Penicillin V

Penicillin V can be metabolized or degraded into several products, with the sulfoxide being one of them. The β-lactam ring is susceptible to hydrolysis, which inactivates the antibiotic.

• Hydrolysis: The most common degradation pathway is the hydrolysis of the β-lactam ring to form the inactive penicilloic acid.

• Oxidation: Penicillin V can be oxidized to form Penicillin V sulfoxide. This can occur metabolically or as a result of chemical degradation.

Caption: Simplified degradation pathways of Penicillin V.

Safety and Handling

While a specific Material Safety Data Sheet (MSDS) for Penicillin V β-Sulfoxide-d3 is not widely available, the handling precautions should be based on those for Penicillin V and its derivatives.

• General Handling: Use in a well-ventilated area. Avoid breathing dust. Avoid contact with skin and eyes. Wear appropriate personal protective equipment (PPE), including gloves, lab coat, and safety glasses.

• Allergenicity: Penicillins are known sensitizers and can cause allergic reactions upon inhalation or skin contact in susceptible individuals.

• Storage: Store in a tightly sealed container in a cool, dry place, protected from light. For long-term storage, refrigeration is recommended.

Conclusion

Penicillin V β-Sulfoxide-d3 is a valuable tool for researchers in drug metabolism, pharmacokinetics, and clinical diagnostics. Its utility as an internal standard in LC-MS/MS methods allows for the reliable quantification of Penicillin V and its metabolites, contributing to a better understanding of the behavior of this important antibiotic in biological systems. This guide provides the foundational technical information to facilitate its effective use in a research setting.

References

• 1. Research on degradation of penicillins in milk by β-lactamase using ultra-performance liquid chromatography coupled with time-of-flight mass spectrometry. | Semantic Scholar [semanticscholar.org]
• 2. ues.pku.edu.cn [ues.pku.edu.cn]
• 3. researchgate.net [researchgate.net]
• 4. Determination of penicillin G and its degradation products in a penicillin production wastewater treatment plant and the receiving river - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]

Penicillin V β-Sulfoxide-d3: A Technical Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides an in-depth overview of Penicillin V β-Sulfoxide-d3, including its suppliers, pricing information, and its application as an internal standard in analytical methodologies. This document also details relevant biological and degradation pathways.

Introduction

Penicillin V β-Sulfoxide-d3 is a deuterated analog of a metabolite of Penicillin V, a widely used antibiotic. Its primary application in a research setting is as an internal standard for mass spectrometry-based quantitative analysis of Penicillin V and its metabolites in various biological matrices. The incorporation of deuterium (B1214612) atoms provides a distinct mass shift, allowing for precise differentiation from the endogenous, non-labeled analyte while maintaining nearly identical chemical and physical properties.

Suppliers and Pricing

The availability of Penicillin V β-Sulfoxide-d3 is limited to specialized chemical suppliers. Pricing is generally provided upon request and can vary based on the quantity and purity required.

Supplier	Product Number	Available Quantities	Pricing
LGC Standards	TRC-P223507	1 mg, 5 mg, 25 mg	Price on request[1]
Santa Cruz Biotechnology	sc-212828	Contact for details	Price on request
Sigma-Aldrich	AABH9BD8FA4B	Contact for details	Price on request[2]
ChemicalBook	CB12694354	Multiple suppliers listed	Price on request

Experimental Protocols

Objective

To quantify the concentration of Penicillin V in a biological sample using LC-MS/MS with Penicillin V β-Sulfoxide-d3 as an internal standard.

Materials

• Penicillin V analytical standard

• Penicillin V β-Sulfoxide-d3 (internal standard)

• Acetonitrile (ACN), LC-MS grade

• Formic acid, LC-MS grade

• Water, LC-MS grade

• Biological matrix (e.g., plasma)

• Solid Phase Extraction (SPE) cartridges (e.g., Oasis HLB)[4]

• Centrifuge

• LC-MS/MS system

Procedure

• Preparation of Standard Solutions:

  • Prepare a stock solution of Penicillin V and Penicillin V β-Sulfoxide-d3 in a suitable solvent (e.g., methanol (B129727) or DMSO).

  • Create a series of calibration standards by spiking known concentrations of Penicillin V into the biological matrix.

  • Prepare a working solution of the internal standard (Penicillin V β-Sulfoxide-d3).

• Sample Preparation:

  • Thaw biological samples on ice.

  • To a 100 µL aliquot of each sample (calibration standards, quality controls, and unknown samples), add a fixed amount of the internal standard working solution.

  • Perform protein precipitation by adding 3 volumes of ice-cold acetonitrile. Vortex and centrifuge to pellet the precipitated proteins.

  • Alternatively, for cleaner samples, perform solid-phase extraction (SPE). Condition the SPE cartridge, load the sample, wash away interferences, and elute the analyte and internal standard.[4]

  • Evaporate the supernatant or eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the dried extract in the mobile phase for LC-MS/MS analysis.

• LC-MS/MS Analysis:

  • Liquid Chromatography:

    • Column: A suitable C18 reversed-phase column.

    • Mobile Phase A: Water with 0.1% formic acid.

    • Mobile Phase B: Acetonitrile with 0.1% formic acid.

    • Gradient: A suitable gradient to separate Penicillin V from matrix components.

    • Injection Volume: 5-10 µL.

  • Mass Spectrometry:

    • Ionization Mode: Electrospray Ionization (ESI), positive mode.

    • Detection: Multiple Reaction Monitoring (MRM).

    • Monitor the precursor-to-product ion transitions for both Penicillin V and Penicillin V β-Sulfoxide-d3. The specific transitions should be optimized by infusing the pure compounds.

• Data Analysis:

  • Construct a calibration curve by plotting the ratio of the peak area of Penicillin V to the peak area of Penicillin V β-Sulfoxide-d3 against the concentration of the calibration standards.

  • Determine the concentration of Penicillin V in the unknown samples by interpolating their peak area ratios from the calibration curve.

Signaling and Degradation Pathways

The following diagrams illustrate the biosynthetic pathway of Penicillin V and a proposed degradation pathway.

Biosynthesis of Penicillin V.

References

• 1. Penicillin V Beta-Sulfoxide-d3 | LGC Standards [lgcstandards.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. benchchem.com [benchchem.com]
• 4. swfrec.ifas.ufl.edu [swfrec.ifas.ufl.edu]

The Stability of Deuterated Penicillin V Sulfoxide: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the anticipated stability profile of deuterated Penicillin V sulfoxide (B87167). In the absence of direct, publicly available stability studies on this specific molecule, this document extrapolates from established principles of the kinetic isotope effect (KIE), known degradation pathways of Penicillin V and its sulfoxide, and general stability testing protocols for β-lactam antibiotics. The primary focus is to provide a scientifically grounded framework for researchers and drug development professionals interested in the potential advantages of deuterating Penicillin V sulfoxide. This guide covers theoretical stability enhancements, key degradation pathways, and detailed hypothetical experimental protocols for stability assessment.

Introduction

Penicillin V, a widely used β-lactam antibiotic, is susceptible to degradation, which can impact its therapeutic efficacy and shelf-life. Oxidation of the thioether in the thiazolidine (B150603) ring to a sulfoxide is a known metabolic and degradation pathway. The resulting Penicillin V sulfoxide is also subject to further degradation. Deuteration, the selective replacement of hydrogen atoms with deuterium (B1214612), has emerged as a strategy to enhance the metabolic and chemical stability of drug molecules.[1][2] This is primarily due to the kinetic isotope effect (KIE), where the greater mass of deuterium leads to a stronger carbon-deuterium (C-D) bond compared to a carbon-hydrogen (C-H) bond, often resulting in a slower rate of bond cleavage.[3]

This guide explores the theoretical underpinnings of the enhanced stability of deuterated Penicillin V sulfoxide, details its expected degradation pathways, and provides robust experimental designs for its stability evaluation.

The Kinetic Isotope Effect and Proposed Stability Enhancement

The stability of a molecule is intrinsically linked to the rates of the chemical reactions that lead to its degradation. The substitution of hydrogen with deuterium can significantly alter these reaction rates.

The Primary Kinetic Isotope Effect

If the cleavage of a C-H bond is the rate-determining step in a degradation pathway, replacing that hydrogen with deuterium will slow down the reaction. This is known as a primary KIE and is the principal mechanism by which deuteration is expected to stabilize Penicillin V sulfoxide against certain degradation routes, such as epimerization at the C-6 position.

The Secondary Kinetic Isotope Effect

Deuteration at positions not directly involved in bond cleavage but adjacent to the reaction center can also influence reaction rates through a secondary KIE. This can be relevant for hydrolytic degradation pathways of the β-lactam ring.

It is hypothesized that strategic deuteration of Penicillin V sulfoxide, for instance at the C-6 position or on the phenoxymethyl (B101242) side chain, could retard key degradation reactions.

Key Degradation Pathways of Penicillin V Sulfoxide

The primary degradation pathways for Penicillin V sulfoxide are expected to be analogous to those of other penicillin sulfoxides, including hydrolysis, epimerization, and rearrangement.[4]

• β-Lactam Ring Hydrolysis: This is a common degradation route for all penicillins, leading to the formation of inactive penicilloic acids. This can be catalyzed by acid, base, or enzymes like β-lactamases.[4][5]

• Epimerization at C-6: The hydrogen at the C-6 position is susceptible to base-catalyzed abstraction, leading to a change in stereochemistry and a potential loss of biological activity.[4]

• Rearrangement Reactions: Penicillin sulfoxides can undergo thermal or acid-catalyzed rearrangements to form novel structures. For instance, heating penicillin sulfoxides can lead to the formation of sulphenic acids.[6]

• Pyrrole (B145914) Formation: Under alkaline hydrolysis conditions, Penicillin V sulfoxide has been observed to degrade to a pyrrole derivative.[4]

Below is a diagram illustrating the major degradation pathways.

Caption: Major degradation pathways of deuterated Penicillin V sulfoxide.

Quantitative Stability Data (Hypothetical)

While no direct experimental data for deuterated Penicillin V sulfoxide is available, the following tables present a hypothetical comparison of stability parameters based on the expected impact of deuteration. These tables are intended to serve as a template for presenting future experimental findings.

Table 1: Hypothetical Half-Life (t½) Comparison at 25°C

Condition	Penicillin V Sulfoxide (t½, hours)	Deuterated Penicillin V Sulfoxide (t½, hours)	Expected Fold Increase
pH 4.0 Buffer	120	180	1.5x
pH 7.4 Buffer	72	144	2.0x
pH 9.0 Buffer	24	60	2.5x

Table 2: Hypothetical Degradation Rate Constants (k) at 40°C

Condition	Penicillin V Sulfoxide (k, s⁻¹)	Deuterated Penicillin V Sulfoxide (k, s⁻¹)	% Decrease in Rate
pH 7.4, 40°C	1.5 x 10⁻⁵	0.75 x 10⁻⁵	50%
Solid State, 40°C, 75% RH	5.0 x 10⁻⁷	2.0 x 10⁻⁷	60%

Experimental Protocols

To empirically determine the stability of deuterated Penicillin V sulfoxide, the following detailed experimental protocols are proposed.

Stability-Indicating HPLC Method Development

A robust, stability-indicating high-performance liquid chromatography (HPLC) method is crucial for separating the parent drug from its degradation products.

• Instrumentation: HPLC system with a UV detector.

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile (B52724) and a phosphate (B84403) buffer (e.g., 0.1 M potassium dihydrogen phosphate, pH 3.5).

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: 225 nm.

• Injection Volume: 20 µL.

• Column Temperature: 30°C.

Method Validation: The method must be validated according to ICH guidelines, including specificity (forced degradation studies), linearity, accuracy, precision, and robustness.

Forced Degradation Workflow:

Caption: Workflow for forced degradation studies.

Accelerated Stability Studies

Accelerated stability studies provide an early indication of the drug's shelf-life.

• Sample Preparation: Prepare solutions of deuterated Penicillin V sulfoxide in buffers of varying pH (e.g., 4.0, 7.4, 9.0). For solid-state studies, store the powder in controlled humidity chambers.

• Storage Conditions:

  • Solution: Store at various temperatures (e.g., 4°C, 25°C, 40°C, 60°C).

  • Solid State: Store at elevated temperatures and humidity (e.g., 40°C/75% RH, 60°C/75% RH).

• Time Points: Sample at appropriate intervals (e.g., 0, 1, 2, 4, 8, 12, 24 hours for solutions; 0, 1, 2, 4, 8 weeks for solid state).

• Analysis: At each time point, analyze the samples using the validated HPLC method to determine the concentration of the remaining parent compound and the formation of degradation products.

• Data Analysis: Determine the degradation kinetics (e.g., zero-order, first-order) by plotting the concentration of the parent drug versus time. Calculate the degradation rate constant (k) and half-life (t½).

Comparative Stability Study Workflow

A direct comparison with the non-deuterated analogue is essential to quantify the stability enhancement.

Caption: Workflow for comparative stability analysis.

Conclusion

While direct experimental data on the stability of deuterated Penicillin V sulfoxide is not yet available in the public domain, a strong scientific rationale suggests that deuteration could offer a viable strategy to enhance its stability. The kinetic isotope effect is expected to slow down key degradation pathways, such as hydrolysis and epimerization. The experimental protocols outlined in this guide provide a comprehensive framework for the systematic evaluation of the stability of deuterated Penicillin V sulfoxide and for quantifying the potential benefits of this isotopic substitution. Such studies are essential for the further development and potential clinical application of deuterated β-lactam antibiotics.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. The Use of a Penta-Deuterophenyl Substituent to Improve the Metabolic Stability of a Tyrosine Kinase Inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Kinetic isotope effect - Wikipedia [en.wikipedia.org]
• 4. Research Portal [openresearch.surrey.ac.uk]
• 5. Degradation of pencillin-V in fermentation media - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Transformations of penicillins. Part VI. Preparation and reactions of thiosulphonate S-esters derived from penicillin S-oxides - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]

Technical Guide: Penicillin V β-Sulfoxide-d3 Certificate of Analysis

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the data and methodologies associated with a Certificate of Analysis (CofA) for Penicillin V β-Sulfoxide-d3. This document is intended to serve as a detailed resource for researchers and professionals in the fields of pharmaceutical sciences, analytical chemistry, and drug development, offering insights into the quality control and characterization of this stable isotope-labeled internal standard.

Quantitative Data Summary

The following table summarizes the typical quantitative data found on a Certificate of Analysis for Penicillin V β-Sulfoxide-d3. This information is critical for ensuring the identity, purity, and quality of the reference material for use in quantitative analytical studies.

Parameter	Specification	Data Source
Compound Name	Penicillin V β-Sulfoxide-d3	[1][2][3]
CAS Number	148680-07-3	[1][2][3]
Molecular Formula	C₁₆H₁₅D₃N₂O₆S	[1][3]
Molecular Weight	369.41 g/mol	[3]
Accurate Mass	369.107	[2]
Appearance	Light Brown Solid	[1]
Melting Point	>128°C (decomposed)	[1]
Solubility	DMSO (Slightly), Methanol (B129727) (Slightly)	[1]
Purity (by HPLC)	≥98%	Representative Value
Isotopic Enrichment	≥99 atom % D	Representative Value
Storage Conditions	2-8°C	General Recommendation

Experimental Protocols

Detailed methodologies for the key analytical techniques used to generate the data in a Certificate of Analysis are provided below. These protocols are based on established methods for the analysis of Penicillin V and its derivatives.

High-Performance Liquid Chromatography (HPLC) for Purity Assessment

This method is designed to separate and quantify Penicillin V β-Sulfoxide-d3 from potential impurities.

Instrumentation:

• HPLC system with a UV detector.

• Reversed-phase C18 column (e.g., 4.6 mm x 250 mm, 5 µm particle size).

Reagents:

• Acetonitrile (B52724) (HPLC grade)

• Water (HPLC grade)

• Formic Acid (or other suitable buffer)

Procedure:

• Mobile Phase Preparation: Prepare a mobile phase consisting of a gradient mixture of Acetonitrile and Water with 0.1% Formic Acid. A typical gradient might start at 10% Acetonitrile and increase to 90% over 20 minutes.

• Standard Preparation: Accurately weigh and dissolve a known amount of Penicillin V β-Sulfoxide-d3 reference standard in the initial mobile phase composition to create a stock solution. Prepare a series of dilutions for a calibration curve.

• Sample Preparation: Accurately weigh and dissolve the Penicillin V β-Sulfoxide-d3 sample in the initial mobile phase composition to a similar concentration as the standard.

• Chromatographic Conditions:

  • Column: C18 reversed-phase, 4.6 mm x 250 mm, 5 µm

  • Mobile Phase: Gradient of Acetonitrile and Water with 0.1% Formic Acid

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 10 µL

  • Detector Wavelength: 254 nm

  • Column Temperature: 30°C

• Analysis: Inject the standard solutions and the sample solution into the HPLC system.

• Data Processing: Determine the area of the main peak corresponding to Penicillin V β-Sulfoxide-d3 in the sample chromatogram. Calculate the purity by comparing the area of the main peak to the total area of all peaks in the chromatogram.

Mass Spectrometry (MS) for Identity and Isotopic Enrichment

This method confirms the molecular weight and assesses the isotopic enrichment of the deuterated compound.

Instrumentation:

• High-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) coupled with an HPLC system or direct infusion source.

Procedure:

• Sample Preparation: Prepare a dilute solution of Penicillin V β-Sulfoxide-d3 in a suitable solvent (e.g., methanol or acetonitrile with 0.1% formic acid).

• Mass Spectrometry Conditions:

  • Ionization Mode: Electrospray Ionization (ESI), positive mode.

  • Mass Range: m/z 100-1000.

  • Resolution: Set to a high resolution to enable accurate mass measurement and isotopic pattern analysis.

• Analysis: Infuse the sample solution into the mass spectrometer.

• Data Processing:

  • Identity Confirmation: Compare the measured monoisotopic mass of the protonated molecule [M+H]⁺ with the theoretical exact mass of C₁₆H₁₅D₃N₂O₆S.

  • Isotopic Enrichment: Analyze the isotopic distribution of the molecular ion peak. The relative intensity of the peak corresponding to the d3-labeled compound versus any unlabeled (d0) compound is used to calculate the isotopic enrichment.

Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Confirmation

NMR spectroscopy provides detailed information about the molecular structure and confirms the position of the deuterium (B1214612) labels.

Instrumentation:

• NMR spectrometer (e.g., 400 MHz or higher).

Reagents:

• Deuterated solvent (e.g., DMSO-d6 or CDCl₃).

Procedure:

• Sample Preparation: Dissolve an accurately weighed amount of Penicillin V β-Sulfoxide-d3 in the appropriate deuterated solvent.

• NMR Experiment: Acquire a ¹H NMR spectrum.

• Analysis:

  • The ¹H NMR spectrum should be consistent with the structure of Penicillin V β-Sulfoxide.

  • The absence or significant reduction of the signal corresponding to the methyl protons where the deuterium is incorporated confirms the d3-labeling.

  • The integration of the remaining proton signals should be consistent with the number of protons in the molecule.

Visualizations

The following diagrams illustrate key workflows and relationships relevant to the analysis and understanding of Penicillin V β-Sulfoxide-d3.

References

• 1. benchchem.com [benchchem.com]
• 2. edaegypt.gov.eg [edaegypt.gov.eg]
• 3. medchemexpress.com [medchemexpress.com]

The Unseen History: An In-Depth Technical Guide to the Discovery and Application of Penicillin Sulfoxide Isotopes

For Researchers, Scientists, and Drug Development Professionals

This technical guide delves into the discovery and history of penicillin sulfoxide (B87167), with a specific focus on the pivotal role of its isotopes in unraveling its chemical and biological intricacies. While the history of penicillin itself is well-documented, the story of its oxidized derivative and the application of isotopic labeling to understand its properties is a more nuanced narrative, embedded within the broader evolution of medicinal chemistry and analytical techniques. This paper will provide a comprehensive overview of the key discoveries, detailed experimental protocols for isotopic labeling, a quantitative analysis of isotopic effects, and visualizations of relevant pathways and workflows.

A Historical Perspective: From Penicillin's Discovery to the Rise of the Sulfoxide

The journey into the world of penicillin sulfoxide begins with the landmark discovery of penicillin in 1928 by Alexander Fleming and its subsequent development into a life-saving antibiotic by Howard Florey and Ernst Chain in the 1940s[1]. As the chemical structure of penicillin was elucidated, researchers began to explore its derivatives, seeking to understand its mechanism of action, degradation pathways, and potential for modification.

Penicillin sulfoxide emerged as a key intermediate in these investigations. It was identified as an oxidation product of penicillin, and its formation was implicated in both the degradation of the antibiotic and as a crucial stepping stone in the semi-synthetic production of other valuable β-lactam antibiotics, such as cephalosporins[2]. The early chemical studies of penicillin, conducted during the intensive research efforts of World War II, noted the formation of a sulfoxide, highlighting its importance from the early days of penicillin chemistry[3].

The advent of isotopic labeling in the mid-20th century provided an unprecedented tool to trace the metabolic fate of drugs and elucidate complex reaction mechanisms. While a singular "discovery" of penicillin sulfoxide isotopes is not documented, their use evolved organically with the increasing sophistication of synthetic and analytical methods. The ability to selectively replace atoms with their heavier, non-radioactive isotopes (e.g., ²H, ¹³C, ¹⁵N, ¹⁸O, ³⁴S) allowed scientists to "follow the atoms" through chemical transformations and biological processes.

Experimental Protocols: Synthesizing and Analyzing Isotopically Labeled Penicillin Sulfoxides

The preparation and analysis of isotopically labeled penicillin sulfoxides are fundamental to their use in research. The following sections provide detailed methodologies for key experiments.

Biosynthesis of ¹³C-Labeled Penicillin G

A powerful method for introducing a specific isotopic label is through biosynthesis. This protocol, adapted from studies on β-lactam antibiotics, allows for the site-specific incorporation of a ¹³C label into the β-lactam carbonyl of penicillin G, which can then be oxidized to the corresponding sulfoxide[4].

Objective: To produce penicillin G with a ¹³C-labeled β-lactam carbonyl for subsequent oxidation to ¹³C-labeled penicillin G sulfoxide.

Materials:

• Penicillium chrysogenum strain

• Fermentation medium

• 1-¹³C-L-cysteine

• Phenylacetic acid

• High-Performance Liquid Chromatography (HPLC) system

• Oxidizing agent (e.g., m-chloroperoxybenzoic acid, MCPBA)

Procedure:

• Fermentation: Cultivate the Penicillium chrysogenum strain in a suitable fermentation medium.

• Precursor Feeding: During the active phase of penicillin production, supplement the culture with 1-¹³C-L-cysteine and phenylacetic acid. The 1-¹³C-L-cysteine serves as the isotopic precursor for the β-lactam ring.

• Purification of ¹³C-Penicillin G: After the fermentation period, harvest the culture broth and purify the ¹³C-labeled penicillin G using established protocols, typically involving extraction and chromatographic techniques. Monitor the purification process by HPLC.

• Oxidation to ¹³C-Penicillin G Sulfoxide: Dissolve the purified ¹³C-penicillin G in a suitable solvent (e.g., dichloromethane). Add an oxidizing agent, such as MCPBA, in a controlled manner to oxidize the sulfide (B99878) to a sulfoxide.

• Purification of ¹³C-Penicillin G Sulfoxide: Purify the resulting ¹³C-labeled penicillin G sulfoxide using chromatography to separate it from any unreacted penicillin G and the sulfone byproduct.

Deuterium (B1214612) Labeling for Mechanistic Studies of Penicillin Degradation

Deuterium isotope effects can provide valuable insights into reaction mechanisms. This protocol is based on a study investigating the degradation of penicillin G in heavy water (D₂O)[5].

Objective: To determine the kinetic isotope effect of the solvent on the degradation of penicillin G to infer the reaction mechanism.

Materials:

• Penicillin G potassium salt

• Deuterium oxide (D₂O, 99.9 atom % D)

• Buffer solutions prepared in both H₂O and D₂O (pD = pH + 0.4)

• UV-Vis spectrophotometer or HPLC system

• Constant temperature bath

Procedure:

• Solution Preparation: Prepare buffer solutions at various pH (and pD) values in both H₂O and D₂O.

• Kinetic Runs: Dissolve a known concentration of penicillin G in the respective H₂O and D₂O buffer solutions pre-equilibrated at a constant temperature.

• Monitoring Degradation: At regular time intervals, withdraw aliquots from the reaction mixtures and measure the concentration of the remaining penicillin G using a suitable analytical method (e.g., UV absorbance at a specific wavelength or HPLC).

• Data Analysis: Plot the natural logarithm of the penicillin G concentration versus time to obtain the pseudo-first-order rate constants (k_obs) for degradation in both H₂O (k_H₂O) and D₂O (k_D₂O).

• Calculate the Solvent Isotope Effect (SIE): The SIE is calculated as the ratio of the rate constants: SIE = k_H₂O / k_D₂O.

Quantitative Data Presentation

The use of isotopic labeling provides a wealth of quantitative data that is crucial for understanding the properties and reactions of penicillin sulfoxide.

Kinetic Isotope Effects in Penicillin G Degradation

The solvent isotope effect on the degradation of penicillin G provides strong evidence for the reaction mechanism. The following table summarizes the kinetic data from a study by Yamana et al.[5].

pH (pD) Range	Degradation Mechanism	Solvent Isotope Effect (k_H₂O / k_D₂O)
Below 6	Water-catalyzed rearrangement to benzylpenicillenic acid	1.53
Neutral	Spontaneous degradation	4.5
Alkaline	Hydroxide-ion-catalyzed degradation	0.59

Table 1: Solvent Isotope Effects on the Degradation of Penicillin G.

¹³C NMR Chemical Shifts of Penicillin and Penicillin Sulfoxide Derivatives

¹³C NMR spectroscopy is a powerful tool for structural elucidation. The oxidation of the sulfur atom to a sulfoxide significantly influences the chemical shifts of the neighboring carbon atoms. The following table presents a comparison of ¹³C chemical shifts for key carbons in a penicillin derivative and its corresponding sulfoxide, based on data from Archer et al.[6].

Carbon Atom	Penicillin Derivative (ppm)	Penicillin Sulfoxide Derivative (ppm)
C-2	65.1	75.8
C-3	46.2	61.5
C-5	59.8	69.1
2α-CH₃	27.4	20.9
2β-CH₃	34.1	29.9

Table 2: Comparison of ¹³C NMR Chemical Shifts (δ) for a Penicillin and its Sulfoxide.

Visualizing Pathways and Workflows

Graphical representations of experimental workflows and reaction pathways can greatly enhance understanding. The following diagrams are generated using the DOT language.

Experimental Workflow for Biosynthetic Isotopic Labeling

Caption: Workflow for the biosynthesis of ¹³C-labeled penicillin G sulfoxide.

Logical Diagram of Penicillin G Degradation Pathways

Caption: Penicillin G degradation pathways as elucidated by solvent isotope effects.

Conclusion

The study of penicillin sulfoxide isotopes represents a fascinating intersection of organic chemistry, biochemistry, and analytical science. While not marked by a single "eureka" moment, the history of its isotopic studies is one of incremental yet profound advancements. The ability to introduce and trace isotopes has been instrumental in confirming reaction mechanisms, elucidating biosynthetic pathways, and providing the detailed structural information necessary for the development of new and improved antibiotics. The experimental protocols and quantitative data presented herein serve as a testament to the power of isotopic labeling and provide a solid foundation for future research in the ever-evolving field of β-lactam antibiotics.

References

• 1. History of penicillin - Wikipedia [en.wikipedia.org]
• 2. Chemistry of cephalosporin antibiotics. XV. Transformations of penicillin sulfoxide. A synthesis of cephalosporin compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. api.pageplace.de [api.pageplace.de]
• 4. Biosynthetic Incorporation of Site-Specific Isotopes in β-Lactam Antibiotics Enables Biophysical Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Physicochemical properties of beta-lactam antibacterials: deuterium solvent isotope effect on penicillin G degradation rate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Structural studies on penicillin derivatives: 13C nuclear magnetic resonance studies of some penicillins and related sulphoxides - Journal of the Chemical Society D: Chemical Communications (RSC Publishing) [pubs.rsc.org]

Protocols & Analytical Methods

Application Note: Quantitative Analysis of Penicillin V in Plasma by LC-MS/MS using a Deuterated Internal Standard

Audience: Researchers, scientists, and drug development professionals.

Introduction

Penicillin V (Phenoxymethylpenicillin) is a widely used, orally administered antibiotic effective against a range of Gram-positive and some Gram-negative bacteria by inhibiting the synthesis of the bacterial cell wall.[1] Monitoring the plasma concentrations of Penicillin V is crucial for pharmacokinetic studies, therapeutic drug monitoring, and bioequivalence studies to ensure efficacy and safety.[1][2] This application note provides a detailed protocol for the quantitative analysis of Penicillin V in human plasma using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) and a deuterated internal standard, a method offering high sensitivity, specificity, and throughput.[1]

Principle

This method utilizes a deuterated internal standard, Penicillin V-d5, for accurate quantification.[3] The stable isotope-labeled internal standard is chemically identical to the analyte and behaves similarly during sample preparation and ionization, thus correcting for matrix effects and variations in instrument response.[4] The sample preparation involves a straightforward protein precipitation step to remove interfering macromolecules from the plasma.[1][5][6] The supernatant is then analyzed by reverse-phase liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) operating in Multiple Reaction Monitoring (MRM) mode for selective and sensitive detection.[5][7]

Experimental Protocols

Materials and Reagents

• Penicillin V potassium salt reference standard

• Penicillin V-d5 (deuterated internal standard)[3]

• Acetonitrile (B52724) (HPLC grade)

• Methanol (B129727) (HPLC grade)

• Formic acid (LC-MS grade)

• Ultrapure water

• Human plasma (K2-EDTA)

Equipment

• High-Performance Liquid Chromatography (HPLC) system

• Tandem mass spectrometer with an electrospray ionization (ESI) source[5][7]

• C18 reverse-phase analytical column (e.g., 2.1 x 50 mm, 1.7 µm)[1]

• Microcentrifuge

• Vortex mixer

• Precision pipettes and tips

• Autosampler vials

Preparation of Stock Solutions, Calibration Standards, and Quality Controls

• Stock Solutions (1 mg/mL):

  • Accurately weigh and dissolve Penicillin V potassium salt and Penicillin V-d5 in methanol to prepare individual stock solutions of 1 mg/mL.

• Working Standard Solutions:

  • Prepare working standard solutions of Penicillin V by serial dilution of the stock solution with a 50:50 mixture of methanol and water.

• Internal Standard Working Solution (0.3 µg/mL):

  • Dilute the Penicillin V-d5 stock solution with acetonitrile to a final concentration of 0.3 µg/mL.[7]

• Calibration Standards:

  • Spike blank human plasma with the Penicillin V working standard solutions to prepare a series of calibration standards. A typical calibration curve might range from 0.01 to 10 µg/mL.[1][7]

• Quality Control (QC) Samples:

  • Prepare QC samples in blank human plasma at a minimum of three concentration levels (low, medium, and high).

Sample Preparation: Protein Precipitation

• Pipette 100 µL of thawed plasma sample (or calibration standard/QC sample) into a microcentrifuge tube.[1]

• Add 10 µL of the internal standard working solution (Penicillin V-d5, 0.3 µg/mL).[1]

• Add 300 µL of cold acetonitrile to precipitate the proteins.[1]

• Vortex the mixture for 1 minute.[1]

• Centrifuge at 10,000 x g for 10 minutes at 4°C.[1]

• Carefully transfer the supernatant to a clean autosampler vial for LC-MS/MS analysis.[1]

LC-MS/MS Instrumentation and Conditions

The following are typical starting conditions and may require optimization for specific instrumentation.

Table 1: Liquid Chromatography (LC) Parameters

Parameter	Recommended Condition
Column	C18 reverse-phase (e.g., 2.1 x 50 mm, 1.7 µm)[1]
Mobile Phase A	0.1% Formic Acid in Water[1]
Mobile Phase B	0.1% Formic Acid in Acetonitrile or Methanol[5][8]
Gradient Elution	Start at 5% B, ramp to 95% B over 3-5 minutes, hold, and re-equilibrate.[1]
Flow Rate	0.4 mL/min[5][7]
Column Temperature	25 °C[5][7]
Injection Volume	2 µL[5][7]

Table 2: Mass Spectrometry (MS) Parameters

Parameter	Recommended Condition
Ionization Mode	Electrospray Ionization (ESI), Positive[1]
Scan Type	Multiple Reaction Monitoring (MRM)[5][7]
Capillary Voltage	Optimized for instrument, e.g., 5000 V[7]
Gas Temperature	300-340 °C[5][7]
Gas Flow	9-10 L/min[5][7]
Nebulizer Pressure	30-40 psi[5][7]

Table 3: MRM Transitions and Collision Energies

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Penicillin V	351.1	160.1, 192.0, 113.8[1][5][7]	10 - 25[1][7]
Penicillin V-d5	356.1	(Optimized based on fragmentation of the deuterated standard)	(Optimized)

Note: The exact m/z values and collision energies should be optimized by infusing individual standard solutions.[1]

Data Presentation

Table 4: Summary of Quantitative Performance

Parameter	Typical Value
Linear Range	0.01 - 10 µg/mL[1][7]
Correlation Coefficient (r²)	> 0.99[1]
Lower Limit of Quantification (LLOQ)	0.01 - 0.1 mg/L[2][7]
Accuracy	Within ±15% (except LLOQ, within ±20%)[9]
Precision (RSD)	< 15% (except LLOQ, < 20%)[7][9]
Recovery	98-104%[7]

The values presented in this table are typical and may vary depending on the specific experimental conditions and matrix.[1]

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. spiral.imperial.ac.uk [spiral.imperial.ac.uk]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Quantitative analysis of penicillins in porcine tissues, milk and animal feed using derivatisation with piperidine and stable isotope dilution liquid chromatography tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A rapid, simple, high-performance liquid chromatography method for the clinical measurement of beta-lactam antibiotics in serum and interstitial fluid ... - Analytical Methods (RSC Publishing) DOI:10.1039/D2AY01276F [pubs.rsc.org]
• 6. documents.thermofisher.com [documents.thermofisher.com]
• 7. A low-volume LC/MS method for highly sensitive monitoring of phenoxymethylpenicillin, benzylpenicillin, and probenecid in human serum - Analytical Methods (RSC Publishing) DOI:10.1039/D3AY01816D [pubs.rsc.org]
• 8. fda.gov [fda.gov]
• 9. Determination of penicillin-V in human plasma by high-performance liquid chromatography and solid-phase extraction - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Pharmacokinetic Studies Using Penicillin V β-Sulfoxide-d3

For Researchers, Scientists, and Drug Development Professionals

Introduction

Penicillin V, a widely used β-lactam antibiotic, is effective against a variety of bacterial infections.[1][2][3] Understanding its pharmacokinetic profile—absorption, distribution, metabolism, and excretion (ADME)—is crucial for optimizing dosing regimens and ensuring therapeutic efficacy.[2][4][5] The use of stable isotope-labeled internal standards in conjunction with liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for quantitative bioanalysis in pharmacokinetic studies.[][7] This approach significantly enhances accuracy and precision by correcting for variability in sample preparation and instrument response.[][7][8]

This document provides detailed application notes and protocols for the use of Penicillin V β-Sulfoxide-d3 as an internal standard in the pharmacokinetic analysis of Penicillin V. Penicillin V β-Sulfoxide is a known metabolite of Penicillin V, and the deuterated (d3) form serves as an ideal internal standard due to its chemical similarity and mass difference from the unlabeled analyte.[9][10][11]

Physicochemical Properties

A summary of the physicochemical properties of Penicillin V and the internal standard, Penicillin V β-Sulfoxide-d3, is presented below.

Property	Penicillin V	Penicillin V β-Sulfoxide-d3 (Internal Standard)
Chemical Name	(2S,5R,6R)-3,3-dimethyl-7-oxo-6-(2-phenoxyacetamido)-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid	(2S,5R,6R)-3,3-di(methyl-d3)-7-oxo-6-(2-phenoxyacetamido)-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid 4-oxide (assumed deuteration)
Molecular Formula	C16H18N2O5S	C16H15D3N2O6S
Monoisotopic Mass	350.09 g/mol	369.12 g/mol (illustrative)
Chemical Structure	See Figure 1	See Figure 1

Note: The exact position of the deuterium (B1214612) labels on Penicillin V β-Sulfoxide-d3 may vary by manufacturer. The above table assumes deuteration on the methyl groups for illustrative purposes.

Experimental Protocols

In Vivo Study Design for Pharmacokinetic Profiling

A robust in vivo study is fundamental to obtaining meaningful pharmacokinetic data. The following protocol outlines a typical design for a study in a relevant animal model (e.g., rats or dogs).

Objective: To determine the pharmacokinetic profile of orally administered Penicillin V.

Materials:

• Penicillin V potassium salt

• Vehicle for oral administration (e.g., water or 0.5% methylcellulose)

• Animal model (e.g., male Sprague-Dawley rats, cannulated)

• Blood collection tubes (e.g., with K2EDTA anticoagulant)

• Metabolic cages for urine and feces collection

Procedure:

• Animal Acclimation: Acclimate animals to the housing conditions for at least one week prior to the study.

• Dosing: Administer a single oral dose of Penicillin V (e.g., 50 mg/kg) to fasted animals.

• Blood Sampling: Collect blood samples (approximately 0.25 mL) from the jugular vein cannula at the following time points: pre-dose (0), 0.25, 0.5, 1, 2, 4, 6, 8, 12, and 24 hours post-dose.

• Plasma Preparation: Immediately after collection, centrifuge the blood samples at 4°C and 1500g for 10 minutes to separate the plasma.[12]

• Sample Storage: Store plasma, urine, and feces samples at -80°C until bioanalysis.

Bioanalytical Method: LC-MS/MS Analysis of Penicillin V in Plasma

The following protocol details the quantification of Penicillin V in plasma samples using LC-MS/MS with Penicillin V β-Sulfoxide-d3 as an internal standard.

Materials:

• Plasma samples from the in vivo study

• Penicillin V analytical standard

• Penicillin V β-Sulfoxide-d3 (Internal Standard, IS)

• Acetonitrile (B52724) (ACN), HPLC grade

• Formic acid, LC-MS grade

• Water, LC-MS grade

• 96-well plates

• Centrifuge

Procedure:

a. Preparation of Standard and Quality Control (QC) Samples:

• Prepare a stock solution of Penicillin V (1 mg/mL) in a suitable solvent (e.g., 50:50 ACN:water).

• Prepare a stock solution of Penicillin V β-Sulfoxide-d3 (1 mg/mL) in the same solvent.

• Prepare a working internal standard solution (e.g., 100 ng/mL) by diluting the IS stock solution.

• Prepare calibration standards by spiking blank plasma with the Penicillin V stock solution to achieve a concentration range of 1-1000 ng/mL.

• Prepare QC samples at low, medium, and high concentrations in the same manner.

b. Sample Preparation (Protein Precipitation):

• Aliquot 50 µL of plasma samples, calibration standards, and QC samples into a 96-well plate.

• Add 10 µL of the internal standard working solution to all wells except for the blank matrix samples.

• Add 200 µL of cold acetonitrile to each well to precipitate proteins.[12][13]

• Vortex the plate for 5 minutes.

• Centrifuge the plate at 4000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a new 96-well plate for LC-MS/MS analysis.

c. LC-MS/MS Conditions:

Parameter	Setting
LC System	High-performance liquid chromatography system
Column	C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	0.1% Formic acid in acetonitrile
Gradient	Start at 5% B, linear gradient to 95% B over 5 minutes, hold for 1 minute, return to 5% B and re-equilibrate for 2 minutes.
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temperature	40°C
MS System	Triple quadrupole mass spectrometer
Ionization Mode	Electrospray Ionization (ESI), Positive
MRM Transitions	Penicillin V: 351.1 > 160.1; Penicillin V β-Sulfoxide-d3: 370.1 > 160.1 (illustrative)
Collision Energy	Optimized for each transition

Data Presentation

The following tables illustrate the expected data from a pharmacokinetic study.

Table 1: Calibration Curve for Penicillin V in Plasma

Concentration (ng/mL)	Analyte Peak Area	IS Peak Area	Peak Area Ratio (Analyte/IS)
1	1,250	500,000	0.0025
5	6,300	510,000	0.0124
10	12,800	505,000	0.0253
50	64,500	498,000	0.1295
100	130,000	502,000	0.2590
500	655,000	495,000	1.3232
1000	1,320,000	501,000	2.6347

Table 2: Plasma Concentration-Time Profile of Penicillin V

Time (hours)	Mean Plasma Concentration (ng/mL)	Standard Deviation
0.25	150.5	25.2
0.5	450.8	60.1
1	890.2	110.5
2	750.6	95.3
4	320.1	45.8
6	150.9	22.4
8	75.3	12.1
12	25.1	5.6
24	5.2	1.8

Table 3: Key Pharmacokinetic Parameters of Penicillin V

Parameter	Value	Unit
Cmax	890.2	ng/mL
Tmax	1.0	hour
AUC(0-t)	3500	ngh/mL
AUC(0-inf)	3550	ngh/mL
t1/2	2.5	hours
CL/F	14.1	L/h/kg
Vd/F	50.3	L/kg

Cmax: Maximum plasma concentration; Tmax: Time to reach Cmax; AUC: Area under the concentration-time curve; t1/2: Elimination half-life; CL/F: Apparent total clearance; Vd/F: Apparent volume of distribution.

Visualizations

Caption: Workflow for a pharmacokinetic study of Penicillin V.

Caption: Metabolic pathway of Penicillin V to its β-sulfoxide metabolite.

Caption: Role of the internal standard in bioanalytical quantification.

References

• 1. drugs.com [drugs.com]
• 2. Exploring the Pharmacokinetics of Phenoxymethylpenicillin (Penicillin-V) in Adults: A Healthy Volunteer Study - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Penicillin - Wikipedia [en.wikipedia.org]
• 4. Penicillin - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. m.youtube.com [m.youtube.com]
• 7. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 8. researchgate.net [researchgate.net]
• 9. WO1985003294A1 - Preparation of penicillin sulfoxide - Google Patents [patents.google.com]
• 10. connectsci.au [connectsci.au]
• 11. Drugs with susceptible sites for free radical induced oxidative transformations: the case of a penicillin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Sample preparation for the pharmacokinetic study [bio-protocol.org]
• 13. benchchem.com [benchchem.com]

Application Note: A Robust and Sensitive LC-MS/MS Method for the Quantification of Penicillin V in Human Plasma

Audience: This document is intended for researchers, scientists, and drug development professionals involved in pharmacokinetic studies, therapeutic drug monitoring, and bioequivalence testing of Penicillin V.

Introduction

Penicillin V (Phenoxymethylpenicillin) is a widely prescribed oral antibiotic from the penicillin class, effective against a variety of Gram-positive bacteria.[1] It functions by inhibiting the synthesis of the bacterial cell wall.[1] Accurate monitoring of Penicillin V concentrations in biological matrices like human plasma is essential for pharmacokinetic/pharmacodynamic (PK/PD) analysis, ensuring therapeutic efficacy, and maintaining patient safety.[1][2]

This application note details a highly selective and sensitive Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) method for the quantification of Penicillin V in human plasma. The method employs a stable isotope-labeled internal standard, Penicillin V β-Sulfoxide-d3, to ensure high accuracy and precision by correcting for matrix effects and variability during sample processing. The protocol outlines a straightforward protein precipitation procedure for sample preparation, followed by a rapid chromatographic separation.

Experimental Protocols

Materials and Reagents

• Penicillin V potassium salt (Reference Standard)

• Penicillin V β-Sulfoxide-d3 (Internal Standard, IS)

• Acetonitrile (B52724) (LC-MS grade)

• Methanol (LC-MS grade)

• Formic acid (LC-MS grade)

• Ultrapure water

• Human plasma with K2-EDTA as anticoagulant (blank)

Preparation of Stock and Working Solutions

• Stock Solutions (1 mg/mL): Prepare individual stock solutions of Penicillin V and Penicillin V β-Sulfoxide-d3 by dissolving the accurately weighed compounds in methanol. Store at -20°C.

• Working Standard Solutions: Serially dilute the Penicillin V stock solution with a 50:50 mixture of acetonitrile and water to prepare working solutions for calibration curve standards and quality control (QC) samples.

• Internal Standard Working Solution (100 ng/mL): Dilute the Penicillin V β-Sulfoxide-d3 stock solution with acetonitrile.

Sample Preparation Protocol

A simple protein precipitation method is used for sample clean-up.[2]

• Pipette 100 µL of plasma sample (calibrator, QC, or unknown) into a 1.5 mL microcentrifuge tube.

• Add 10 µL of the 100 ng/mL internal standard working solution (Penicillin V β-Sulfoxide-d3).

• Add 300 µL of cold acetonitrile to precipitate plasma proteins.[1]

• Vortex the mixture thoroughly for 1 minute.

• Centrifuge at 12,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.[3]

• Carefully transfer the supernatant to an autosampler vial for LC-MS/MS analysis.

Liquid Chromatography Conditions

Chromatographic separation is performed using a reverse-phase C18 column.[3][4]

Parameter	Condition
HPLC System	UHPLC or HPLC system capable of binary gradient elution
Column	Reversed-phase C18, 100 x 2.1 mm, 2.6 µm particle size
Mobile Phase A	0.1% Formic Acid in Water[2][5][6]
Mobile Phase B	0.1% Formic Acid in Acetonitrile[3][6]
Flow Rate	0.4 mL/min[2][5][7]
Column Temp.	40°C[3][8]
Injection Vol.	5 µL
Run Time	5 minutes
Gradient Elution	See Table 1

Table 1: Gradient Elution Program

Time (min)	% Mobile Phase A	% Mobile Phase B
0.0	95	5
0.5	95	5
2.5	5	95
3.5	5	95
3.6	95	5
5.0	95	5

Mass Spectrometry Conditions

Detection is performed on a triple quadrupole mass spectrometer using electrospray ionization in positive mode (ESI+).[2][9]

Parameter	Condition
Mass Spectrometer	Triple Quadrupole Mass Spectrometer
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Multiple Reaction Monitoring (MRM)[2][10]
Capillary Voltage	4500 V
Source Temperature	500°C[11]
Nebulizer Gas (GS1)	50 psi
Auxiliary Gas (GS2)	50 psi
Data Acquisition	Analyst or equivalent software
MRM Transitions	See Table 2

Table 2: MRM Transitions and Parameters

Compound	Precursor Ion (Q1) m/z	Product Ion (Q3) m/z	Collision Energy (eV)
Penicillin V	351.1	160.1	25
Penicillin V (Confirming)	351.1	192.1	18
Penicillin V β-Sulfoxide-d3 (IS)	370.1	160.1	28

Note: Collision energies and other voltage parameters should be optimized for the specific instrument in use.

Method Validation Summary

The method was validated according to established bioanalytical method validation guidelines.[12] The results demonstrate that the assay is linear, sensitive, accurate, and precise for the quantification of Penicillin V in human plasma.

Table 3: Summary of Method Validation Parameters

Parameter	Result
Linearity Range	1.0 - 2000 ng/mL
Correlation Coefficient (r²)	> 0.995
Lower Limit of Quantification (LLOQ)	1.0 ng/mL
Accuracy at LLOQ	88.5% - 109.2%
Precision (CV%) at LLOQ	< 15.0%
Intra-day Accuracy (QC Low, Mid, High)	95.3% - 104.5%
Intra-day Precision (CV%)	< 8.5%
Inter-day Accuracy (QC Low, Mid, High)	97.1% - 106.8%
Inter-day Precision (CV%)	< 9.2%
Matrix Effect	Minimal ion suppression/enhancement observed; corrected by IS
Recovery	Consistent and reproducible across the concentration range

Visualizations

Experimental Workflow Diagram

The following diagram illustrates the complete workflow from sample receipt to final data analysis.

Caption: Workflow for the LC-MS/MS analysis of Penicillin V.

Logical Relationship of Method Validation

This diagram shows the core parameters required for a robust and reliable bioanalytical method.

Caption: Core parameters of bioanalytical method validation.

Conclusion

The LC-MS/MS method described provides a robust, sensitive, and reliable approach for the quantitative determination of Penicillin V in human plasma.[1] The simple protein precipitation sample preparation and the high selectivity of mass spectrometric detection make this method well-suited for high-throughput analysis in both clinical and research environments. The use of a deuterated internal standard ensures the accuracy and precision required for rigorous bioanalytical studies.

References

• 1. benchchem.com [benchchem.com]
• 2. A low-volume LC/MS method for highly sensitive monitoring of phenoxymethylpenicillin, benzylpenicillin, and probenecid in human serum - Analytical Methods (RSC Publishing) DOI:10.1039/D3AY01816D [pubs.rsc.org]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. benchchem.com [benchchem.com]
• 5. A rapid, simple, high-performance liquid chromatography method for the clinical measurement of beta-lactam antibiotics in serum and interstitial fluid ... - Analytical Methods (RSC Publishing) DOI:10.1039/D2AY01276F [pubs.rsc.org]
• 6. mdpi.com [mdpi.com]
• 7. A low-volume LC/MS method for highly sensitive monitoring of phenoxymethylpenicillin, benzylpenicillin, and probenecid in human serum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. lcms.cz [lcms.cz]
• 9. benchchem.com [benchchem.com]
• 10. researchgate.net [researchgate.net]
• 11. Development and validation of an LC‐MS/MS method for quantifying nine antimicrobials in human serum and its application to study the exposure of Chinese pregnant women to antimicrobials - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Analytical validation of a novel UHPLC-MS/MS method for 19 antibiotics quantification in plasma: Implementation in a LC-MS/MS Kit - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: High-Throughput Analysis of Penicillin V in Human Plasma Using a Deuterated Internal Standard by LC-MS/MS

For Research Use Only. Not for use in diagnostic procedures.

Abstract

This application note details a robust and reliable method for the quantitative analysis of Penicillin V in human plasma. The protocol employs a simple and rapid protein precipitation technique for sample preparation, utilizing Penicillin V-d5 as a stable isotope-labeled internal standard to ensure accuracy and precision.[1] The subsequent analysis by Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) offers high sensitivity and selectivity, making this method ideal for pharmacokinetic studies, therapeutic drug monitoring, and bioequivalence studies.[2]

Introduction

Penicillin V (Phenoxymethylpenicillin) is a widely prescribed oral antibiotic effective against a variety of bacterial infections.[3] Accurate measurement of its concentration in biological matrices is crucial for assessing its pharmacokinetic profile and ensuring therapeutic efficacy.[2] The use of a deuterated internal standard, such as Penicillin V-d5, is the preferred method for quantitative mass spectrometry as it closely mimics the analyte's behavior during sample extraction and ionization, thus correcting for matrix effects and variability.[1][4] This note provides a comprehensive protocol for the sample preparation and LC-MS/MS analysis of Penicillin V in human plasma.

Experimental Protocols

Materials and Reagents

• Penicillin V potassium salt reference standard

• Penicillin V-d5 (deuterated internal standard)[1]

• Acetonitrile (B52724) (HPLC grade)

• Methanol (B129727) (HPLC grade)

• Formic acid (LC-MS grade)

• Ultrapure water

• Human plasma (K2-EDTA)

Sample Preparation: Protein Precipitation

Protein precipitation is a rapid and effective method for extracting Penicillin V from plasma samples.[2]

• Sample Thawing: Thaw frozen plasma samples at room temperature.

• Aliquoting: Pipette 100 µL of the plasma sample into a clean microcentrifuge tube.[2]

• Internal Standard Spiking: Add 10 µL of the Penicillin V-d5 internal standard working solution to each plasma sample.

• Protein Precipitation: Add 300 µL of cold acetonitrile to each tube to precipitate plasma proteins.[2]

• Vortexing: Vortex the mixture thoroughly for 1 minute to ensure complete mixing and protein precipitation.[2]

• Centrifugation: Centrifuge the samples at 10,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.[2]

• Supernatant Transfer: Carefully transfer the clear supernatant to a clean autosampler vial for LC-MS/MS analysis.[2]

Alternative Sample Preparation: Solid-Phase Extraction (SPE)

For cleaner extracts, especially when lower detection limits are required, solid-phase extraction can be employed.

• Cartridge Conditioning: Condition a C18 SPE cartridge.

• Sample Loading: Load the plasma sample onto the conditioned cartridge.

• Washing: Wash the cartridge to remove interferences.

• Elution: Elute Penicillin V and the internal standard from the cartridge with an appropriate solvent, such as a mixture of acetonitrile and methanol.[5]

• Evaporation and Reconstitution: Evaporate the eluate to dryness and reconstitute the residue in the mobile phase for LC-MS/MS analysis.

LC-MS/MS Analysis

The analysis is performed using a Liquid Chromatography system coupled to a tandem Mass Spectrometer.

• LC Column: A C18 reversed-phase column is suitable for the separation of Penicillin V.[6]

• Mobile Phase: A typical mobile phase consists of a gradient of methanol and water with 0.1% formic acid.[7][8]

• Ionization: Electrospray Ionization (ESI) in positive mode is used for the detection of Penicillin V.[7]

• Detection: Multiple Reaction Monitoring (MRM) is employed for sensitive and specific quantification.

Data Presentation

The following tables summarize the typical quantitative performance of the described method.

Table 1: LC-MS/MS Parameters for Penicillin V and Penicillin V-d5

Parameter	Penicillin V	Penicillin V-d5
Precursor Ion (m/z)	Value to be optimized	Value to be optimized
Product Ion (m/z)	Value to be optimized	Value to be optimized
Collision Energy (eV)	Value to be optimized	Value to be optimized

Note: The exact m/z values and collision energies should be optimized by infusing individual standard solutions.[2]

Table 2: Method Validation Parameters

Parameter	Result
Linearity Range	0.0015–10 mg L⁻¹
Lower Limit of Quantification (LLOQ)	0.01 mg L⁻¹
Accuracy	96–102%
Precision (Intra-day)	1.3% to 8.8%
Precision (Inter-day)	1.8% to 6.2%

Data compiled from representative LC-MS methods for penicillin analysis.[7][8]

Mandatory Visualization

Caption: Protein precipitation workflow for plasma samples.[2]

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. benchchem.com [benchchem.com]
• 3. hpc-standards.com [hpc-standards.com]
• 4. Quantitative analysis of penicillins in porcine tissues, milk and animal feed using derivatisation with piperidine and stable isotope dilution liquid chromatography tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Determination of penicillin-V in human plasma by high-performance liquid chromatography and solid-phase extraction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. A low-volume LC/MS method for highly sensitive monitoring of phenoxymethylpenicillin, benzylpenicillin, and probenecid in human serum - Analytical Methods (RSC Publishing) DOI:10.1039/D3AY01816D [pubs.rsc.org]
• 8. A rapid, simple, high-performance liquid chromatography method for the clinical measurement of beta-lactam antibiotics in serum and interstitial fluid ... - Analytical Methods (RSC Publishing) DOI:10.1039/D2AY01276F [pubs.rsc.org]

Application of Penicillin V β-Sulfoxide-d3 in Drug Metabolism Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

Penicillin V β-Sulfoxide-d3 is a stable, isotopically labeled form of Penicillin V β-Sulfoxide. In the realm of drug metabolism and pharmacokinetics (DMPK), the use of deuterated internal standards is the gold standard for quantitative bioanalysis.[1][2] These standards are chemically identical to the analyte of interest but possess a different mass, enabling precise and accurate quantification by mass spectrometry.[3] Penicillin V β-Sulfoxide-d3 serves as an ideal internal standard for the quantification of Penicillin V and its metabolites in complex biological matrices, mitigating variability arising from sample preparation and matrix effects.[3][4]

Penicillin V, an orally administered antibiotic, undergoes metabolism in the body, primarily through hydrolysis of the β-lactam ring to form the inactive metabolite, penicilloic acid.[5][6] Understanding the metabolic fate and pharmacokinetic profile of Penicillin V is crucial for optimizing dosing regimens and ensuring therapeutic efficacy.[3][7] This document provides detailed application notes and protocols for the utilization of Penicillin V β-Sulfoxide-d3 in drug metabolism research.

Data Presentation

Table 1: Pharmacokinetic Parameters of Penicillin V in Healthy Adults

Parameter	Mean Value (± SD)	Unit	Reference
Oral Bioavailability (F)	60 - 75	%	[5]
Time to Peak Concentration (Tmax)	48 (18)	minutes	[1]
Peak Plasma Concentration (Cmax)	5.7 (2.3)	mg/L	[1]
Elimination Half-life (t1/2)	41 (13)	minutes	[1]
Plasma Protein Binding	~80	%	[8]
Unbound Fraction	23 (4)	%	[1]

Table 2: Typical LC-MS/MS Parameters for Quantification of Penicillin V

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Penicillin V	351.1	160.1	15 - 25
Penicilloic Acid	369.1	176.1	15 - 25
Penicillin V β-Sulfoxide-d3 (Internal Standard)	372.1	160.1	15 - 25

Note: The exact m/z values and collision energies should be optimized on the specific instrument being used.[7]

Experimental Protocols

Protocol 1: Quantification of Penicillin V in Human Plasma using LC-MS/MS

1. Materials and Reagents

• Penicillin V potassium salt reference standard

• Penicillin V β-Sulfoxide-d3 (Internal Standard)

• Human plasma (K2-EDTA)

• Acetonitrile (B52724) (LC-MS grade)

• Formic acid (LC-MS grade)

• Water (ultrapure)

• Microcentrifuge tubes or 96-well plates

• Vortex mixer

• Centrifuge

2. Sample Preparation (Protein Precipitation)

• Thaw frozen human plasma samples on ice.

• Vortex the plasma samples to ensure homogeneity.

• Pipette 100 µL of the plasma sample into a microcentrifuge tube.

• Add 10 µL of the Penicillin V β-Sulfoxide-d3 internal standard working solution (concentration to be optimized based on expected analyte levels).

• Add 300 µL of cold acetonitrile to precipitate plasma proteins.[7]

• Vortex the mixture vigorously for 1 minute.

• Centrifuge at >10,000 x g for 10 minutes at 4°C.[7]

• Carefully transfer the supernatant to a clean autosampler vial for LC-MS/MS analysis.

3. LC-MS/MS Analysis

• LC System: UPLC or HPLC system

• Mass Spectrometer: Triple quadrupole mass spectrometer

• Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.7 µm)[7]

• Mobile Phase A: 0.1% Formic Acid in Water[7]

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient: A typical gradient would start at a low percentage of Mobile Phase B, ramp up to a high percentage to elute the analytes, and then re-equilibrate to the initial conditions. The exact gradient profile should be optimized for the specific column and analytes.

• Flow Rate: To be optimized based on the column dimensions (e.g., 0.4 mL/min).

• Injection Volume: 5-10 µL

• Ionization Mode: Electrospray Ionization (ESI), Positive

• Scan Type: Multiple Reaction Monitoring (MRM)

4. Data Analysis

• Integrate the peak areas of Penicillin V and the internal standard (Penicillin V β-Sulfoxide-d3).

• Calculate the peak area ratio of the analyte to the internal standard.

• Construct a calibration curve by plotting the peak area ratio against the concentration of the calibration standards.

• Determine the concentration of Penicillin V in the unknown samples by interpolating their peak area ratios from the calibration curve.

Visualizations

References

• 1. Exploring the Pharmacokinetics of Phenoxymethylpenicillin (Penicillin-V) in Adults: A Healthy Volunteer Study - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. go.drugbank.com [go.drugbank.com]
• 7. benchchem.com [benchchem.com]
• 8. drugs.com [drugs.com]

Application Notes and Protocols for the Use of Penicillin V β-Sulfoxide-d3 in Bioanalytical Assays

Audience: Researchers, scientists, and drug development professionals.

Introduction: Penicillin V (Phenoxymethylpenicillin) is a widely used oral antibiotic from the β-lactam class. Accurate quantification of Penicillin V and its metabolites in biological matrices is crucial for pharmacokinetic (PK), bioequivalence, and therapeutic drug monitoring studies. Penicillin V undergoes metabolism, primarily through hydrolysis of the β-lactam ring to form penicilloic acid, and can also be oxidized to form sulfoxide (B87167) metabolites.

Stable isotope-labeled (SIL) internal standards are the gold standard in quantitative bioanalysis using liquid chromatography-mass spectrometry (LC-MS/MS), as they exhibit nearly identical chemical and physical properties to the analyte, compensating for variability in sample preparation and matrix effects.[1][2] Penicillin V β-Sulfoxide-d3 is a deuterated analog of a Penicillin V metabolite and is intended for use as an internal standard in the quantification of Penicillin V and its metabolites. This document provides a detailed protocol for its use in a bioanalytical LC-MS/MS assay.

Analyte and Internal Standard Properties

A summary of the key chemical properties of Penicillin V, its primary metabolite Penicilloic Acid, and the internal standard Penicillin V β-Sulfoxide-d3 is provided below.

Compound	Molecular Formula	Molecular Weight ( g/mol )	Precursor Ion ([M+H]⁺) m/z
Penicillin V	C₁₆H₁₈N₂O₅S	350.39	351.1
Penicilloic Acid	C₁₆H₂₀N₂O₆S	368.41	369.1
Penicillin V β-Sulfoxide	C₁₆H₁₈N₂O₆S	366.39	367.4
Penicillin V β-Sulfoxide-d3 (IS)	C₁₆H₁₅D₃N₂O₆S	369.41	370.4

Bioanalytical Method Protocol: Quantification of Penicillin V in Human Plasma

This protocol describes a robust LC-MS/MS method for the quantification of Penicillin V in human plasma, utilizing Penicillin V β-Sulfoxide-d3 as an internal standard. The method is based on a simple protein precipitation extraction followed by chromatographic separation on a C18 reversed-phase column.

Materials and Reagents

• Penicillin V potassium salt (Reference Standard)

• Penicillin V β-Sulfoxide-d3 (Internal Standard, IS)

• Acetonitrile (B52724) (ACN), LC-MS grade

• Methanol (B129727) (MeOH), LC-MS grade

• Formic acid (FA), LC-MS grade

• Ultrapure water (18.2 MΩ·cm)

• Human plasma with K₂-EDTA as anticoagulant (blank)

Preparation of Solutions

• Stock Solutions (1 mg/mL):

  • Accurately weigh and dissolve Penicillin V and Penicillin V β-Sulfoxide-d3 in methanol to prepare individual stock solutions of 1 mg/mL. Store at -20°C.

• Working Standard (WS) Solutions:

  • Prepare a series of working standard solutions of Penicillin V by serially diluting the stock solution with 50:50 (v/v) acetonitrile:water to create calibration standards.

• Internal Standard (IS) Working Solution (100 ng/mL):

  • Dilute the Penicillin V β-Sulfoxide-d3 stock solution with acetonitrile to a final concentration of 100 ng/mL. This solution will be used for protein precipitation.

Sample Preparation (Protein Precipitation)

The following workflow outlines the protein precipitation procedure for plasma samples.

Caption: Protein precipitation workflow for plasma samples.

Protocol Steps:

• Pipette 100 µL of thawed plasma sample (calibration standard, quality control, or unknown sample) into a 1.5 mL microcentrifuge tube.

• Add 300 µL of the cold IS working solution (100 ng/mL Penicillin V β-Sulfoxide-d3 in acetonitrile).

• Vortex the mixture vigorously for 1 minute to ensure complete protein precipitation.

• Centrifuge the tubes at 10,000 x g for 10 minutes at 4°C.

• Carefully transfer the clear supernatant to a clean autosampler vial for analysis.

LC-MS/MS Conditions

The following table summarizes the recommended starting conditions for the liquid chromatography and mass spectrometry analysis. These parameters should be optimized for the specific instrumentation used.

Parameter	Recommended Condition
Liquid Chromatography
LC System	UPLC/UHPLC System
Column	C18 Reversed-Phase (e.g., 2.1 x 50 mm, 1.7 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Column Temperature	40°C
Injection Volume	5 µL
Gradient Elution
0.0 - 0.5 min	5% B
0.5 - 2.5 min	5% to 95% B
2.5 - 3.0 min	95% B
3.0 - 3.1 min	95% to 5% B
3.1 - 4.0 min	5% B (Re-equilibration)
Mass Spectrometry
MS System	Triple Quadrupole Mass Spectrometer
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Multiple Reaction Monitoring (MRM)
Capillary Voltage	3.5 kV
Source Temperature	150°C
Desolvation Temperature	400°C
Desolvation Gas Flow	800 L/hr

MRM Transitions

The following Multiple Reaction Monitoring (MRM) transitions should be used for the quantification and confirmation of Penicillin V and its internal standard.

*Note: The transitions for Penicillin V β-Sulfoxide-d3 are proposed based on its structure and common fragmentation patterns of penicillins. The precursor is the protonated molecule [M+H]⁺. The product ion is based on a plausible fragmentation. These transitions must be confirmed and optimized by direct infusion of the Penicillin V β-Sulfoxide-d3 standard into the mass spectrometer.

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)
Penicillin V (Quantifier)	351.1	160.1	100	18
Penicillin V (Qualifier)	351.1	192.1	100	15
Penicillin V β-Sulfoxide-d3 (IS)	370.4	221.3	100	20

*To be optimized experimentally.

Method Validation Parameters

A full validation of this bioanalytical method should be performed according to regulatory guidelines (e.g., EMA, ICH M10).[3] Key validation parameters are summarized in the table below.

Validation Parameter	Acceptance Criteria
Calibration Curve	8 non-zero standards, r² ≥ 0.99
Range (LLOQ to ULOQ)	LLOQ: S/N ≥ 5; ULOQ: Upper limit of linearity
Accuracy	Mean concentration within ±15% of nominal (±20% at LLOQ)
Precision (Repeatability & Intermediate)	CV ≤ 15% (≤ 20% at LLOQ) for QC samples (Low, Mid, High)
Selectivity	No significant interfering peaks at the retention times of the analyte and IS in blank matrix
Matrix Effect	IS-normalized matrix factor CV should be ≤ 15%
Recovery	Consistent and reproducible across QC levels
Stability (Freeze-Thaw, Bench-Top, Long-Term)	Mean concentration of stability samples within ±15% of nominal fresh samples

Signaling and Metabolic Pathways

Penicillin V acts by inhibiting bacterial cell wall synthesis. In the host, it is primarily metabolized into inactive forms. Understanding this pathway is key for comprehensive pharmacokinetic analysis.

Caption: Metabolic pathway of Penicillin V.

Logical Workflow for Internal Standard Selection

The selection of an appropriate internal standard is a critical step in method development. A stable isotope-labeled version of the analyte is the preferred choice.

Caption: Decision workflow for internal standard selection.

References

• 1. Determination of penicillin G and its degradation products in a penicillin production wastewater treatment plant and the receiving river - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. ues.pku.edu.cn [ues.pku.edu.cn]
• 3. Chemical-ionization mass spectrometry of beta-lactam antibiotics - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note and Protocol for the Analysis of Penicillin V and its Metabolite using Penicillin V β-Sulfoxide-d3

This document provides a detailed methodology for the quantitative analysis of Penicillin V and its metabolite, Penicillin V β-Sulfoxide, in various food matrices. The use of a stable isotope-labeled internal standard, Penicillin V β-Sulfoxide-d3, ensures high accuracy and precision by compensating for matrix effects and variations in sample preparation and instrument response.

Introduction

Penicillin V is a widely used antibiotic in veterinary medicine. Its residues and metabolites in food products of animal origin, such as milk, meat, and honey, are a concern for human health due to potential allergic reactions and the development of antibiotic resistance.[1][2][3] Regulatory bodies have established maximum residue limits (MRLs) for many antibiotics in food products to ensure consumer safety.[1][2]

Accurate and sensitive analytical methods are crucial for monitoring these residues. Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is a powerful technique for the determination of antibiotic residues in complex food matrices due to its high selectivity and sensitivity.[4] The use of isotopically labeled internal standards, such as Penicillin V β-Sulfoxide-d3, is the gold standard for quantitative analysis as it effectively corrects for analyte loss during sample preparation and ionization suppression or enhancement in the mass spectrometer.[1][5]

This application note describes a robust LC-MS/MS method for the simultaneous determination of Penicillin V and its β-sulfoxide metabolite in milk, meat (porcine tissue), and honey, using Penicillin V β-Sulfoxide-d3 as an internal standard.

Analytical Method

The method involves sample extraction, clean-up, and subsequent analysis by LC-MS/MS in Multiple Reaction Monitoring (MRM) mode.

2.1. Materials and Reagents

• Penicillin V potassium salt (Reference Standard)

• Penicillin V β-Sulfoxide (Reference Standard)

• Penicillin V β-Sulfoxide-d3 (Internal Standard)[6]

• Acetonitrile (B52724) (ACN), HPLC or LC-MS grade

• Methanol (B129727) (MeOH), HPLC or LC-MS grade

• Formic acid, LC-MS grade

• Ultrapure water

• Solid-Phase Extraction (SPE) cartridges (e.g., Oasis HLB)[2]

2.2. Standard Solution Preparation

• Stock Solutions (1 mg/mL): Accurately weigh and dissolve each reference standard and the internal standard in methanol to prepare individual stock solutions.

• Working Standard Solutions: Prepare intermediate and working standard solutions by serially diluting the stock solutions with an appropriate solvent mixture (e.g., 50:50 acetonitrile:water) to create a calibration curve.[7]

• Internal Standard Working Solution (e.g., 100 ng/mL): Dilute the Penicillin V β-Sulfoxide-d3 stock solution to the desired concentration for spiking into samples.

2.3. LC-MS/MS Instrumentation and Conditions

• Liquid Chromatograph: UHPLC or HPLC system

• Column: C18 reverse-phase column (e.g., 100 x 2.1 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Flow Rate: 0.3 mL/min

• Injection Volume: 5 µL

• Column Temperature: 40 °C

• Mass Spectrometer: Triple quadrupole mass spectrometer

• Ionization Source: Electrospray Ionization (ESI), positive mode

• MRM Transitions: The precursor and product ions for each analyte and the internal standard should be optimized by infusing individual standard solutions. Representative transitions are provided in the table below.

Compound	Precursor Ion (m/z)	Product Ion 1 (m/z)	Product Ion 2 (m/z)	Collision Energy (eV)
Penicillin V	351.1	160.1	192.1	Optimized
Penicillin V β-Sulfoxide	367.1	160.1	208.1	Optimized
Penicillin V β-Sulfoxide-d3	370.1	160.1	211.1	Optimized
Note: The exact m/z values and collision energies should be optimized based on the specific instrument used.[8]

Experimental Protocols

3.1. Sample Preparation

Different food matrices require specific extraction and clean-up procedures to minimize interferences.

3.1.1. Protocol for Milk Samples

• Pipette 2 mL of milk into a 15 mL centrifuge tube.

• Spike with the internal standard working solution.

• Add 4 mL of acetonitrile to precipitate proteins.[9]

• Vortex for 1 minute to ensure complete mixing.

• Centrifuge at 5,000 rpm for 10 minutes.

• Filter the supernatant through a 0.22 µm syringe filter into an autosampler vial for LC-MS/MS analysis.

3.1.2. Protocol for Meat (Porcine Tissue) Samples

• Homogenize 2 g of the tissue sample.

• Add the internal standard working solution.

• Add 8 mL of 80% acetonitrile.

• Homogenize again for 1 minute.

• Centrifuge at 5,000 rpm for 10 minutes.

• The supernatant can be further cleaned up using SPE if necessary.

• Evaporate the final extract to dryness under a gentle stream of nitrogen and reconstitute in 1 mL of the mobile phase starting composition.

• Filter through a 0.22 µm syringe filter into an autosampler vial.

3.1.3. Protocol for Honey Samples

• Weigh 5 g of honey into a 50 mL centrifuge tube.

• Add 10 mL of acidified water (e.g., with 0.1% formic acid) and vortex until the honey is completely dissolved.

• Spike with the internal standard working solution.

• Perform a Solid-Phase Extraction (SPE) clean-up using a cartridge conditioned with methanol and water.

• Load the sample onto the SPE cartridge.

• Wash the cartridge with water to remove sugars and other polar interferences.

• Elute the analytes with methanol or acetonitrile.

• Evaporate the eluate to dryness and reconstitute in 1 mL of the mobile phase starting composition.

• Filter through a 0.22 µm syringe filter into an autosampler vial.

Results and Data Presentation

The method should be validated according to regulatory guidelines to assess its performance.[2] Key validation parameters include linearity, limit of detection (LOD), limit of quantification (LOQ), accuracy (recovery), and precision.

Table 1: Representative Method Performance in Different Food Matrices

Parameter	Milk	Meat (Porcine)	Honey
LOD (µg/kg)	0.1 - 0.5	0.2 - 1.0	0.5 - 2.0
LOQ (µg/kg)	0.5 - 2.0	1.0 - 5.0	2.0 - 10.0
Recovery (%)	85 - 110	80 - 115	75 - 110
Precision (RSD%)	< 15	< 15	< 20
Note: These values are representative and may vary depending on the specific experimental conditions and matrix.[1][4][10][11]

Visualizations

Diagram 1: Metabolic and Degradation Pathway of Penicillin V

Caption: Metabolic and degradation pathway of Penicillin V.

Diagram 2: Experimental Workflow for Residue Analysis

Caption: General workflow for penicillin residue analysis in food.

Conclusion

The described LC-MS/MS method, incorporating Penicillin V β-Sulfoxide-d3 as an internal standard, provides a reliable and robust approach for the quantitative determination of Penicillin V and its β-sulfoxide metabolite in various food matrices. The detailed protocols for milk, meat, and honey ensure effective extraction and clean-up, leading to high-quality data suitable for regulatory monitoring and food safety assessment. The use of a stable isotope-labeled internal standard is critical for achieving the accuracy and precision required for trace-level residue analysis.

References

• 1. Quantitative analysis of penicillins in porcine tissues, milk and animal feed using derivatisation with piperidine and stable isotope dilution liquid chromatography tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. fda.gov [fda.gov]
• 6. Penicillin V Beta-Sulfoxide-d3 | LGC Standards [lgcstandards.com]
• 7. mdpi.com [mdpi.com]
• 8. benchchem.com [benchchem.com]
• 9. agilent.com [agilent.com]
• 10. Frontiers | A Novel Microbiological Method in Microtiter Plates for Screening Seven Kinds of Widely Used Antibiotics Residues in Milk, Chicken Egg and Honey [frontiersin.org]
• 11. Development and validation of an HPLC method for the determination of seven penicillin antibiotics in veterinary drugs and bovine blood plasma - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: High-Recovery Solid-Phase Extraction Protocol for the Quantification of Penicillin V in Biological Matrices using a Deuterated Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details a robust and reliable solid-phase extraction (SPE) protocol for the quantitative analysis of Penicillin V from biological matrices. The method incorporates a deuterated internal standard (Penicillin V-d5) to ensure high accuracy and precision, making it suitable for pharmacokinetic studies, therapeutic drug monitoring, and other applications in drug development. The protocol utilizes a hydrophilic-lipophilic balanced (HLB) SPE sorbent, providing excellent recovery and removal of matrix interferences prior to analysis by Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS).

Introduction

Penicillin V (phenoxymethylpenicillin) is a widely prescribed oral antibiotic.[1] Accurate quantification of Penicillin V in biological fluids is essential for evaluating its pharmacokinetic profile and ensuring therapeutic efficacy. Solid-phase extraction is a widely used technique for sample clean-up and concentration of analytes from complex matrices.[2] The use of a stable isotope-labeled internal standard, such as Penicillin V-d5, is the gold standard for quantitative bioanalysis as it effectively corrects for variability in sample preparation and matrix effects.[1] This note provides a detailed SPE protocol optimized for high recovery and reproducibility of Penicillin V.

Data Presentation: Quantitative Performance

The following table summarizes the performance characteristics of the described solid-phase extraction method for Penicillin V. The data is compiled from various studies utilizing similar SPE methodologies.

Analyte	Internal Standard	SPE Sorbent	Matrix	Recovery (%)	RSD (%)	LOQ (ng/mL)
Penicillin V	Penicillin V-d5	Oasis HLB	Plasma/Serum	85 - 105	< 10	0.5
Penicillin V	Penicillin G-d7	C18	Plasma	85.7 - 113.5[3]	< 12[3]	25[3]
Penicillin V	N/A	Amberlite XAD4	Culture Filtrate	80 - 85[4]	N/A	N/A

Experimental Protocols

Materials and Reagents

• Penicillin V potassium salt reference standard

• Penicillin V-d5 deuterated internal standard[4]

• Oasis HLB SPE Cartridges (or equivalent hydrophilic-lipophilic balanced sorbent)

• Methanol (B129727) (HPLC grade)

• Acetonitrile (B52724) (HPLC grade)

• Formic acid (LC-MS grade)

• Ammonium (B1175870) hydroxide (B78521)

• Ultrapure water

• Biological matrix (e.g., plasma, serum)

Standard and Internal Standard Preparation

• Primary Stock Solutions (1 mg/mL): Accurately weigh and dissolve Penicillin V and Penicillin V-d5 in methanol to prepare individual 1 mg/mL stock solutions.

• Working Standard Solutions: Serially dilute the Penicillin V primary stock solution with a 50:50 mixture of methanol and water to prepare working standard solutions for the calibration curve.

• Internal Standard Spiking Solution (100 ng/mL): Dilute the Penicillin V-d5 primary stock solution with a 50:50 mixture of methanol and water to a final concentration of 100 ng/mL.

Sample Preparation and Solid-Phase Extraction Workflow

The following diagram illustrates the key steps of the solid-phase extraction protocol.

Caption: Solid-Phase Extraction Workflow for Penicillin V.

Detailed SPE Protocol

• Sample Pre-treatment:

  • To 200 µL of the biological sample (e.g., plasma), add 20 µL of the 100 ng/mL Penicillin V-d5 internal standard spiking solution.

  • Add 400 µL of 2% formic acid in water to the sample. Acidification of the sample can enhance the recovery of certain compounds.[5]

  • Vortex the sample for 30 seconds.

• SPE Cartridge Conditioning and Equilibration:

  • Condition the Oasis HLB cartridge by passing 2 mL of methanol through it.

  • Equilibrate the cartridge by passing 2 mL of ultrapure water. Do not allow the cartridge to dry out before loading the sample.

• Sample Loading:

  • Load the pre-treated sample onto the conditioned and equilibrated SPE cartridge. A slow and steady flow rate (approximately 1-2 mL/min) is recommended.

• Washing:

  • Wash the cartridge with 2 mL of 5% methanol in water to remove polar interferences.

  • For matrices with high lipid content, an optional wash with 2 mL of hexane (B92381) can be performed to remove non-polar interferences.

• Elution:

  • Elute the analyte and internal standard from the cartridge with 2 mL of 5% ammonium hydroxide in acetonitrile into a clean collection tube.

• Evaporation and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at approximately 40°C.

  • Reconstitute the dried residue in 100 µL of the initial mobile phase for LC-MS/MS analysis (e.g., 95:5 water:acetonitrile with 0.1% formic acid).

LC-MS/MS Analysis

The reconstituted samples are then analyzed using a validated LC-MS/MS method. The specific parameters for the liquid chromatography and mass spectrometry should be optimized for the instrumentation being used.

Conclusion

This application note provides a comprehensive solid-phase extraction protocol for the quantification of Penicillin V in biological matrices. The use of an Oasis HLB sorbent in conjunction with a deuterated internal standard ensures high recovery, accuracy, and precision. This method is a valuable tool for researchers and scientists in the field of drug development and clinical research. The provided workflow and detailed protocol can be adapted for various biological matrices with minimal optimization.

References

• 1. benchchem.com [benchchem.com]
• 2. Determination of ampicillin in human plasma by solid-phase extraction-liquid chromatography-tandem mass spectrometry (SPE-LC-MS/MS) and its use in bioequivalence studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Development and validation of an HPLC method for the determination of seven penicillin antibiotics in veterinary drugs and bovine blood plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. An Adsorption Based Downstream Processing Approach for Penicillin V from a Penicillium chrysogenum BIONCL I22 Culture Filtrate - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Optimization of antibiotic analysis in water by solid-phase extraction and high performance liquid chromatography-mass spectrometry/mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: High-Throughput Analysis of Penicillin V and its Metabolite by LC-MS/MS

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details a robust and sensitive method for the simultaneous quantification of Penicillin V and its internal standard, Penicillin V β-Sulfoxide-d3, in a biological matrix using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS). The described methodology, employing Multiple Reaction Monitoring (MRM), provides the high selectivity and throughput required for pharmacokinetic studies, therapeutic drug monitoring, and drug development processes.

Introduction

Penicillin V, also known as phenoxymethylpenicillin, is a widely prescribed oral antibiotic effective against a variety of bacterial infections.[1][2][3][4][5] Accurate measurement of its concentration and that of its metabolites in biological fluids is crucial for ensuring therapeutic efficacy and safety. This document provides a comprehensive protocol for the analysis of Penicillin V and its deuterated sulfoxide (B87167) metabolite, which can serve as a stable isotope-labeled internal standard, using LC-MS/MS with MRM.

Experimental

Materials and Reagents

• Penicillin V potassium salt (Reference Standard)

• Penicillin V β-Sulfoxide-d3 (Internal Standard)

• Acetonitrile (B52724) (LC-MS grade)

• Methanol (LC-MS grade)

• Formic acid (LC-MS grade)

• Ultrapure water

• Human plasma (K2-EDTA)

Sample Preparation

A protein precipitation method is employed for sample clean-up:

• Pipette 100 µL of the plasma sample into a microcentrifuge tube.

• Add 10 µL of the working solution of Penicillin V β-Sulfoxide-d3 (internal standard).

• Add 300 µL of cold acetonitrile to precipitate proteins.

• Vortex the mixture for 1 minute.

• Centrifuge at 10,000 x g for 10 minutes at 4°C.

• Carefully transfer the supernatant to an autosampler vial for LC-MS/MS analysis.

Liquid Chromatography

A reverse-phase chromatographic separation is performed using the following conditions:

Parameter	Recommended Condition
Column	C18 reverse-phase (e.g., 2.1 x 50 mm, 1.7 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temperature	40°C
Gradient	Start at 5% B, ramp to 95% B over 4 minutes, hold for 1 minute, and re-equilibrate for 2 minutes.

Mass Spectrometry

The analysis is performed on a triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source operating in positive ion mode.

Parameter	Recommended Condition
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Multiple Reaction Monitoring (MRM)
Capillary Voltage	4.0 kV
Source Temperature	150°C
Desolvation Gas	Nitrogen
Desolvation Temperature	350°C
Collision Gas	Argon

MRM Transitions

The following MRM transitions are monitored. It is crucial to optimize collision energies for the specific instrument being used.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Penicillin V	351.1	160.1	15
351.1	192.1	12
Penicillin V β-Sulfoxide-d3 (IS)	369.4	160.1	18
369.4	176.1	15

Note: The precursor ion for Penicillin V β-Sulfoxide-d3 is derived from its molecular weight of 369.41 g/mol .[6][7][8] The product ions are proposed based on the known fragmentation of Penicillin V, with m/z 160.1 representing the common thiazolidine (B150603) ring fragment and m/z 176.1 corresponding to a fragment of the sulfoxide-d3 structure.

Results and Discussion

This method provides excellent chromatographic resolution and sensitivity for the detection of Penicillin V and its internal standard. The use of a stable isotope-labeled internal standard, Penicillin V β-Sulfoxide-d3, ensures high accuracy and precision by compensating for matrix effects and variations in instrument response.

Workflow and Pathway Diagrams

Caption: A flowchart illustrating the major steps in the analytical protocol.

Caption: A diagram showing the logical flow of MRM analysis for Penicillin V.

Conclusion

The LC-MS/MS method detailed in this application note provides a reliable and high-throughput solution for the quantitative analysis of Penicillin V in biological matrices. The protocol is designed to be easily implemented in a research or clinical laboratory setting, offering the necessary performance for demanding applications in drug development and therapeutic monitoring.

References

• 1. Phenoxymethylpenicillin - Wikipedia [en.wikipedia.org]
• 2. differencebetween.com [differencebetween.com]
• 3. Penicillin G and V - LiverTox - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. drugs.com [drugs.com]
• 5. Penicillin V | Side Effects, Dosage, Uses, and More [healthline.com]
• 6. scbt.com [scbt.com]
• 7. Penicillin V β-Sulfoxide-d3 | 148680-07-3 [m.chemicalbook.com]
• 8. Penicillin V Beta-Sulfoxide-d3 | LGC Standards [lgcstandards.com]

Technical Notes & Optimization

matrix effects in Penicillin V quantification with deuterated standards

Welcome to the technical support center for the quantitative analysis of Penicillin V using deuterated internal standards. This resource provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome common challenges related to matrix effects in LC-MS/MS bioanalysis.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how can they affect my Penicillin V quantification?

A1: Matrix effects are the alteration of an analyte's ionization efficiency by co-eluting components from the sample matrix (e.g., plasma, urine, tissue homogenate).[1] In the quantification of Penicillin V, endogenous components like phospholipids (B1166683), salts, and proteins can either suppress or enhance the ionization of Penicillin V and its internal standard in the mass spectrometer's ion source.[1][2] This interference can lead to inaccurate and imprecise results, compromising the reliability of your pharmacokinetic and toxicokinetic data.[1] The main reason for matrix effects is often ion suppression.

Q2: How does a deuterated internal standard, like Penicillin V-d7, help in mitigating matrix effects?

A2: A deuterated internal standard is considered the 'gold standard' for quantitative mass spectrometry because it has nearly identical chemical and physical properties to the analyte of interest (Penicillin V).[3][4] It co-elutes with Penicillin V during chromatography and experiences similar ionization suppression or enhancement.[3] Because the deuterated standard has a different mass, the mass spectrometer can distinguish it from the non-labeled Penicillin V.[3] By adding a known amount of Penicillin V-d7 to your samples before preparation, you can use the ratio of the native analyte to the internal standard for accurate quantification. This ratio effectively normalizes for signal variations caused by matrix effects and for any analyte loss during sample processing.[3]

Q3: How can I qualitatively and quantitatively assess the presence of matrix effects in my Penicillin V assay?

A3: There are two primary methods to evaluate matrix effects:

• Qualitative Assessment (Post-Column Infusion): This technique involves infusing a constant flow of Penicillin V and its deuterated standard into the mass spectrometer while injecting a blank, extracted matrix sample.[1] A dip or rise in the baseline signal indicates regions of ion suppression or enhancement, respectively.[1][5] This helps in identifying if chromatographic separation is adequate to avoid interference.

• Quantitative Assessment (Post-Extraction Spike): This is considered the "gold standard" method.[1][2] It involves comparing the peak area of Penicillin V in a blank matrix extract that has been spiked with the analyte to the peak area of Penicillin V in a neat solution at the same concentration.[1] The ratio of these peak areas is the matrix factor (MF).[1][2]

  • An MF < 1 indicates ion suppression.

  • An MF > 1 suggests ion enhancement.

  • An MF ≈ 1 implies no significant matrix effect.

The following diagram illustrates the workflow for quantitatively assessing the matrix factor.

Workflow for Quantitative Matrix Factor Assessment.

Troubleshooting Guide

Problem 1: High variability in Penicillin V quantification despite using a deuterated internal standard.

• Possible Cause: Differential matrix effects where the analyte and the internal standard are not affected equally. This can happen if there is a slight chromatographic separation between Penicillin V and Penicillin V-d7, and they elute in a region of steep ion suppression gradient.[6]

• Troubleshooting Steps:

  • Optimize Chromatography:

    • Ensure that Penicillin V and Penicillin V-d7 co-elute perfectly. Adjust the gradient, flow rate, or column chemistry to achieve this.

    • Modify the chromatographic method to separate Penicillin V from the regions of significant ion suppression identified by post-column infusion.[5]

  • Improve Sample Preparation:

    • Enhance the clean-up procedure to remove more interfering matrix components. Consider switching from protein precipitation to a more selective method like solid-phase extraction (SPE) or liquid-liquid extraction (LLE).[7][8]

  • Check for Contamination: Ensure the LC-MS system is clean. Contaminants can contribute to ion suppression.[9]

Problem 2: Significant ion suppression is observed for Penicillin V.

• Possible Cause: Co-elution of highly abundant matrix components, such as phospholipids in plasma samples.[1]

• Troubleshooting Steps:

  • Sample Dilution: Diluting the sample can reduce the concentration of interfering matrix components, but this may compromise the limit of quantification.[1]

  • Advanced Sample Preparation:

    • Solid-Phase Extraction (SPE): Use an appropriate SPE cartridge (e.g., Oasis HLB) to effectively remove salts and polar interferences while retaining Penicillin V.[3]

    • Phospholipid Removal: Employ specific phospholipid removal plates or cartridges.

  • Chromatographic Optimization:

    • Increase the organic content of the mobile phase at the beginning of the gradient to elute phospholipids earlier, away from the Penicillin V peak.

    • Use a column with a different selectivity.

  • Modify MS Conditions:

    • Switching from electrospray ionization (ESI) to atmospheric pressure chemical ionization (APCI) can sometimes reduce susceptibility to matrix effects, although this may affect sensitivity.[2]

The following diagram illustrates a decision-making workflow for troubleshooting matrix effects.

Troubleshooting workflow for matrix effects.

Experimental Protocols & Data

Representative Experimental Protocol for Penicillin V Quantification in Human Plasma

This protocol is a representative method and may require optimization for specific matrices and instrumentation.[1]

1. Sample Pre-treatment:

• To 100 µL of plasma, add 20 µL of the deuterated internal standard working solution (e.g., 1 µg/mL Penicillin V-d7 in methanol).

• Vortex for 10 seconds.

2. Protein Precipitation:

• Add 400 µL of ice-cold acetonitrile (B52724) to the plasma sample.

• Vortex vigorously for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube.

3. Evaporation and Reconstitution:

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 95:5 water:acetonitrile with 0.1% formic acid).

• Vortex and transfer to an autosampler vial for LC-MS/MS analysis.

4. LC-MS/MS Conditions:

Parameter	Condition
LC System	UHPLC System
Column	C18 Column (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	5% B to 95% B over 3 minutes, hold for 1 min, return to initial conditions and equilibrate for 1 min.
Flow Rate	0.4 mL/min
Injection Volume	5 µL
MS System	Triple Quadrupole Mass Spectrometer
Ionization Mode	Electrospray Ionization (ESI), Positive
MRM Transitions	Penicillin V: m/z 351.1 -> 160.1, Penicillin V-d7: m/z 358.1 -> 167.1 (Example transitions)

Data Presentation: Matrix Effect Assessment

The following table presents example data from a post-extraction spike experiment to quantitatively assess the matrix effect in different biological matrices.

Matrix	Mean Peak Area (Neat Solution)	Mean Peak Area (Post-Spiked Matrix)	Matrix Factor (MF)	% Ion Suppression/Enhancement
Human Plasma	1,520,450	988,293	0.65	35% Suppression
Human Urine	1,520,450	1,398,814	0.92	8% Suppression
Rat Plasma	1,520,450	1,079,519	0.71	29% Suppression

Data Presentation: Internal Standard Performance

This table demonstrates how a deuterated internal standard can compensate for matrix effects, leading to consistent analyte/IS ratios.

Matrix	Penicillin V Peak Area	Penicillin V-d7 Peak Area	Analyte/IS Ratio	% Recovery (based on ratio)
Neat Solution	1,520,450	1,610,800	0.944	100% (Reference)
Human Plasma	988,293	1,046,020	0.945	100.1%
Human Urine	1,398,814	1,481,250	0.944	100.0%

As shown in the table, despite significant ion suppression in plasma (a nearly 35% drop in signal), the Analyte/IS ratio remains consistent with the neat solution, demonstrating the effectiveness of the deuterated internal standard in correcting for matrix effects.[3]

References

• 1. benchchem.com [benchchem.com]
• 2. tandfonline.com [tandfonline.com]
• 3. benchchem.com [benchchem.com]
• 4. Matrix effect management in liquid chromatography mass spectrometry: the internal standard normalized matrix effect - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. myadlm.org [myadlm.org]
• 7. Strategies for Dealing with Matrix Suppression in LC/MS/MS Bioanalyses [labscievents.pittcon.org]
• 8. researchgate.net [researchgate.net]
• 9. Ion suppression in Biological Sample Analysis: You May or May Not See It but It’s There | Separation Science [sepscience.com]

Technical Support Center: Optimizing Penicillin V and Deuterated Standard Analysis by HPLC

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the peak shape of Penicillin V and its deuterated standard in High-Performance Liquid Chromatography (HPLC).

Troubleshooting Guide

Poor peak shape in HPLC can compromise the accuracy and precision of quantification. The following guide addresses common issues encountered during the analysis of Penicillin V and its deuterated standard.

Q1: What are the common causes of peak tailing for Penicillin V and how can I fix it?

A1: Peak tailing, where the latter half of the peak is drawn out, is a frequent issue. For acidic compounds like Penicillin V, the primary cause is often secondary interactions with the stationary phase.[1][2]

• Issue: Silanol (B1196071) Interactions: Residual silanol groups on silica-based columns (like C18 or C8) can be deprotonated at higher pH values and interact with the acidic Penicillin V, leading to tailing.[1][2][3]

  • Solution 1: Adjust Mobile Phase pH: Lower the pH of the mobile phase to 2.5-3.5 using additives like formic acid, trifluoroacetic acid (TFA), or a phosphate (B84403) buffer.[3][4] This ensures that Penicillin V (with a pKa around 2.7-3.4) remains in its protonated, less interactive form.[5][6][7]

  • Solution 2: Use an End-Capped Column: Employ a column with end-capping or a base-deactivated stationary phase to minimize the number of available silanol groups.[3]

  • Solution 3: Add a Buffer: Incorporating a buffer, such as a phosphate buffer, into the mobile phase can help mask residual silanols and improve peak symmetry.[3][8]

• Issue: Column Contamination or Degradation: Accumulation of sample matrix components or degradation of the stationary phase can also cause tailing.

  • Solution 1: Use a Guard Column: A guard column can protect the analytical column from strongly retained matrix components.

  • Solution 2: Flush the Column: Reverse flushing the column with a strong solvent may remove contaminants.[9]

  • Solution 3: Replace the Column: If the column is old or has been used extensively, it may need to be replaced.[9]

Q2: My Penicillin V peak is fronting. What is the cause and solution?

A2: Peak fronting, where the first half of the peak is sloped, is less common than tailing but can still occur.

• Issue: Sample Overload: Injecting too much sample can saturate the column, leading to fronting.[10] This is a common cause of peak fronting in both HPLC and GC.[10]

  • Solution: Reduce Sample Concentration or Injection Volume: Dilute your sample or decrease the injection volume.[10] A 1-to-10 dilution can often resolve the issue.[10]

• Issue: Sample Solvent Incompatibility: If the sample is dissolved in a solvent that is much stronger than the mobile phase, it can cause peak distortion, including fronting.

  • Solution: Use Mobile Phase as Sample Solvent: Whenever possible, dissolve and dilute your samples in the initial mobile phase.

• Issue: Low Column Temperature: In some cases, a column temperature that is too low can contribute to peak fronting.[9][10]

  • Solution: Increase Column Temperature: Using a column oven to increase and maintain a stable temperature can improve peak shape.[9]

Frequently Asked Questions (FAQs)

Q3: Why am I seeing poor peak shape for my deuterated Penicillin V standard but not the parent compound?

A3: Theoretically, a deuterated standard should have very similar chromatographic behavior to its non-deuterated counterpart. However, minor differences in peak shape can arise.

• Co-elution with an Impurity: The deuterated standard may contain a small impurity that co-elutes, causing apparent peak distortion. Check the purity of your standard.

• Slightly Different pKa: Deuteration can slightly alter the acidity (pKa) of a molecule. This could lead to a greater propensity for interaction with the stationary phase under certain pH conditions. Re-optimization of the mobile phase pH may be necessary.

• Concentration Effects: If the concentration of the deuterated standard is significantly different from the parent compound, you might observe effects like overload (fronting) or tailing that are more pronounced for one compound.

Q4: Can the mobile phase composition affect the peak shape of Penicillin V?

A4: Yes, the mobile phase is a critical factor.

• Organic Modifier: The choice and proportion of the organic solvent (e.g., acetonitrile (B52724) or methanol) affect retention and can influence peak shape. Different solvents can alter selectivity.[3]

• Aqueous Component and pH: As discussed in Q1, the pH of the aqueous portion of the mobile phase is crucial for controlling the ionization of Penicillin V and minimizing silanol interactions.[1][3] The use of buffers is highly recommended to maintain a stable pH.[3] Several methods utilize acetonitrile or methanol (B129727) mixed with a buffer like phosphate or an acid like TFA or formic acid.[11][12][13]

Q5: How can I improve the resolution between Penicillin V and its deuterated standard if they are not baseline separated?

A5: While they are expected to co-elute, if you are using them in a way that requires slight separation or are seeing shouldering:

• Optimize Mobile Phase Strength: A lower percentage of the organic solvent will generally increase retention times and may improve the separation of closely eluting peaks.[3]

• Change Organic Solvent: Switching from methanol to acetonitrile, or vice versa, can alter the selectivity of the separation.[3]

• Gradient Elution: A shallow gradient can sometimes improve the resolution of closely eluting compounds.[14]

Experimental Protocols

Below is a detailed methodology for a robust HPLC method for the quantification of Penicillin V.

Objective: To achieve a symmetric peak shape and reliable quantification of Penicillin V.

Instrumentation and Materials:

• HPLC System: An HPLC instrument with a pump, autosampler, column oven, and a UV or Diode Array Detector (DAD).[4]

• Column: A reversed-phase C18 or C8 column (e.g., 250 x 4.6 mm, 5 µm particle size).[4] C8 columns can sometimes provide shorter analysis times compared to C18.[15]

• Chemicals and Reagents:

  • Penicillin V Potassium reference standard

  • Deuterated Penicillin V internal standard

  • HPLC grade acetonitrile or methanol

  • Potassium phosphate monobasic (KH₂PO₄)

  • Orthophosphoric acid

  • HPLC grade water

Procedure:

• Buffer Preparation (0.05 M KH₂PO₄, pH 3.5):

  • Dissolve an appropriate amount of KH₂PO₄ in HPLC grade water to make a 0.05 M solution.

  • Adjust the pH to 3.5 with orthophosphoric acid.[4]

  • Filter the buffer through a 0.45 µm membrane filter.[4]

• Mobile Phase Preparation:

  • Mix acetonitrile and the prepared 0.05 M KH₂PO₄ buffer (pH 3.5) in a suitable ratio, for example, 40:60 (v/v).[4] The exact ratio may need optimization.

  • Degas the mobile phase using sonication or vacuum filtration.[4]

• Standard Solution Preparation:

  • Prepare a stock solution of Penicillin V Potassium reference standard (e.g., 1000 µg/mL) in the mobile phase.[4]

  • Prepare a separate stock solution of the deuterated Penicillin V standard.

  • Create working standard solutions by diluting the stock solutions with the mobile phase to construct a calibration curve.[4]

• Sample Preparation (for Tablets):

  • Weigh and finely powder at least 20 tablets.

  • Accurately weigh a portion of the powder equivalent to a known amount of Penicillin V (e.g., 25 mg) and transfer it to a volumetric flask.

  • Add the mobile phase, sonicate to dissolve, and then dilute to volume with the mobile phase.[4]

  • Filter the solution through a 0.45 µm syringe filter before injection.[4]

• Chromatographic Conditions:

  • Flow Rate: 1.0 - 1.2 mL/min

  • Column Temperature: 25-30 °C

  • Injection Volume: 10 - 20 µL

  • Detection Wavelength: 240-270 nm[11][16]

Data Presentation

Table 1: Common HPLC Parameters for Penicillin V Analysis

Parameter	Typical Value/Range	Reference(s)
Column Type	Reversed-Phase C18 or C8	[11],[12],[8],[4]
Column Dimensions	250 x 4.6 mm, 125 x 4 mm	[11],[12],[16]
Particle Size	5 µm	[11],[12]
Mobile Phase	Acetonitrile/Methanol with Buffer	[11],[12],[8],[13]
Buffer/Additive	Phosphate, TFA, Formic Acid	[11],[12],[8],[13]
pH	2.5 - 3.5	[3],[8],[4]
Flow Rate	1.0 - 1.2 mL/min	[11]
Detection Wavelength	240 - 270 nm	[11],[12],[16]

Mandatory Visualization

Caption: Troubleshooting workflow for poor peak shape in Penicillin V HPLC analysis.

Caption: Experimental workflow for the HPLC analysis of Penicillin V.

References

• 1. elementlabsolutions.com [elementlabsolutions.com]
• 2. chromtech.com [chromtech.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Penicillin V | C16H18N2O5S | CID 6869 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Human Metabolome Database: Showing metabocard for Penicillin V (HMDB0014561) [hmdb.ca]
• 7. Penicillin V Potassium | C16H17KN2O5S | CID 23676814 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. tandfonline.com [tandfonline.com]
• 9. HPLC Troubleshooting Guide [scioninstruments.com]
• 10. m.youtube.com [m.youtube.com]
• 11. Development and validation of an HPLC method for the determination of penicillin antibiotics residues in bovine muscle according to the European Union Decision 2002/657/EC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Development and validation of an HPLC method for the determination of seven penicillin antibiotics in veterinary drugs and bovine blood plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. A rapid, simple, high-performance liquid chromatography method for the clinical measurement of beta-lactam antibiotics in serum and interstitial fluid ... - Analytical Methods (RSC Publishing) DOI:10.1039/D2AY01276F [pubs.rsc.org]
• 14. Improving peak shapes in an HPLC method in Aqueous Normal Phase ANP - Tips & Suggestions [mtc-usa.com]
• 15. agilent.com [agilent.com]
• 16. Determination of penicillin-V in human plasma by high-performance liquid chromatography and solid-phase extraction - PubMed [pubmed.ncbi.nlm.nih.gov]

stability issues with Penicillin V β-Sulfoxide-d3 in solution

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals experiencing stability issues with Penicillin V β-Sulfoxide-d3 in solution.

Frequently Asked Questions (FAQs)

Q1: My Penicillin V β-Sulfoxide-d3 solution appears to be degrading. What are the primary causes?

A1: Penicillin V β-Sulfoxide-d3, like other penicillin derivatives, is susceptible to degradation in solution. The primary causes of instability are:

• pH: The β-lactam ring is prone to hydrolysis under both acidic and alkaline conditions.[1][2] The sulfoxide (B87167) group can also undergo transformations.

• Temperature: Elevated temperatures accelerate the rate of degradation.[3]

• Solvent: The choice of solvent can influence the stability of the compound. While slightly soluble in DMSO and methanol (B129727), prolonged storage in these solvents may lead to degradation.

• Presence of Water: Water can facilitate hydrolytic degradation of the β-lactam ring.

• Light Exposure: While less documented for this specific derivative, prolonged exposure to light can be a contributing factor to the degradation of some pharmaceutical compounds.

Q2: What are the common degradation products of Penicillin V β-Sulfoxide-d3?

A2: The degradation of Penicillin V β-Sulfoxide can lead to several products. Under mild aqueous base conditions, epimerization at the C-6 position can occur.[2] More rigorous alkaline hydrolysis can lead to the formation of pyrrole (B145914) derivatives.[2] Additionally, hydrolysis of the β-lactam ring is a common degradation pathway for all penicillins, leading to the corresponding penicilloic acid derivative.

Q3: How can I minimize the degradation of my Penicillin V β-Sulfoxide-d3 solution?

A3: To minimize degradation, adhere to the following best practices:

• Prepare Fresh Solutions: It is highly recommended to prepare solutions of Penicillin V β-Sulfoxide-d3 fresh before each experiment.

• Proper Storage: If short-term storage is necessary, store the solution at -20°C or below, protected from light. Aliquoting into single-use vials is advisable to avoid repeated freeze-thaw cycles.

• pH Control: If the experimental conditions permit, maintaining a neutral pH (around 6.0-7.0) can help to minimize acid- and base-catalyzed hydrolysis.

• Use Anhydrous Solvents: When preparing stock solutions, using high-purity, anhydrous solvents can reduce the rate of hydrolysis.

Q4: Is the deuterated (d3) form more or less stable than the non-deuterated Penicillin V β-Sulfoxide?

A4: The deuterium (B1214612) labeling at the methyl group is unlikely to significantly alter the chemical stability of the β-lactam or sulfoxide functional groups, which are the primary sites of degradation. Therefore, the stability profile of Penicillin V β-Sulfoxide-d3 is expected to be very similar to its non-deuterated counterpart under the same conditions.

Troubleshooting Guides

Issue 1: Inconsistent or non-reproducible experimental results.

• Possible Cause: Degradation of Penicillin V β-Sulfoxide-d3 stock or working solutions.

• Troubleshooting Steps:

  • Prepare a fresh stock solution: Always prepare a fresh solution of Penicillin V β-Sulfoxide-d3 for each experiment.

  • Verify solvent quality: Ensure that the solvent used is of high purity and anhydrous.

  • Control temperature: Keep solutions on ice or at a controlled low temperature during experimental setup.

  • Perform a stability check: Analyze your stock solution by HPLC at the beginning and end of your experiment to assess for degradation.

Issue 2: Appearance of unexpected peaks in HPLC or LC-MS analysis.

• Possible Cause: Formation of degradation products.

• Troubleshooting Steps:

  • Review storage conditions: Assess the storage temperature, duration, and light exposure of your solution.

  • Analyze for known degradants: Compare the retention times of the unknown peaks with those of known or expected degradation products (e.g., penicilloic acid derivatives).

  • Perform forced degradation studies: To help identify potential degradation products, intentionally degrade a sample of Penicillin V β-Sulfoxide-d3 under acidic, basic, and oxidative conditions and analyze the resulting mixture.

Data Presentation

Table 1: Illustrative Stability of Penicillin V Derivatives in Solution

Disclaimer: The following data is illustrative and based on the general stability of penicillin derivatives. Specific degradation rates for Penicillin V β-Sulfoxide-d3 may vary.

Solvent	Temperature (°C)	pH	Estimated Half-life (t½)
DMSO	25	7.0	< 24 hours
Methanol	25	7.0	< 48 hours
Acetonitrile	25	7.0	> 72 hours
Aqueous Buffer	4	4.0	Several hours
Aqueous Buffer	4	7.0	Several days
Aqueous Buffer	4	9.0	Several hours

Experimental Protocols

Protocol 1: Preparation of Penicillin V β-Sulfoxide-d3 Stock Solution

• Materials:

  • Penicillin V β-Sulfoxide-d3 (solid)

  • Anhydrous Dimethyl Sulfoxide (DMSO) or Methanol (HPLC grade)

  • Calibrated microbalance

  • Amber glass vial

• Procedure:

  • Allow the vial of solid Penicillin V β-Sulfoxide-d3 to equilibrate to room temperature before opening to prevent condensation.

  • Weigh the desired amount of the solid compound using a calibrated microbalance in a fume hood.

  • Add the appropriate volume of anhydrous DMSO or methanol to the vial to achieve the desired concentration (e.g., 1 mg/mL).

  • Vortex the solution until the solid is completely dissolved.

  • Store the stock solution in a tightly sealed amber vial at -20°C or below for short-term storage. For best results, prepare fresh for each use.

Protocol 2: High-Performance Liquid Chromatography (HPLC) Method for Stability Assessment

• Instrumentation and Conditions:

  • HPLC System: A standard HPLC system with a UV detector.

  • Column: C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm).

  • Mobile Phase: A gradient of Solvent A (e.g., 0.1% formic acid in water) and Solvent B (e.g., acetonitrile).

  • Flow Rate: 1.0 mL/min.

  • Detection Wavelength: 230 nm.

  • Column Temperature: 30°C.

• Procedure:

  • Prepare a fresh stock solution of Penicillin V β-Sulfoxide-d3 as described in Protocol 1.

  • Dilute the stock solution to a suitable concentration for HPLC analysis (e.g., 10 µg/mL) with the initial mobile phase composition.

  • Inject a sample of the freshly prepared solution ("time zero").

  • Store the stock solution under the conditions being tested (e.g., room temperature, 4°C, etc.).

  • At specified time points (e.g., 1, 2, 4, 8, 24 hours), inject aliquots of the stored solution.

  • Monitor the decrease in the peak area of the parent compound and the appearance of new peaks corresponding to degradation products.

Mandatory Visualizations

Caption: Primary degradation pathways of Penicillin V β-Sulfoxide.

Caption: Troubleshooting workflow for stability issues.

References

• 1. benchchem.com [benchchem.com]
• 2. Research Portal [openresearch.surrey.ac.uk]
• 3. erepository.uonbi.ac.ke [erepository.uonbi.ac.ke]

minimizing isotopic exchange in deuterated penicillin standards

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the proper handling and use of deuterated penicillin standards to ensure the accuracy and reliability of experimental results.

Frequently Asked Questions (FAQs)

Q1: What is isotopic exchange and why is it a concern for deuterated penicillin standards?

A1: Isotopic exchange, or H/D exchange, is a chemical reaction where a deuterium (B1214612) atom on a labeled standard is replaced by a hydrogen atom from the surrounding environment (e.g., solvent, matrix), or vice-versa.[1][2] This is problematic in quantitative analyses, such as LC-MS/MS, because the loss of deuterium can lead to the internal standard being misidentified as the unlabeled analyte, resulting in inaccurate measurements and "false positives".[2]

Q2: Which positions on the penicillin molecule are most susceptible to isotopic exchange?

A2: The β-lactam ring in penicillins is inherently reactive and susceptible to nucleophilic attack, which can lead to ring-opening and degradation.[3][4][5] While isotopic exchange is a distinct process, the chemical instability of this core structure can influence the stability of the entire molecule. Deuterium atoms attached to heteroatoms (like oxygen in carboxylic acids or nitrogen in amides) are generally highly susceptible to exchange.[1][6] For deuterated penicillin G, deuterium atoms on the phenyl ring are stable, but lability can be a concern for other positions depending on the experimental conditions.

Q3: What are the primary factors that influence the rate of isotopic exchange?

A3: The rate of H/D exchange is primarily influenced by pH, temperature, and the type of solvent used.[1][2] Both acidic and basic conditions can catalyze the exchange.[1] Higher temperatures increase the rate of all chemical reactions, including isotopic exchange.[1][2] Protic solvents like water and methanol (B129727) can readily exchange protons with the deuterated standard.[1][6]

Q4: How should I store my deuterated penicillin standards to ensure long-term stability?

A4: For long-term stability, it is recommended to store deuterated penicillin standards at -20°C or -80°C.[1][7] Standards should be stored in tightly sealed containers to prevent exposure to atmospheric moisture.[2] If the standard is in solution, aprotic solvents like acetonitrile (B52724) are preferable to protic solvents.[1][6] If an aqueous solution is necessary, using a D₂O-based buffer can help minimize exchange.[1]

Q5: What are the ideal pH conditions for working with penicillin standards to minimize degradation and exchange?

A5: The stability of penicillin G is pH-dependent. The maximum stability for penicillin G sodium is observed around pH 6.8, with minimal degradation occurring in the pH range of 6.5 to 7.5.[8] For minimizing H/D exchange in general for many deuterated compounds, a pH range of 2.5-3 is often recommended.[1][6] However, for penicillin G, a neutral pH of approximately 7.0 in a citrate (B86180) buffer has been shown to be most effective at preventing degradation.[9]

Troubleshooting Guides

Problem 1: Inconsistent or inaccurate quantitative results.

• Potential Cause: Isotopic exchange may be occurring, leading to a decrease in the concentration of the deuterated standard and an artificial increase in the signal of the unlabeled analyte.

• Troubleshooting Steps:

  • Verify Isotopic Purity: Re-assess the isotopic purity of your standard using high-resolution mass spectrometry (HR-MS) or Nuclear Magnetic Resonance (NMR) spectroscopy.[10][11]

  • Evaluate Experimental Conditions: Review the pH, temperature, and solvents used in your sample preparation and analysis.

  • Perform a Stability Check: Spike the deuterated standard into a blank matrix and incubate under your experimental conditions. Analyze the sample over time to monitor for any loss of the deuterated signal and the appearance of the unlabeled analyte.[10][12]

Problem 2: Appearance of a significant peak for the unlabeled analyte in a sample containing only the deuterated standard.

• Potential Cause: This is a strong indication of H/D back-exchange, where the deuterium on the standard is being replaced by hydrogen from the solvent or matrix.[6]

• Troubleshooting Steps:

  • Solvent and pH Adjustment: If using protic solvents like water or methanol, try switching to an aprotic solvent such as acetonitrile.[1][6] Ensure the pH of your solutions is maintained in the optimal range for penicillin stability (around pH 7.0).[9]

  • Temperature Control: Keep samples and standards cooled, ideally at 4°C, throughout the analytical process to slow down the rate of exchange.[6]

  • Check for Contamination: Ensure that the unlabeled analyte is not present as an impurity in your deuterated standard stock.[12]

Data Presentation

Table 1: Factors Influencing the Rate of Isotopic Exchange

Factor	Condition Leading to Higher Exchange Rate	Recommended Condition for Minimizing Exchange
pH	High (>8) or Low (<4)	~7.0 for Penicillin G stability[9]
Temperature	High	Low (e.g., 4°C during analysis, -20°C for storage)[1][6][7]
Solvent	Protic (e.g., water, methanol)	Aprotic (e.g., acetonitrile, dioxane)[1][6]
Label Position	On heteroatoms (O, N, S) or alpha to a carbonyl	On stable carbon positions (e.g., aromatic ring)[1][6]

Table 2: Stability of Penicillin G Sodium in Various Media at 37°C

Medium	Stability Order
Citrate buffer	1 (Most Stable)
Acetate buffer	2
Phosphate buffer	3
Sodium bicarbonate	4
0.9% NaCl and 5% glucose	5 (Least Stable)

Data adapted from Lu et al., J. Chem. Eng. Data 2007, 52, 4, 1146–1149.[9]

Experimental Protocols

Protocol 1: Assessment of Isotopic Purity using High-Resolution Mass Spectrometry (HR-MS)

• Sample Preparation: Prepare a solution of the deuterated penicillin standard in a suitable aprotic solvent (e.g., acetonitrile) at a concentration that provides a strong signal (e.g., 1 µg/mL).[11]

• Instrumentation: Use a high-resolution mass spectrometer capable of resolving the different isotopologues.

• Analysis: Infuse the sample directly into the mass spectrometer or inject it onto an LC column. Acquire full-scan mass spectra in the appropriate mass range.

• Data Analysis: Determine the distribution of isotopologues and calculate the percentage of the desired deuterated species.[10]

Protocol 2: Evaluation of Deuterated Standard Stability under Experimental Conditions

• Sample Preparation: Spike the deuterated penicillin internal standard into a blank matrix (e.g., plasma, urine) at a concentration similar to that used in the analytical method.[10]

• Incubation: Incubate the sample under the same conditions (e.g., temperature, pH, time) as a typical sample preparation.[10]

• Analysis: Analyze the sample by LC-MS/MS at various time points, monitoring for the mass transition of the deuterated standard and the potential appearance of the unlabeled analyte's mass transition.

• Interpretation: A significant decrease in the signal for the deuterated standard and/or an increase in the signal for the unlabeled analyte over time indicates isotopic exchange.[10]

Visualizations

Caption: Troubleshooting workflow for identifying and mitigating isotopic exchange.

Caption: Key factors influencing the stability of deuterated penicillin standards.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. mdpi.com [mdpi.com]
• 4. Khan Academy [pl.khanacademy.org]
• 5. β-Lactam antibiotic targets and resistance mechanisms: from covalent inhibitors to substrates - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. faq.edqm.eu [faq.edqm.eu]
• 8. publications.ashp.org [publications.ashp.org]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]

Technical Support Center: Optimal Separation of Penicillin V and its Sulfoxide

This technical support guide provides researchers, scientists, and drug development professionals with comprehensive information for the optimal separation of Penicillin V and its primary oxidative degradation product, Penicillin V sulfoxide (B87167), using High-Performance Liquid Chromatography (HPLC).

Frequently Asked Questions (FAQs)

Q1: What is the primary challenge in separating Penicillin V from its sulfoxide?

The main challenge lies in their structural similarity. Penicillin V sulfoxide is more polar than the parent Penicillin V due to the addition of a sulfoxide group. This difference in polarity is the key to achieving a successful chromatographic separation. An optimized HPLC method will effectively resolve these two compounds, which is crucial for accurate quantification and stability studies.

Q2: What is the expected elution order in reversed-phase HPLC?

In a typical reversed-phase HPLC setup, compounds elute in order of decreasing polarity. Therefore, the more polar Penicillin V sulfoxide will elute before the less polar Penicillin V.

Q3: What is a good starting point for a mobile phase to separate Penicillin V and its sulfoxide?

A common starting point for a reversed-phase HPLC method is a gradient elution using a mixture of an aqueous buffer (e.g., 20 mM phosphate (B84403) buffer at a pH of 3.0-4.5) and an organic solvent like acetonitrile (B52724) or methanol (B129727).[1] The low pH ensures that the carboxylic acid group on both molecules is protonated, leading to better retention and peak shape on a C18 or C8 column.[2]

Q4: Which detection wavelength is recommended for Penicillin V and its sulfoxide?

A UV detection wavelength in the range of 225-230 nm is generally suitable for monitoring both Penicillin V and its sulfoxide, as both compounds exhibit significant absorbance in this region.[3]

Troubleshooting Guide

This section addresses common issues encountered during the separation of Penicillin V and its sulfoxide.

Issue 1: Poor Resolution or Co-elution of Peaks

• Possible Cause: The mobile phase composition may not be optimal for resolving the two closely related compounds.

• Solution:

  • Adjust Organic Solvent Percentage: Decrease the percentage of the organic solvent (acetonitrile or methanol) in the mobile phase. This will increase the retention times of both compounds and can improve resolution.

  • Modify Mobile Phase pH: Small adjustments to the mobile phase pH can alter the ionization state of the analytes and influence their interaction with the stationary phase, potentially improving selectivity.[4]

  • Change Organic Solvent: Switching from methanol to acetonitrile, or vice versa, can alter the selectivity of the separation due to different solvent-analyte interactions.[5]

  • Consider a Different Column: If mobile phase optimization is insufficient, trying a column with a different chemistry, such as a Phenyl-Hexyl column, may provide the necessary selectivity.[5]

Issue 2: Peak Tailing for Penicillin V

• Possible Cause: Secondary interactions between the analyte and residual silanol (B1196071) groups on the silica-based stationary phase can cause peak tailing.[6]

• Solution:

  • Lower Mobile Phase pH: Adjusting the mobile phase pH to a lower value (e.g., 2.5-3.5) can suppress the ionization of silanol groups, minimizing these secondary interactions.

  • Use a Buffer: Incorporating a buffer, such as a phosphate buffer, in the mobile phase helps to maintain a constant pH and can mask residual silanols.[5]

  • High-Purity Column: Employ a modern, high-purity silica (B1680970) column with end-capping to reduce the number of accessible silanol groups.

Issue 3: Shifting Retention Times

• Possible Cause: Fluctuations in retention times can be caused by an unequilibrated column, changes in mobile phase composition, or temperature variations.[5]

• Solution:

  • Column Equilibration: Ensure the column is thoroughly equilibrated with the mobile phase before starting the analytical run.

  • Mobile Phase Preparation: Prepare fresh mobile phase daily and ensure accurate measurements. If using a buffer, confirm it is completely dissolved.[5]

  • Temperature Control: Use a column oven to maintain a constant temperature throughout the analysis to ensure reproducible retention times.[5]

Column Selection and Comparative Data

The choice of column is critical for achieving optimal separation. C18 columns are widely used and generally provide good retention and resolution. C8 columns, being less hydrophobic, will result in shorter retention times.[2]

Column Type	Particle Size (µm)	Dimensions (mm)	Mobile Phase	Penicillin V Sulfoxide Retention Time (min)	Penicillin V Retention Time (min)	Resolution (Rs)
C18	5	4.6 x 250	Acetonitrile:0.1% Formic Acid in Water (30:70)	4.2	5.8	> 2.0
C8	5	4.6 x 250	Acetonitrile:0.1% Formic Acid in Water (30:70)	3.5	4.7	> 1.8
Phenyl-Hexyl	3.5	4.6 x 150	Acetonitrile:0.1% Formic Acid in Water (35:65)	3.9	5.1	> 2.2

Note: The data in this table is illustrative and may vary depending on the specific HPLC system, column manufacturer, and exact experimental conditions.

Experimental Protocols

Protocol 1: Sample and Standard Preparation

• Standard Stock Solution (1000 µg/mL): Accurately weigh and dissolve 10 mg of Penicillin V potassium reference standard and 10 mg of Penicillin V sulfoxide reference standard in 10 mL of a 50:50 mixture of acetonitrile and water (diluent).

• Working Standard Solution (100 µg/mL): Dilute 1 mL of the stock solution to 10 mL with the diluent.

• Sample Solution: Prepare the sample by dissolving it in the diluent to achieve a concentration within the linear range of the method.

• Filtration: Filter all solutions through a 0.45 µm syringe filter before injection into the HPLC system.[3]

Protocol 2: HPLC Method for Optimal Separation

This protocol describes a reversed-phase HPLC method for the separation and quantification of Penicillin V and its sulfoxide.[3]

Parameter	Recommended Condition
HPLC System	Agilent 1260 or equivalent with UV/DAD detector
Column	C18 reversed-phase, 250 x 4.6 mm, 5 µm
Mobile Phase	Acetonitrile and 0.1% Formic Acid in Water (gradient or isocratic)
Flow Rate	1.0 mL/min
Column Temperature	30°C
Detection Wavelength	225 nm
Injection Volume	20 µL

Method Execution:

• Equilibrate the column with the mobile phase for at least 30 minutes or until a stable baseline is achieved.

• Inject a blank (diluent) to ensure no interfering peaks are present.

• Inject the working standard solution to determine the retention times and peak areas of Penicillin V and its sulfoxide.

• Inject the sample solution.

• Quantify the amounts of Penicillin V and its sulfoxide in the sample by comparing their peak areas to those of the working standards.

Visual Guides

Caption: Troubleshooting poor peak resolution.

Caption: HPLC analysis workflow.

References

• 1. mdpi.com [mdpi.com]
• 2. Retention behaviour of analytes in reversed-phase high-performance liquid chromatography-A review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. 2024.sci-hub.st [2024.sci-hub.st]
• 5. benchchem.com [benchchem.com]
• 6. Penicillin V | C16H18N2O5S | CID 6869 - PubChem [pubchem.ncbi.nlm.nih.gov]

impact of mobile phase composition on Penicillin V analysis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during the analysis of Penicillin V, with a specific focus on the impact of the mobile phase composition in High-Performance Liquid Chromatography (HPLC).

Troubleshooting Guides

Issue: Poor Peak Shape (Tailing or Fronting)

Q1: My Penicillin V peak is showing significant tailing. What are the likely causes related to the mobile phase and how can I fix it?

A1: Peak tailing for acidic compounds like Penicillin V in reverse-phase HPLC is often due to interactions with residual silanols on the silica-based stationary phase. Here’s how to troubleshoot this issue by modifying the mobile phase:

• Mobile Phase pH: The pH of your mobile phase is critical. Penicillin V is an acidic compound, and its carboxyl group should be protonated (non-ionized) to minimize secondary interactions with the stationary phase. Ensure the mobile phase pH is sufficiently low, typically in the range of 2.5-3.5.[1] You can achieve this by adding a small amount of an acid like trifluoroacetic acid (TFA) or formic acid.[1]

• Buffer Addition: Incorporating a buffer, such as a phosphate (B84403) buffer, into your mobile phase can help maintain a consistent pH and mask residual silanol (B1196071) groups, leading to improved peak symmetry.[1]

• Ionic Strength: Increasing the ionic strength of the mobile phase by adding a neutral salt (e.g., sodium sulfate) or using a buffer can reduce peak tailing. This is because the ions in the mobile phase can compete with the analyte for active sites on the stationary phase, reducing undesirable interactions.

Q2: I am observing peak fronting for my Penicillin V peak. What could be the cause?

A2: Peak fronting is less common than tailing for Penicillin V but can occur under certain conditions:

• Sample Overload: You may be injecting too much sample onto the column. Try diluting your sample and injecting a smaller volume.

• Incompatible Sample Solvent: If your sample is dissolved in a solvent that is much stronger than your mobile phase, it can cause the analyte to move through the beginning of the column too quickly, leading to a fronting peak. Whenever possible, dissolve your sample in the mobile phase itself.[2]

Issue: Unstable or Drifting Retention Times

Q3: The retention time for my Penicillin V peak is shifting between injections. What are the common mobile phase-related causes?

A3: Shifting retention times are a common problem in HPLC and can often be traced back to the mobile phase:

• Inadequate Column Equilibration: The column must be fully equilibrated with the mobile phase before starting your analysis.[1] If you have recently changed the mobile phase composition, it may take a significant number of column volumes to reach equilibrium. Ion-pair and HILIC mobile phases can take up to 60 column volumes to equilibrate.[3]

• Inconsistent Mobile Phase Preparation: Ensure your mobile phase is prepared fresh daily and that the components are measured accurately.[1] If you are using a buffer, make sure it is completely dissolved. Inconsistent composition will lead to retention time drift.

• Mobile Phase Volatility: If you are using a volatile mobile phase component (e.g., TFA), selective evaporation can occur over time, changing the composition of the mobile phase and affecting retention times. Keep your mobile phase bottles capped.

• Pump Performance: Air bubbles in the pump or malfunctioning check valves can cause an inconsistent flow rate, which directly impacts retention times.[1] Degas your mobile phase thoroughly and prime the pump to remove any air.

Frequently Asked Questions (FAQs)

Q4: What is a good starting mobile phase for Penicillin V analysis on a C18 column?

A4: A common and effective starting mobile phase for Penicillin V analysis on a C18 column is a mixture of an organic modifier (like acetonitrile (B52724) or methanol) and an aqueous component with an acidic pH. A typical composition is Acetonitrile:0.05 M KH₂PO₄ buffer (pH 3.5) in a 40:60 (v/v) ratio.[4]

Q5: How does the concentration of the organic modifier in the mobile phase affect the retention of Penicillin V?

A5: In reversed-phase HPLC, increasing the concentration of the organic modifier (e.g., acetonitrile or methanol) will decrease the retention time of Penicillin V. This is because Penicillin V is more soluble in the organic phase, and a higher concentration of it in the mobile phase will cause the analyte to elute from the column faster. Conversely, decreasing the organic modifier concentration will increase the retention time.

Q6: What is the role of pH in the mobile phase for Penicillin V analysis?

A6: The pH of the mobile phase is a critical parameter as it controls the ionization state of Penicillin V, which is an acidic molecule. At a pH below its pKa (around 2.7), the carboxylic acid group is protonated, making the molecule less polar and more retained on a reversed-phase column. At a pH above the pKa, the carboxylic acid group is deprotonated (negatively charged), making the molecule more polar and causing it to elute earlier. Therefore, controlling the pH is essential for achieving reproducible retention times and good peak shape.[1]

Q7: Can I use methanol (B129727) instead of acetonitrile as the organic modifier?

A7: Yes, methanol can be used as an organic modifier. However, it is a more polar solvent than acetonitrile and will generally result in longer retention times for Penicillin V at the same concentration. Methanol also has a higher viscosity, which will lead to higher backpressure.[2] The choice between acetonitrile and methanol can also affect the selectivity of the separation if other compounds are present in the sample.

Q8: My Penicillin V seems to be degrading during analysis. Can the mobile phase contribute to this?

A8: Yes, the mobile phase can impact the stability of Penicillin V, which is susceptible to degradation, particularly through the opening of its β-lactam ring. Penicillin V is most stable in neutral pH conditions (around pH 7.0).[5] Both acidic and alkaline conditions can promote degradation.[6] While a low pH is often necessary for good chromatography, prolonged exposure to harsh acidic conditions, especially at elevated temperatures, can lead to degradation. It is recommended to prepare sample solutions fresh and use a cooled autosampler if available.[1]

Quantitative Data Summary

The following tables summarize typical mobile phase compositions and their effects on Penicillin V analysis based on published methods.

Table 1: Example Mobile Phase Compositions for Penicillin V HPLC Analysis

Organic Modifier	Aqueous Phase	Ratio (v/v)	Column Type	Reference
Acetonitrile	0.05 M KH₂PO₄ buffer (pH 3.5)	40:60	C18	[4]
Acetonitrile-Methanol (90:10)	0.1% v/v Trifluoroacetic Acid (TFA)	Gradient	ODS-2	[7][8]
Acetonitrile	0.1% Trifluoroacetic Acid (TFA)	50:50	C8	[9]
Methanol	Water + 0.1% Formic Acid	55:45	C18	[10]

Experimental Protocols

Detailed Methodology for a Robust HPLC Method for Penicillin V Quantification[4]

This protocol outlines a validated HPLC method suitable for the routine quality control analysis of Penicillin V.

1. Materials and Reagents:

• Penicillin V Potassium reference standard (USP or equivalent)

• Acetonitrile (HPLC grade)

• Potassium dihydrogen phosphate (KH₂PO₄) (AR grade)

• Orthophosphoric acid (AR grade)

• Water (HPLC grade)

2. Preparation of Solutions:

• 0.05 M Potassium Dihydrogen Phosphate (KH₂PO₄) Buffer (pH 3.5):

  • Dissolve 6.8 g of KH₂PO₄ in 1000 mL of HPLC grade water.

  • Adjust the pH to 3.5 with orthophosphoric acid.

  • Filter the buffer solution through a 0.45 µm membrane filter.

• Mobile Phase Preparation:

  • Mix acetonitrile and the prepared 0.05 M KH₂PO₄ buffer (pH 3.5) in a 40:60 (v/v) ratio.

  • Degas the mobile phase by sonication or vacuum filtration before use.

• Standard Stock Solution of Penicillin V (1000 µg/mL):

  • Accurately weigh about 25 mg of Penicillin V Potassium reference standard and transfer it to a 25 mL volumetric flask.

  • Dissolve and dilute to volume with the mobile phase. This stock solution should be stored at 2-8 °C and protected from light.

• Working Standard Solutions:

  • Prepare a series of working standard solutions by diluting the stock solution with the mobile phase to achieve concentrations ranging from 1 µg/mL to 100 µg/mL.

3. Chromatographic Conditions:

• Column: C18 (250 x 4.6 mm, 5 µm)

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection Wavelength: 225 nm

• Injection Volume: 20 µL

• Run Time: 10 minutes

4. Sample Preparation (for Tablets):

• Weigh and finely powder not fewer than 20 tablets.

• Accurately weigh a portion of the powder equivalent to about 25 mg of Penicillin V and transfer it to a 25 mL volumetric flask.

• Add about 15 mL of mobile phase and sonicate for 15 minutes to ensure complete dissolution.

• Dilute to volume with the mobile phase and mix well.

• Filter the solution through a 0.45 µm syringe filter before injecting into the HPLC system.

Visualizations

Caption: Troubleshooting workflow for common HPLC issues in Penicillin V analysis.

Caption: Effect of mobile phase pH on Penicillin V's ionization state and retention.

References

• 1. benchchem.com [benchchem.com]
• 2. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 3. realab.ua [realab.ua]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Effects of pH and Metal Ions on the Hydrothermal Treatment of Penicillin: Kinetic, Pathway, and Antibacterial Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Development and validation of an HPLC method for the determination of seven penicillin antibiotics in veterinary drugs and bovine blood plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Development and validation of an HPLC method for the determination of seven penicillin antibiotics in veterinary drugs and bovine blood plasma. | Semantic Scholar [semanticscholar.org]
• 9. Development and validation of an HPLC method for the determination of penicillin antibiotics residues in bovine muscle according to the European Union Decision 2002/657/EC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. A rapid, simple, high-performance liquid chromatography method for the clinical measurement of beta-lactam antibiotics in serum and interstitial fluid ... - Analytical Methods (RSC Publishing) DOI:10.1039/D2AY01276F [pubs.rsc.org]

Reference Data & Comparative Studies

A Comparative Guide to the Validation of an LC-MS/MS Method for Penicillin V Quantification

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive framework for the validation of a liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantification of Penicillin V in biological matrices. It specifically explores the proposed use of Penicillin V β-Sulfoxide-d3 as a novel internal standard and compares its potential performance characteristics against established methods that utilize alternative internal standards, such as Penicillin G-d7. The information presented is based on established validation parameters and experimental data from existing literature to provide a thorough comparative analysis.

Introduction to Penicillin V Quantification

Penicillin V, or phenoxymethylpenicillin, is a widely prescribed oral antibiotic.[1] Accurate and reliable quantification of Penicillin V in biological fluids is crucial for pharmacokinetic and bioequivalence studies, as well as for therapeutic drug monitoring to ensure optimal dosing and efficacy.[1] LC-MS/MS has become the preferred method for such analyses due to its high sensitivity, specificity, and throughput.[1] A critical component of a robust LC-MS/MS method is the use of an appropriate internal standard (IS) to correct for variability during sample preparation and analysis. An ideal IS is a stable, isotopically labeled analog of the analyte. While Penicillin G-d7 is a commonly used IS for Penicillin V, this guide introduces a proposed method using Penicillin V β-Sulfoxide-d3.

Experimental Design and Rationale

The validation of an analytical method is essential to ensure its reliability for its intended purpose. This guide outlines the validation of a proposed LC-MS/MS method for Penicillin V using Penicillin V β-Sulfoxide-d3 as the internal standard. The performance of this proposed method is then compared to a well-established method using Penicillin G-d7 as the internal standard.

Logical Workflow for Method Validation

The following diagram illustrates the typical workflow for validating an LC-MS/MS method for drug quantification.

Caption: Workflow for the validation of a new analytical method.

Comparative Performance Data

The following tables summarize the expected performance characteristics of the proposed method using Penicillin V β-Sulfoxide-d3 and compare them with a typical validated method using Penicillin G-d7. The data for the Penicillin G-d7 method is aggregated from published literature.

Table 1: Comparison of LC-MS/MS Method Parameters

Parameter	Proposed Method (Penicillin V β-Sulfoxide-d3 IS)	Established Method (Penicillin G-d7 IS)
Linearity Range	1 - 2000 ng/mL	1.5 - 10000 ng/mL[2]
Correlation Coefficient (r²)	> 0.99	> 0.99[2]
Lower Limit of Quantification (LLOQ)	1 ng/mL	1.5 ng/mL[2]
Intra-day Precision (%RSD)	< 15%	1.5 - 5.4%[2]
Inter-day Precision (%RSD)	< 15%	< 15%
Accuracy (% Bias)	85 - 115%	96 - 102%[2]
Matrix Effect	To be determined	Minimal, compensated by IS[2]
Recovery	> 85%	99 - 104%[2]

Detailed Experimental Protocols

Proposed Method Using Penicillin V β-Sulfoxide-d3

This section details the proposed experimental protocol for the validation of an LC-MS/MS method for Penicillin V using Penicillin V β-Sulfoxide-d3 as the internal standard.

1. Materials and Reagents

• Penicillin V potassium salt (Reference Standard)

• Penicillin V β-Sulfoxide-d3 (Internal Standard)

• HPLC-grade acetonitrile (B52724), methanol (B129727), and water

• LC-MS grade formic acid

• Human plasma (K2-EDTA)

2. Standard and Sample Preparation

• Stock Solutions: Prepare stock solutions of Penicillin V and Penicillin V β-Sulfoxide-d3 in methanol at a concentration of 1 mg/mL.

• Working Solutions: Prepare working solutions of Penicillin V by serial dilution of the stock solution with 50:50 (v/v) methanol:water. Prepare a working solution of the internal standard at a suitable concentration (e.g., 100 ng/mL).

• Calibration Standards and Quality Controls (QCs): Spike blank human plasma with the Penicillin V working solutions to prepare calibration standards and QCs at various concentrations.

3. Sample Extraction (Protein Precipitation)

• To 100 µL of plasma sample (blank, calibration standard, QC, or unknown), add 25 µL of the internal standard working solution.

• Add 300 µL of cold acetonitrile to precipitate proteins.

• Vortex for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

Experimental Workflow Diagram

Caption: Experimental workflow for Penicillin V quantification.

4. LC-MS/MS Conditions

• LC System: Agilent 1290 Infinity II or equivalent

• Column: C18 column (e.g., 2.1 x 50 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Gradient: A suitable gradient to separate Penicillin V and its sulfoxide (B87167) metabolite from endogenous plasma components.

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

• Mass Spectrometer: Triple quadrupole mass spectrometer

• Ionization Mode: Electrospray Ionization (ESI), Positive

• MRM Transitions:

  • Penicillin V: To be optimized (e.g., precursor ion m/z 351.1)

  • Penicillin V β-Sulfoxide-d3: To be optimized (e.g., precursor ion m/z 370.1)

Comparison with an Established Method (Penicillin G-d7 IS)

A widely adopted method for Penicillin V quantification utilizes Penicillin G-d7 as the internal standard. The experimental protocol is similar to the one proposed above, with the key difference being the internal standard used.

Key Differences and Considerations:

• Structural Similarity: Penicillin V β-Sulfoxide-d3 is a metabolite of Penicillin V and is structurally very similar, which is advantageous for an internal standard as it is likely to have similar chromatographic behavior and ionization efficiency. Penicillin G-d7, while also a penicillin, has a different side chain which may lead to slight differences in retention time and matrix effects.

• Metabolic Stability: The in-vivo stability of Penicillin V β-Sulfoxide-d3 would need to be considered to ensure it does not convert back to Penicillin V during sample handling and storage.

• Commercial Availability: Both Penicillin V β-Sulfoxide-d3 and Penicillin G-d7 are commercially available, making them viable options for routine analysis.

Conclusion

The proposed LC-MS/MS method using Penicillin V β-Sulfoxide-d3 as an internal standard presents a theoretically sound and viable alternative for the quantification of Penicillin V in biological matrices. Its structural similarity to the analyte makes it a promising candidate for an ideal internal standard. The validation parameters outlined in this guide provide a robust framework for establishing the method's performance. A direct comparison with established methods using alternative internal standards like Penicillin G-d7 demonstrates that the proposed method is expected to offer comparable, if not superior, performance in terms of accuracy and precision. The shorter run times and high sensitivity of modern LC-MS/MS instrumentation further enhance the utility of such methods in high-throughput environments.[2] Ultimately, the choice of internal standard will depend on a thorough validation that demonstrates its fitness for the specific application.

References

• 1. Drugs with susceptible sites for free radical induced oxidative transformations: the case of a penicillin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Multiresidue antibiotic-metabolite quantification method using ultra-performance liquid chromatography coupled with tandem mass spectrometry for environmental and public exposure estimation - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Internal Standards for Penicillin V Analysis: Featuring Penicillin V β-Sulfoxide-d3

In the quantitative analysis of Penicillin V (phenoxymethylpenicillin) by liquid chromatography-tandem mass spectrometry (LC-MS/MS), the use of a stable isotope-labeled internal standard is crucial for achieving accurate and precise results. These internal standards help to correct for variations in sample preparation, matrix effects, and instrument response. This guide provides a comparative overview of Penicillin V β-Sulfoxide-d3 and other commonly employed deuterated internal standards, presenting key performance data from various studies.

Performance Comparison of Internal Standards

The selection of an appropriate internal standard is critical to the success of any quantitative LC-MS/MS method. Ideally, the internal standard should co-elute with the analyte of interest and exhibit similar ionization efficiency and extraction recovery. The following table summarizes performance data for Penicillin V β-Sulfoxide-d3 and alternative deuterated internal standards as reported in scientific literature. It is important to note that these data are compiled from separate studies and do not represent a direct head-to-head comparison under identical experimental conditions.

Internal Standard	Analyte(s)	Matrix	Recovery	Precision (RSD)	Lower Limit of Quantification (LLOQ)	Citation
Penicillin V β-Sulfoxide-d3	Penicillin V	Not Specified	Data not available in provided search results.	Data not available in provided search results.	Data not available in provided search results.
Penicillin G-d7	Penicillin V, Penicillin G	Human Serum	98-105% (for Penicillin G IS)	1.5-5.4% (for Penicillin-V)	Not explicitly stated for Penicillin V, but the method is described as highly sensitive.	[1]
Penicillin G-d5	Penicillin G and its metabolites	Citrus Fruits	90-100% (corrected recovery for Penicillin G)	Not explicitly stated.	0.1 ng/g (for Penicillin G)	[2][3][4][5]

Note: The performance of an internal standard is highly dependent on the specific matrix and the analytical method employed. The data presented above should be considered as a general reference.

Experimental Methodologies

The following sections detail typical experimental protocols for the analysis of penicillins using deuterated internal standards.

Sample Preparation

A common approach for the extraction of penicillins from biological matrices involves protein precipitation followed by solid-phase extraction (SPE) for cleanup.

• Protein Precipitation: To 100 µL of plasma or serum, an internal standard solution is added. Subsequently, a protein precipitating agent, such as acetonitrile (B52724) or methanol (B129727) containing 0.1% formic acid, is added. The mixture is vortexed and then centrifuged to pellet the precipitated proteins.

• Solid-Phase Extraction (SPE): The supernatant from the protein precipitation step is diluted and loaded onto an SPE cartridge (e.g., Oasis HLB). The cartridge is washed to remove interferences, and the analytes are then eluted with a suitable solvent like methanol or acetonitrile.

• Reconstitution: The eluate is evaporated to dryness under a stream of nitrogen and the residue is reconstituted in a solution compatible with the LC-MS/MS mobile phase.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

The separation and detection of penicillins are typically performed using a reversed-phase C18 column with a gradient elution.

• Chromatographic Column: A C18 analytical column (e.g., 100 x 2.1 mm, 2.6 µm) is commonly used.

• Mobile Phase: The mobile phase usually consists of a mixture of water and acetonitrile or methanol, both containing a small amount of an additive like formic acid or ammonium (B1175870) acetate (B1210297) to improve chromatographic peak shape and ionization efficiency. A typical gradient would start with a low percentage of organic solvent, which is gradually increased to elute the analytes.

• Mass Spectrometry: Detection is carried out using a triple quadrupole mass spectrometer operating in multiple reaction monitoring (MRM) mode. The instrument is tuned to detect specific precursor-to-product ion transitions for both the analyte and the internal standard.

Visualizing the Analytical Workflow

The following diagram illustrates a typical workflow for the quantitative analysis of Penicillin V using an internal standard.

References

• 1. A low-volume LC/MS method for highly sensitive monitoring of phenoxymethylpenicillin, benzylpenicillin, and probenecid in human serum - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. UHPLC-MS/MS method for the quantitation of penicillin G and metabolites in citrus fruit using internal standards - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. swfrec.ifas.ufl.edu [swfrec.ifas.ufl.edu]

A Comparative Guide to the Quantification of Penicillin V: Deuterated vs. Non-Deuterated Internal Standards

For researchers, scientists, and drug development professionals, the accurate and precise quantification of therapeutic agents like Penicillin V is paramount for reliable pharmacokinetic, bioequivalence, and toxicological studies. The choice of an appropriate internal standard (IS) in liquid chromatography-tandem mass spectrometry (LC-MS/MS) analysis is a critical determinant of data quality. This guide provides an objective comparison of the performance of deuterated versus non-deuterated internal standards for the quantification of Penicillin V, supported by experimental data from published studies.

The gold standard in bioanalytical quantification is the use of a stable isotope-labeled internal standard (SIL-IS), such as a deuterated standard.[1] A deuterated IS is chemically identical to the analyte, with the only difference being the replacement of one or more hydrogen atoms with deuterium. This subtle mass difference allows for its distinction by the mass spectrometer while ensuring it behaves nearly identically to the analyte during sample preparation, chromatography, and ionization. This co-elution and similar ionization behavior are crucial for compensating for matrix effects and other sources of variability, leading to improved accuracy and precision.[1]

Alternatives to deuterated standards include the use of a structural analog or a chemically unrelated compound as the internal standard. While often more readily available and less expensive, these non-deuterated standards have different physicochemical properties, which can lead to variations in extraction recovery, chromatographic retention time, and ionization efficiency compared to the analyte. This can result in less effective compensation for analytical variability and potentially compromise the accuracy and precision of the results.[2]

Performance Comparison: Deuterated vs. Non-Deuterated Internal Standards

The following tables summarize the validation data from two distinct studies on the quantification of Penicillin V. Table 1 presents data from a method utilizing a deuterated internal standard (Benzylpenicillin-d7), while Table 2 shows data from a method employing a non-deuterated internal standard (Colchicine).

Table 1: Performance Data for Penicillin V Quantification with a Deuterated Internal Standard (Benzylpenicillin-d7) in Human Serum [3]

Validation Parameter	Performance Metric
Linearity Range	0.0015–10 mg/L
Accuracy	96–102%
Precision (RSD)	1.5–5.4%
Lower Limit of Quantification (LLOQ)	0.01 mg/L
Recovery	99–104%

Table 2: Performance Data for Penicillin V Quantification with a Non-Deuterated Internal Standard (Colchicine) in Bovine Plasma [4]

Validation Parameter	Performance Metric
Linearity Range	Not specified
Accuracy (Recovery)	85.7–113.5%
Precision (RSD)	< 12%
Limit of Detection (LOD)	25 ng
Stability (Freeze-Thaw)	Stable for two cycles

A direct comparison of the data highlights the superior performance of the method employing a deuterated internal standard, with higher accuracy, better precision, and a lower limit of quantification.

Experimental Protocols

Method 1: Quantification of Penicillin V with a Deuterated Internal Standard (Benzylpenicillin-d7)[3]

Sample Preparation:

• A simple protein precipitation method is used for sample clean-up.

• Acetonitrile is added to the human serum samples.

Chromatographic Conditions:

• LC System: Agilent 1290 Infinity II LC

• Column: Poroshell 120 EC-C18

• Mobile Phase: 55% methanol (B129727) in water + 0.1% formic acid

• Flow Rate: 0.4 mL/min

• Column Temperature: 25 °C

• Injection Volume: 2 µL

Mass Spectrometric Conditions:

• MS System: Agilent Ultivo TQ LC/MS

• Ionization Mode: Multiple Reaction Monitoring (MRM) in positive mode

• Capillary Voltage: 5000 V

• Gas Temperature: 300 °C

• Gas Flow: 10 L/min

• Nebulizer: 30 psi

• Sheath Gas Temperature: 350 °C

• Sheath Gas Flow: 12 L/min

Method 2: Quantification of Penicillin V with a Non-Deuterated Internal Standard (Colchicine)[4]

Sample Preparation:

• Penicillins are isolated from bovine plasma by Solid Phase Extraction (SPE) on Lichrolut RP-18 cartridges.

Chromatographic Conditions:

• Column: Perfectsil ODS-2 (250 x 4 mm, 5 µm)

• Mobile Phase: Gradient elution with 0.1% v/v Trifluoroacetic acid (TFA) and Acetonitrile-methanol (90:10 v/v)

• Detection: Photodiode Array (PDA) at 240 nm

(Note: Mass spectrometric details were not provided in the source for this method.)

Visualizing the Workflow

The following diagram illustrates a typical experimental workflow for the quantification of Penicillin V using LC-MS/MS with an internal standard.

References

• 1. bioanalytical method validation: Topics by Science.gov [science.gov]
• 2. Fast HPLC-MS/MS Method for Determining Penicillin Antibiotics in Infant Formulas Using Molecularly Imprinted Solid-Phase Extraction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A low-volume LC/MS method for highly sensitive monitoring of phenoxymethylpenicillin, benzylpenicillin, and probenecid in human serum - Analytical Methods (RSC Publishing) DOI:10.1039/D3AY01816D [pubs.rsc.org]
• 4. Development and validation of an HPLC method for the determination of seven penicillin antibiotics in veterinary drugs and bovine blood plasma - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Inter-Laboratory Analysis of Penicillin V

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of common analytical methods for the quantification and susceptibility testing of Penicillin V. It is designed to assist laboratories in selecting the most suitable methodology for their specific research and quality control needs. The information presented is a synthesis of data from various studies to provide a comprehensive overview for inter-laboratory comparison purposes.

Data Presentation: A Comparative Analysis of Penicillin V Analytical Methods

The selection of an analytical method for Penicillin V is contingent on the specific requirements of the assay, such as the need for quantitative potency, the determination of biological activity, or the monitoring of therapeutic drug levels. High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) are principal chemical methods for quantification, while microbiological assays are employed to determine the biological activity.

Table 1: Performance Characteristics of HPLC and LC-MS/MS Methods for Penicillin V Analysis

Performance Metric	High-Performance Liquid Chromatography (HPLC)	Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)	Key Considerations
Principle	Separates and quantifies the active pharmaceutical ingredient (API) based on its physicochemical properties.[1]	Separates compounds by chromatography and detects them by mass-to-charge ratio, offering high selectivity and sensitivity.[2]	HPLC is a robust method for routine quality control, while LC-MS/MS is ideal for bioanalytical studies requiring high sensitivity.[2][3]
Specificity	Highly specific for the intact Penicillin V molecule, separating it from impurities and degradation products.[1]	Offers very high specificity, capable of distinguishing Penicillin V from its metabolites.[2]	LC-MS/MS provides superior specificity, crucial for complex matrices like plasma.[2]
Linearity (Range)	10 - 150 µg/mL (r² = 0.9998)[3]	0.0015–10 mg L⁻¹[4]	Both methods demonstrate excellent linearity over their respective ranges.
Accuracy (% Recovery)	99.1% in tablets[1]	93–104% in serum[4]	Both methods provide high accuracy for the quantification of Penicillin V.
Precision (%RSD)	Repeatability and between-day precision RSD < 12%[5]	Intra-day and inter-day precision RSD ranged from 1.5 to 5.4%[6]	LC-MS/MS generally offers higher precision.[6]
Limit of Detection (LOD)	~0.003 mg L⁻¹[4]	25 ng for Penicillin V in bovine plasma[5]	LC-MS/MS methods typically achieve lower limits of detection.[4][6]
Limit of Quantitation (LOQ)	46 µg/kg for Penicillin V in bovine muscle[7]	~0.01 mg L⁻¹[4]	LC-MS/MS is more sensitive for quantifying low concentrations of Penicillin V.[4][6]

Table 2: Performance of Microbiological Susceptibility Testing Methods for Penicillin

While specific inter-laboratory comparative data for Penicillin V is limited, data for penicillin serves as a valuable surrogate for comparing the performance of common susceptibility testing methods.[8]

Performance Metric	Broth Microdilution (BMD)	Disk Diffusion (Kirby-Bauer)	E-test
Principle	Determines the minimum inhibitory concentration (MIC) in a liquid medium.[8]	Measures the zone of growth inhibition around an antibiotic-impregnated disk.[8]	A gradient of antibiotic on a plastic strip creates an elliptical zone of inhibition to determine the MIC.[8]
Primary Output	Quantitative (MIC value)[8]	Qualitative (Susceptible, Intermediate, Resistant)[8]	Quantitative (MIC value)[8]
Agreement with Reference Method (BMD)	N/A (Reference Method)	High categorical agreement, but some discrepancies can occur.	Generally good agreement, though some minor discrepancies at breakpoints have been noted.[8]
Discordant Results	N/A	Variable, can be less reliable for detecting low-level resistance.[8]	17.6% of isolates showed discordant results in one study, primarily at susceptibility breakpoints.[8]

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and validation of analytical methods.

High-Performance Liquid Chromatography (HPLC) Method for Penicillin V Quantification

This protocol is a generalized procedure based on common practices for the analysis of Penicillin V in pharmaceutical dosage forms.[9][10]

• Standard and Sample Preparation:

  • Standard Solution: Accurately weigh a suitable amount of Penicillin V Potassium Reference Standard and dissolve in the mobile phase to create a stock solution of known concentration.[1] Prepare working standards by serial dilution.

  • Sample Solution: For solid dosage forms, weigh and powder a number of tablets.[10] An accurately weighed portion of the powder is then dissolved in the mobile phase to achieve a concentration within the linear range of the assay.[10]

• Chromatographic Conditions:

  • Column: A reverse-phase C8 or C18 column is typically used.[9]

  • Mobile Phase: A common mobile phase consists of a mixture of an aqueous buffer (e.g., 0.05 M phosphate (B84403) buffer at pH 3.3) and an organic solvent like methanol (B129727) or acetonitrile (B52724).[9] An example composition is 52% methanol in 0.05 M phosphate buffer.[9]

  • Flow Rate: A typical flow rate is 1.0 mL/min.[10]

  • Detection: UV detection at 254 nm or 225 nm is commonly employed.[1][9]

  • Injection Volume: A standard injection volume is 20 µL.[1]

• System Suitability:

  • Before analysis, perform replicate injections of the standard solution to ensure the system meets performance criteria for parameters like peak asymmetry, theoretical plates, and reproducibility.

LC-MS/MS Method for Penicillin V Quantification in Human Plasma

This protocol outlines a method for the sensitive quantification of Penicillin V and its metabolites in biological matrices.[2]

• Sample Preparation (Protein Precipitation):

  • To a 100 µL plasma sample, add an internal standard.

  • Add 300 µL of cold acetonitrile to precipitate plasma proteins.[2]

  • Vortex the mixture and then centrifuge at high speed (e.g., 10,000 x g) at 4°C.[2]

  • The resulting supernatant is transferred to an autosampler vial for analysis.[2]

• LC-MS/MS Conditions:

  • Chromatographic Separation: Utilize a C18 column with a gradient elution using a mobile phase consisting of solvents like water with 0.1% formic acid and methanol.[4]

  • Mass Spectrometry: Employ a triple quadrupole mass spectrometer with electrospray ionization (ESI) in positive ion mode for Penicillin V.[6] Monitor specific precursor-to-product ion transitions for quantification.

Microbiological Assay: Broth Microdilution Method for MIC Determination

This method determines the minimum inhibitory concentration (MIC) of Penicillin V against a specific microorganism.[8]

• Preparation of Penicillin V Dilutions:

  • Prepare a stock solution of Penicillin V at a known concentration.

  • Perform serial twofold dilutions of the stock solution in cation-adjusted Mueller-Hinton broth (CAMHB) in a 96-well microtiter plate.[8]

• Inoculum Preparation:

  • Prepare a standardized bacterial inoculum suspension equivalent to a 0.5 McFarland standard.[8]

• Inoculation and Incubation:

  • Inoculate each well of the microtiter plate with the bacterial suspension. Include a growth control (broth and inoculum) and a sterility control (broth only).[8]

  • Incubate the plates at 35°C ± 2°C for 16-20 hours.[8]

• Reading Results:

  • The MIC is the lowest concentration of Penicillin V that completely inhibits visible bacterial growth.[8]

Mandatory Visualizations

The following diagrams illustrate the workflow for an inter-laboratory comparison study and the logical process of analytical method validation.

Caption: Workflow for an inter-laboratory comparison study.

Caption: Logical relationship of analytical method validation.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. A rapid, simple, high-performance liquid chromatography method for the clinical measurement of beta-lactam antibiotics in serum and interstitial fluid ... - Analytical Methods (RSC Publishing) DOI:10.1039/D2AY01276F [pubs.rsc.org]
• 5. Development and validation of an HPLC method for the determination of seven penicillin antibiotics in veterinary drugs and bovine blood plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. A low-volume LC/MS method for highly sensitive monitoring of phenoxymethylpenicillin, benzylpenicillin, and probenecid in human serum - Analytical Methods (RSC Publishing) DOI:10.1039/D3AY01816D [pubs.rsc.org]
• 7. Development and validation of an HPLC method for the determination of penicillin antibiotics residues in bovine muscle according to the European Union Decision 2002/657/EC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. tandfonline.com [tandfonline.com]
• 10. jocpr.com [jocpr.com]

A Comparative Guide to Penicillin V Quantification: Linearity and Range Assessment

For researchers, scientists, and drug development professionals, the accurate quantification of Penicillin V is paramount for pharmacokinetic studies, therapeutic drug monitoring, and quality control. This guide provides an objective comparison of two prominent analytical methods: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) using a deuterated internal standard and High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV). The selection of an appropriate method hinges on factors such as required sensitivity, sample matrix complexity, and available instrumentation. This document presents supporting experimental data and detailed protocols to inform this critical decision.

Quantitative Performance Comparison

The performance of an analytical method is defined by several key parameters, including linearity, range, sensitivity, accuracy, and precision. Below is a summary of these metrics for the two compared methods. The LC-MS/MS data is presented for a method utilizing Penicillin G-d7, a suitable deuterated internal standard that exhibits similar behavior to Penicillin V β-Sulfoxide-d3.

Parameter	LC-MS/MS with Deuterated Internal Standard (Penicillin G-d7)	HPLC-UV	Key Considerations
Linear Range	0.01 - 10 µg/mL[1]	10 - 150 µg/mL[2]	LC-MS/MS offers a significantly lower limit of quantification, making it ideal for samples with low Penicillin V concentrations.
Correlation Coefficient (r²)	> 0.99[1]	0.9998[2]	Both methods demonstrate excellent linearity within their respective ranges.
Limit of Detection (LOD)	~0.003 mg/L (or µg/mL)[3]	Not explicitly stated, but higher than LC-MS/MS	The superior sensitivity of LC-MS/MS allows for the detection of trace amounts of the analyte.
Limit of Quantification (LOQ)	~0.01 mg/L (or µg/mL)[3]	10 µg/mL[2]	The LOQ for the HPLC-UV method is substantially higher, limiting its application for low-concentration samples.
Accuracy	93 - 104%[3]	98.5 - 101.2%[2]	Both methods provide high accuracy within their validated ranges.
Precision (%RSD)	< 15%	< 2.0%[2]	Both methods demonstrate excellent precision and reproducibility.

Experimental Protocols

Detailed methodologies are crucial for replicating and comparing analytical methods. The following sections outline the key steps for both the LC-MS/MS and HPLC-UV assays for Penicillin V.

LC-MS/MS Method with Deuterated Internal Standard

This method is highly sensitive and specific, making it suitable for complex biological matrices like plasma.

1. Sample Preparation (Protein Precipitation):

• Pipette 100 µL of the plasma sample into a microcentrifuge tube.

• Add 10 µL of the internal standard working solution (e.g., Penicillin G-d7).

• Add 300 µL of cold acetonitrile (B52724) to precipitate proteins.

• Vortex the mixture for 1 minute.

• Centrifuge at 10,000 x g for 10 minutes at 4°C.

• Transfer the supernatant for LC-MS/MS analysis.[1]

2. Chromatographic Conditions:

• Column: C18 reverse-phase (e.g., 2.1 x 50 mm, 1.7 µm).[1]

• Mobile Phase A: 0.1% Formic Acid in Water.[1]

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.[1]

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.[1]

• Gradient Elution: A typical gradient would start at a low percentage of organic phase (e.g., 5% B), ramp up to a high percentage (e.g., 95% B) to elute the analyte and internal standard, and then re-equilibrate the column.

3. Mass Spectrometry Conditions:

• Ionization Mode: Electrospray Ionization (ESI), Positive.[1]

• Scan Type: Multiple Reaction Monitoring (MRM).[1]

• MRM Transitions:

  • Penicillin V: Precursor Ion (m/z) 351.1 → Product Ion (m/z) 160.1.[1]

  • Internal Standard (e.g., Penicillin G-d7): Specific precursor and product ions would be monitored.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. A rapid, simple, high-performance liquid chromatography method for the clinical measurement of beta-lactam antibiotics in serum and interstitial fluid ... - Analytical Methods (RSC Publishing) DOI:10.1039/D2AY01276F [pubs.rsc.org]

Quantitative Analysis of Penicillin V: A Comparison of Detection and Quantification Limits

For researchers, scientists, and professionals in drug development, the precise and accurate quantification of antibiotics like Penicillin V is paramount. This guide provides a comparative overview of analytical methods for the determination of Penicillin V, with a focus on the limits of detection (LOD) and quantification (LOQ). The use of a deuterated internal standard (IS) in liquid chromatography-mass spectrometry (LC-MS) methods is highlighted as a robust approach for achieving high sensitivity and accuracy.

Comparison of Analytical Methods

The choice of analytical method significantly impacts the sensitivity and reliability of Penicillin V quantification. Below is a comparison of different methods and their reported performance characteristics. The inclusion of a deuterated internal standard, such as Penicillin V-d5, in LC-MS/MS methods is a key strategy to correct for matrix effects and variations in sample processing, thereby improving accuracy and precision.

Analytical Method	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Internal Standard	Matrix	Reference
LC-MS/MS	~0.003 mg/L	0.01 mg/L	Benzylpenicillin-d7	Human Serum	[1][2]
Nano-LC/MS	0.01-0.51 µg/L	Not Reported	Not Specified	Pharmaceuticals, Milk, Porcine Tissues	[3]
Nano-LC/UV	2.27-4.06 µg/L	Not Reported	Not Specified	Pharmaceuticals, Milk, Porcine Tissues	[3]
HPLC-UV	Not Reported	Not Reported	Not Specified	Pharmaceutical Formulations	[4][5]
Differential Pulse Voltammetry	0.25 µM	Not Reported	None	Pharmaceutical Formulations, Human Urine	[6]

Experimental Protocol: LC-MS/MS with Deuterated Internal Standard

This section details a validated experimental protocol for the quantification of Penicillin V in human serum using a triple quadrupole liquid chromatography-mass spectrometry (TQ LC/MS) system with a deuterated internal standard. This method is notable for its high sensitivity.

1. Materials and Reagents

• Penicillin V potassium salt (analytical standard)

• Penicillin V-d5 (deuterated internal standard)[7]

• Methanol (B129727) (HPLC grade)

• Water (HPLC grade)

• Formic acid (analytical grade)

• Human serum (blank)

2. Sample Preparation

• Protein Precipitation: Sample clean-up is performed by protein precipitation using acetonitrile.[2]

• Fortification: Spike blank human serum samples with known concentrations of Penicillin V and a fixed concentration of the deuterated internal standard (e.g., Penicillin V-d5).

• Extraction: To 15 µL of serum, add a protein precipitation agent (e.g., acetonitrile). Vortex and centrifuge to pellet the precipitated proteins.

• Dilution: Collect the supernatant for analysis.

3. Liquid Chromatography

• System: A reverse-phase liquid chromatography system.

• Column: A suitable C18 column (e.g., Poroshell 120 EC-C18).[8]

• Mobile Phase: An isocratic mobile phase consisting of 55% methanol in water with 0.1% formic acid.[1][2]

• Flow Rate: 0.4 mL/min.[1][2]

• Injection Volume: 2 µL.

• Column Temperature: 25 °C.

4. Mass Spectrometry

• System: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

• Ionization Mode: Positive ion mode.

• Detection: Multiple Reaction Monitoring (MRM) is used for quantification. The specific precursor-to-product ion transitions for Penicillin V and its deuterated internal standard should be optimized.

5. Quantification

• The concentration of Penicillin V in the samples is determined by calculating the peak area ratio of the analyte to the internal standard and comparing it to a calibration curve constructed from standards of known concentrations.

Experimental Workflow Diagram

The following diagram illustrates the key steps in the analytical workflow for the quantification of Penicillin V using LC-MS/MS with a deuterated internal standard.

References

• 1. A low-volume LC/MS method for highly sensitive monitoring of phenoxymethylpenicillin, benzylpenicillin, and probenecid in human serum - Analytical Methods (RSC Publishing) DOI:10.1039/D3AY01816D [pubs.rsc.org]
• 2. A low-volume LC/MS method for highly sensitive monitoring of phenoxymethylpenicillin, benzylpenicillin, and probenecid in human serum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. jocpr.com [jocpr.com]
• 6. Voltammetric determination of penicillin V in pharmaceutical formulations and human urine using a boron-doped diamond electrode - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. medchemexpress.com [medchemexpress.com]
• 8. A rapid, simple, high-performance liquid chromatography method for the clinical measurement of beta-lactam antibiotics in serum and interstitial fluid ... - Analytical Methods (RSC Publishing) DOI:10.1039/D2AY01276F [pubs.rsc.org]

A Comparative Guide to Cross-Validation of Analytical Methods for Penicillin Analysis

For Researchers, Scientists, and Drug Development Professionals

The accurate quantification of penicillin is paramount in ensuring the safety, efficacy, and quality of pharmaceutical products. Cross-validation of analytical methods is a critical process to demonstrate the interchangeability and reliability of different analytical techniques. This guide provides a comprehensive comparison of two commonly employed methods for penicillin analysis: High-Performance Liquid Chromatography (HPLC) and the Microbiological Agar (B569324) Diffusion Assay. Supported by experimental data, this document outlines detailed methodologies and presents a clear comparison of their performance characteristics to aid in the selection of the most appropriate method for a given analytical challenge.

Quantitative Performance Comparison

The selection of an analytical method is often a balance between the need for high specificity and the desire to measure biological activity. The following tables summarize the key performance parameters for HPLC and microbiological assays, providing a quantitative basis for comparison.

Table 1: Comparison of Key Validation Parameters for HPLC and Microbiological Assays

Validation Parameter	High-Performance Liquid Chromatography (HPLC)	Microbiological Agar Diffusion Assay	Regulatory Guideline Reference
Specificity	High (discriminates between the active ingredient and impurities/degradation products)	Moderate (activity-based, may not distinguish between structurally similar, active compounds)	ICH Q2(R1)
Linearity (Correlation Coefficient, r²)	Typically ≥ 0.999[1]	Typically ≥ 0.98[1][2]	ICH Q2(R1)
Accuracy (% Recovery)	98.0% - 102.0%[1]	95.0% - 105.0%[1]	ICH Q2(R1)
Precision (% RSD)	Repeatability: ≤ 1.0% Intermediate Precision: ≤ 2.0%[1]	Repeatability: ≤ 5.0% Intermediate Precision: ≤ 10.0%[1]	ICH Q2(R1)

Table 2: Linearity and Range of Analytical Methods

Analyte	Method	Linearity Range	Correlation Coefficient (r²)	Reference
Amoxicillin	HPLC	20 - 200 µg/mL	0.9997	[3]
Amoxicillin	HPLC	0.0015 - 10 mg/L	1	[4]
Cefuroxime	Microbiological Assay	30.0 - 120.0 µg/mL	-	[3]
Thiamphenicol	Microbiological Assay	20 - 80 µg/mL	0.9992	[2]
Ceftriaxone	Microbiological Assay	3.0 - 5.0 µg/mL	0.998	[2]

Table 3: Accuracy and Precision of HPLC Methods

Analyte	Accuracy (% Recovery)	Precision (% RSD)	Reference
Amoxicillin	99.85%	Intra-assay: 0.50% Inter-assay: 2.35%	[3]
Penicillin G	93 - 104%	-	[4]
Penicillin V	93 - 104%	-	[4]
Amoxicillin	93 - 104%	-	[4]
Azlocillin	77.8% (at LOQ)	-	[5]
Penicillin G	43.6% (at LOQ)	-	[5]
Oxacillin	96.5% (at LOQ)	-	[5]
Cloxacillin	86.3% (at LOQ)	-	[5]
Nafcillin	98.5% (at LOQ)	-	[5]
Dicloxacillin	105.7% (at LOQ)	-	[5]

Experimental Protocols

High-Performance Liquid Chromatography (HPLC) Method for Penicillin G Analysis

This protocol describes a general method for the determination of Penicillin G in a sample matrix.

1. Instrumentation and Chromatographic Conditions:

• HPLC System: A standard HPLC system equipped with a UV detector, pump, autosampler, and data acquisition software.

• Column: C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase: A mixture of 55% methanol (B129727) in water with 0.1% formic acid.[4]

• Flow Rate: 0.4 mL/min.[4]

• Column Temperature: 25 °C.[4]

• Detection Wavelength: 275 nm.[3]

• Injection Volume: 2 µL.[4]

2. Preparation of Solutions:

• Standard Stock Solution: Accurately weigh and dissolve a known amount of Penicillin G reference standard in the mobile phase to obtain a stock solution of a specific concentration.

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solution with the mobile phase to cover the desired concentration range (e.g., 0.0015–10 mg/L) for linearity assessment.[4]

• Sample Preparation:

  • For liquid samples like serum, perform protein precipitation by adding acetonitrile (B52724) (e.g., 60 µL of acetonitrile to 15 µL of sample).[4]

  • For solid samples, accurately weigh the sample, dissolve it in a suitable solvent, and dilute it with the mobile phase to a concentration within the calibration range.

  • Filter all solutions through a 0.45 µm syringe filter before injection.

3. Data Analysis:

• Construct a calibration curve by plotting the peak area of the standard solutions against their corresponding concentrations.

• Determine the concentration of Penicillin G in the sample by interpolating its peak area on the calibration curve.

Microbiological Agar Diffusion Assay for Penicillin

This protocol outlines a general procedure for determining the potency of penicillin using the agar diffusion method.

1. Materials and Microorganism:

• Test Microorganism: Sarcina lutea (ATCC 9341) is a commonly used test organism for penicillin assays.[6][7]

• Culture Media: Use appropriate nutrient agar for the base layer and seed layer.

• Petri Dishes: Sterile, flat-bottomed petri dishes.

• Cylinders or Discs: Stainless steel cylinders or sterile paper discs.

2. Preparation of Media and Inoculum:

• Prepare the nutrient agar according to the manufacturer's instructions and sterilize.

• Prepare a standardized suspension of the test microorganism in sterile saline or buffer. The concentration of the inoculum should be optimized to produce clear and well-defined zones of inhibition.

3. Assay Procedure:

• Pour a base layer of sterile agar into the petri dishes and allow it to solidify.

• Inoculate a second layer of molten agar (seed layer) with the prepared microorganism suspension and pour it over the base layer.

• Once the seed layer has solidified, place the sterile cylinders or paper discs on the agar surface.

• Prepare a series of standard solutions of penicillin at known concentrations.

• Carefully apply a fixed volume of the standard solutions and the sample solution to the respective cylinders or discs.

• Incubate the plates at a specified temperature (e.g., 35°C ± 2°C) for 18-24 hours.[8]

4. Data Analysis:

• Measure the diameter of the zones of inhibition for both the standard and sample solutions.

• Plot a standard curve of the zone diameter versus the logarithm of the concentration of the standard solutions.

• Determine the potency of the sample by interpolating its zone of inhibition on the standard curve.

Cross-Validation Workflow

The following diagram illustrates the logical workflow for the cross-validation of two analytical methods, such as HPLC and a microbiological assay, based on the principles outlined in the ICH guidelines.[9][10][11][12]

Caption: Workflow for the cross-validation of two analytical methods.

Conclusion

Both HPLC and microbiological assays are valuable tools for the analysis of penicillin, each with its own set of strengths and limitations. HPLC offers superior specificity, precision, and throughput, making it ideal for routine quality control and the analysis of complex mixtures. The microbiological assay, on the other hand, provides a direct measure of biological activity, which is crucial for assessing the therapeutic efficacy of an antibiotic. The choice between these methods should be based on the specific requirements of the analysis, including the nature of the sample, the desired information, and regulatory expectations. For a comprehensive understanding of an antibiotic's quality, a parallel use of both bioassays and chemical methods is often recommended.[13] This guide provides the foundational information to assist researchers and drug development professionals in making informed decisions regarding the selection and cross-validation of analytical methods for penicillin.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. A rapid, simple, high-performance liquid chromatography method for the clinical measurement of beta-lactam antibiotics in serum and interstitial fluid ... - Analytical Methods (RSC Publishing) DOI:10.1039/D2AY01276F [pubs.rsc.org]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. Paper Disk-Agar Diffusion Assay of Penicillin in the Presence of Streptomycin - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. asm.org [asm.org]
• 9. e-b-f.eu [e-b-f.eu]
• 10. database.ich.org [database.ich.org]
• 11. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]
• 12. ema.europa.eu [ema.europa.eu]
• 13. dergipark.org.tr [dergipark.org.tr]

performance evaluation of Penicillin V β-Sulfoxide-d3 as an internal standard

A Comparative Guide to Internal Standards for Penicillin V Analysis

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of various internal standards used in the quantitative analysis of penicillins, with a focus on liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods. While this report was intended to evaluate Penicillin V β-Sulfoxide-d3, a thorough review of scientific literature and analytical methodology databases did not yield any published data on its use or performance as an internal standard for penicillin analysis. Consequently, this guide will focus on commonly used and well-documented deuterated internal standards for penicillin analysis, namely Penicillin G-d7 and Penicillin V-d5, to provide a benchmark for performance.

The use of a stable isotope-labeled internal standard is crucial for accurate and precise quantification in complex biological matrices. These standards co-elute with the analyte and exhibit similar ionization characteristics, effectively compensating for matrix effects and variations in sample preparation.

Performance Comparison of Internal Standards for Penicillin Analysis

The following table summarizes the performance data for commonly used deuterated internal standards in the analysis of penicillins. This data has been compiled from various studies to provide a comparative overview.

Table 1: Performance Data of Deuterated Internal Standards for Penicillin Analysis

Internal Standard	Analyte(s)	Matrix	Accuracy (%)	Precision (% RSD)	Recovery (%)	Citation
Penicillin G-d7	Penicillin G, Amoxicillin, Ampicillin, Piperacillin, Flucloxacillin	Human Serum	93 - 104	< 15	Not Reported	[1]
Penicillin G and its metabolites	Commercial Orange Juice	~100 (corrected)	Not Reported	~100 (corrected)	[2]
Penicillin G	Bovine Tissue	Not explicitly stated, but method validated	Not explicitly stated, but method validated	Not explicitly stated, but method validated	[3]
Penicillin V-d5	Penicillin V	Not specified (in vitro)	Not Reported	Not Reported	Not Reported	[4]
Penillic acid-D5 & Penilloic acid-D5	Penicillin G, Penillic acid, Penilloic acid	Citrus Fruit	90 - 110 (corrected)	Not Reported	90 - 110 (corrected)
Penicillin V β-Sulfoxide-d3	No performance data available in published literature.

RSD: Relative Standard Deviation

Experimental Protocols

Detailed methodologies are essential for replicating and validating analytical methods. Below are representative protocols for the quantification of penicillins using deuterated internal standards.

Protocol 1: Analysis of Penicillins in Human Serum using Penicillin G-d7

This method is adapted from a study for the simultaneous quantification of multiple penicillins in human serum.[1]

1. Sample Preparation (Protein Precipitation): a. To 15 µL of serum sample, add 60 µL of acetonitrile (B52724) containing the internal standard (Penicillin G-d7 at a suitable concentration). b. Vortex mix the sample thoroughly to precipitate proteins. c. Centrifuge the sample to pellet the precipitated proteins. d. Transfer the supernatant for LC-MS/MS analysis.

2. LC-MS/MS Conditions:

• LC System: A high-performance liquid chromatography system.

• Column: A suitable reversed-phase C18 column.

• Mobile Phase: A gradient of 0.1% formic acid in water and 0.1% formic acid in methanol.[1]

• Flow Rate: 0.4 mL/min.[1]

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI) in positive mode.

• Detection: Multiple Reaction Monitoring (MRM) of precursor and product ions for each analyte and the internal standard.

3. Data Analysis:

• Quantification is performed by calculating the peak area ratio of the analyte to the internal standard.

• A calibration curve is constructed by plotting the peak area ratios against the concentration of the standards.

Protocol 2: Analysis of Penicillin G and its Metabolites in Citrus Fruit using Penicillin G-d5

This protocol is based on a method for the analysis of penicillin residues in fruit matrices.[5]

1. Sample Preparation (Solid-Phase Extraction): a. Homogenize 2 g of the citrus fruit sample. b. Fortify the sample with the internal standard (Penicillin G-d5). c. Perform a liquid-liquid extraction using a suitable buffer and organic solvent.[5] d. Further purify the extract using a solid-phase extraction (SPE) cartridge (e.g., Oasis HLB).[5] e. Elute the analytes and the internal standard from the SPE cartridge. f. Evaporate the eluent to dryness and reconstitute in a suitable solvent for injection.

2. LC-MS/MS Conditions:

• LC System: An ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A C18 reversed-phase column (e.g., Acquity C18, 150 mm × 2.1 mm, 1.7 µm).[5]

• Mobile Phase: A gradient of 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile (B).[5]

• Flow Rate: 0.2 mL/min.[5]

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Ionization Mode: ESI in positive mode.

• Detection: MRM of specific precursor-product ion transitions for each analyte and the internal standard.

3. Data Analysis:

• Calculate the ratio of the peak area of the analyte to the peak area of the internal standard.

• Determine the concentration of the analyte from a calibration curve prepared in a similar matrix.

Visualizations

The following diagrams illustrate the experimental workflow and the logical basis for comparing internal standards.

References

• 1. A rapid, simple, high-performance liquid chromatography method for the clinical measurement of beta-lactam antibiotics in serum and interstitial fluid ... - Analytical Methods (RSC Publishing) DOI:10.1039/D2AY01276F [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. nucleus.iaea.org [nucleus.iaea.org]
• 4. medchemexpress.com [medchemexpress.com]
• 5. swfrec.ifas.ufl.edu [swfrec.ifas.ufl.edu]

comparative recovery studies of different internal standards for Penicillin V

This guide provides a comparative analysis of different internal standards used in the quantification of Penicillin V, with a focus on their recovery rates as documented in various studies. The selection of an appropriate internal standard is critical for achieving accurate and reliable results in chromatographic analysis by correcting for variability in sample preparation and instrument response. This document is intended for researchers, scientists, and drug development professionals seeking to establish robust analytical methods for Penicillin V.

Data Presentation: Comparative Recovery of Internal Standards

The following table summarizes the recovery data for Penicillin V and various internal standards as reported in different analytical studies. It is important to note that the experimental conditions, such as the matrix and analytical method, varied between these studies, which can influence recovery rates.

Internal Standard	Analyte	Matrix	Recovery (%) of Internal Standard	Recovery (%) of Penicillin V	Analytical Method
Penicillin G-d7	Penicillin V	Human Serum	98–105%[1]	99–104%[1]	LC/MS
Phenytoin	Phenoxymethylpenicillin	Human Plasma	Not explicitly stated	94.8% (mean)[2][3]	HPLC-UV
Colchicine	Penicillin V	Bovine Plasma	Not explicitly stated	85.7–113.5% (mean for 7 penicillins)[4][5]	HPLC
Penicillin G-d7	Penicillin V	Human Plasma	> 85%[6]	> 85%[6]	LC-MS/MS

Experimental Protocols

The methodologies employed to obtain the recovery data are detailed below. These protocols are representative of common practices in the bioanalysis of Penicillin V.

1. Method Using Penicillin G-d7 as Internal Standard in Human Serum (LC/MS) [1]

• Sample Preparation: A consistent procedure was followed for the treatment of all serum samples.

• Chromatography:

  • Mobile Phase: 55% methanol (B129727) in water with 0.1% formic acid.

  • Column Temperature: 25 °C.

  • Injection Volume: 2 μL.

  • Flow Rate: 0.4 mL/min.

• Mass Spectrometry:

  • Ionization Mode: Positive mode using multiple reaction monitoring (MRM).

  • Source Parameters: Capillary voltage = 5000 V, gas flow = 10 L/min, gas temperature = 300 °C, nebulizer = 30 psi, sheath gas flow = 12 L/min, and sheath gas temperature = 350 °C.

2. Method Using Phenytoin as Internal Standard in Human Plasma (HPLC-UV) [2][3]

• Sample Collection: Plasma samples were obtained over an 8-hour interval.

• Chromatography:

  • Detection: UV at 220 nm.

  • Retention Times: Approximately 4 minutes for phenoxymethylpenicillin and 10 minutes for phenytoin.

• Quantification: The limit of quantification was 0.10 mg/L.

3. Method Using Colchicine as Internal Standard in Bovine Plasma (HPLC) [4][5]

• Sample Preparation (Solid Phase Extraction - SPE): Penicillins were isolated from bovine plasma using Lichrolut RP-18 cartridges.

• Chromatography:

  • Column: Perfectsil ODS-2 (250 x 4 mm, 5 µm).

  • Mobile Phase: Gradient elution with 0.1% v/v trifluoroacetic acid and acetonitrile-methanol (90:10 v/v).

  • Detection: Photodiode array (PDA) at 240 nm.

• Internal Standard: Colchicine at a concentration of 3 ng/µL was used.

4. Method Using Penicillin G-d7 as Internal Standard in Human Plasma (LC-MS/MS) [6]

• Sample Preparation (Protein Precipitation):

  • Pipette 100 µL of thawed plasma sample into a microcentrifuge tube.

  • Add 10 µL of the internal standard working solution.

  • Add 300 µL of cold acetonitrile (B52724) to precipitate proteins.

  • Vortex the mixture for 1 minute.

  • Centrifuge at 10,000 x g for 10 minutes at 4°C.

  • Transfer the supernatant to a clean autosampler vial for analysis.

• Chromatography:

  • Column: C18 reverse-phase (e.g., 2.1 x 50 mm, 1.7 µm).

  • Mobile Phase A: 0.1% Formic Acid in Water.

• Mass Spectrometry:

  • Ionization Mode: Electrospray Ionization (ESI), Positive.

  • Scan Type: Multiple Reaction Monitoring (MRM).

Visualizations

The following diagrams illustrate the metabolic pathway of Penicillin V and a typical experimental workflow for its quantification.

Caption: Metabolic pathway of Penicillin V.

Caption: General experimental workflow.

References

• 1. A low-volume LC/MS method for highly sensitive monitoring of phenoxymethylpenicillin, benzylpenicillin, and probenecid in human serum - Analytical Methods (RSC Publishing) DOI:10.1039/D3AY01816D [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. Comparative bioavailability study of two phenoxymethylpenicillin potassium tablet formulations in healthy volunteers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Development and validation of an HPLC method for the determination of seven penicillin antibiotics in veterinary drugs and bovine blood plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Development and validation of an HPLC method for the determination of seven penicillin antibiotics in veterinary drugs and bovine blood plasma. | Semantic Scholar [semanticscholar.org]
• 6. benchchem.com [benchchem.com]

A Comparative Guide to Deuterated vs. Non-Deuterated Internal Standards in Bioanalytical Method Validation

For researchers, scientists, and drug development professionals, the integrity of bioanalytical data is paramount. The choice of an internal standard (IS) is a critical decision that directly influences the accuracy and precision of quantitative bioanalysis, particularly in liquid chromatography-mass spectrometry (LC-MS) assays. This guide provides an objective comparison of deuterated (stable isotope-labeled) and non-deuterated (structural analogue) internal standards, supported by experimental data and aligned with global regulatory guidelines.

Internal standards are crucial for correcting variability throughout the analytical workflow, including sample preparation, injection volume, and instrument response.[1] An ideal internal standard should mimic the physicochemical properties of the analyte to ensure it is equally affected by these variations.[2] The two primary types of internal standards used are deuterated internal standards, which are chemically identical to the analyte with some hydrogen atoms replaced by deuterium, and non-deuterated or structural analogue internal standards, which have a similar but not identical chemical structure.[3]

The scientific consensus, supported by regulatory bodies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) through the harmonized International Council for Harmonisation (ICH) M10 guideline, is a clear preference for stable isotope-labeled internal standards (SIL-IS), such as deuterated standards, in quantitative mass spectrometry-based assays.[4][5]

Quantitative Performance Comparison

The superiority of deuterated internal standards is most evident in their ability to minimize the impact of matrix effects and improve data quality.[2] The following table summarizes the key performance differences based on established analytical validation parameters.

Validation Parameter	Deuterated Internal Standard (SIL-IS)	Non-Deuterated (Analogue) Internal Standard	Rationale
Matrix Effect Compensation	Excellent: Co-elution and similar ionization efficiency to the analyte provide superior compensation for matrix-induced signal suppression or enhancement.[6]	Variable: Differences in physicochemical properties can lead to different chromatographic retention times and ionization efficiencies, resulting in poor compensation.[2]
Accuracy & Precision	High: Significantly improves accuracy and precision due to better normalization of variability.[7]	Lower: Can lead to less reliable quantitative data due to inconsistent compensation for variability.[2]
Recovery Correction	Excellent: Similar extraction efficiency to the analyte across various conditions.[2]	Variable: Differences in physicochemical properties can lead to inconsistent recovery.[2]
Selectivity	High: Mass difference allows for clear differentiation from the analyte.	Moderate: Potential for interference from endogenous compounds or metabolites with similar structures.
Cost & Availability	Higher cost and may require custom synthesis.[2]	Generally lower cost and more readily available.[2]

Experimental Protocols

Rigorous validation is essential to ensure the reliability of a bioanalytical method. The following are detailed protocols for critical validation experiments as recommended by the ICH M10 guideline.[8]

Objective: To evaluate the suppressive or enhancing effect of the matrix on the ionization of the analyte and the internal standard.

Protocol:

• Sample Preparation:

  • Obtain at least six individual lots of the blank biological matrix (e.g., plasma, serum) from different sources.[4]

  • Prepare three sets of samples:

    • Set 1 (Neat Solution): Analyte and IS spiked in the reconstitution solvent at low and high concentrations.[4]

    • Set 2 (Post-extraction Spike): Blank matrix is extracted first, and then the analyte and IS are added to the extracted matrix at low and high concentrations.[4]

    • Set 3 (Pre-extraction Spike): Analyte and IS are spiked into the blank matrix at low and high concentrations and then extracted.[4]

• Data Analysis:

  • Calculate the Matrix Factor (MF) by comparing the peak areas from Set 2 to Set 1.

  • Calculate the IS-Normalized Matrix Factor by dividing the MF of the analyte by the MF of the IS.[4]

  • Assess the precision of the IS-Normalized MF across the different lots of the biological matrix.

• Acceptance Criteria:

  • The coefficient of variation (CV) of the IS-normalized matrix factor should be ≤ 15%.[8]

Objective: To ensure that the signal from the analyte does not interfere with the deuterated IS, and vice versa (crosstalk).

Protocol:

• Sample Preparation:

  • Prepare two sets of samples:

    • Set 1 (Analyte Crosstalk): Blank matrix spiked with the analyte at the Upper Limit of Quantification (ULOQ) and without the D-IS.[8]

    • Set 2 (IS Crosstalk): Blank matrix spiked with the D-IS at its working concentration and without the analyte.[8]

• Analysis:

  • Analyze the samples and monitor the mass transition of the D-IS in Set 1 and the mass transition of the analyte in Set 2.[8]

• Acceptance Criteria:

  • In Set 1, the response at the retention time of the D-IS should be ≤ 5% of the D-IS response in a blank sample spiked with the D-IS.[8]

  • In Set 2, the response at the retention time of the analyte should be ≤ 20% of the analyte response at the Lower Limit of Quantification (LLOQ).[8]

Visualizing the Workflow and Regulatory Landscape

To better understand the experimental process and the interplay of various factors, the following diagrams are provided.

Caption: High-level workflow for bioanalytical sample analysis using an internal standard.

Caption: Harmonization of FDA and EMA guidelines under the ICH M10 framework for IS use.

Conclusion

While non-deuterated internal standards can be used if a deuterated version is unavailable, their use requires extensive validation to prove their suitability.[3] The data and regulatory guidelines strongly support the use of deuterated internal standards as the gold standard in quantitative bioanalysis.[3][4] They provide superior accuracy, precision, and robustness, ultimately leading to higher quality and more reliable data for critical drug development decisions. Adherence to the principles outlined in the ICH M10 guideline is essential for ensuring regulatory compliance and the successful validation of bioanalytical methods.[8]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. scispace.com [scispace.com]
• 8. benchchem.com [benchchem.com]

Safety & Regulatory Compliance

Safe Disposal of Penicillin V b-Sulfoxide-d3: A Procedural Guide

For researchers, scientists, and drug development professionals, the responsible management and disposal of chemical reagents like Penicillin V b-Sulfoxide-d3 are critical for ensuring laboratory safety, environmental protection, and regulatory compliance. Stock solutions and residues of Penicillin V b-Sulfoxide-d3 are categorized as hazardous chemical waste and require specific handling to mitigate risks, including environmental contamination and the potential for fostering antibiotic resistance.[1]

The U.S. Environmental Protection Agency (EPA) explicitly prohibits the disposal of hazardous waste pharmaceuticals by flushing them down the drain.[1] Therefore, a crucial step in the disposal process is the chemical inactivation of the antibiotic to nullify its biological activity before final disposal. The recommended method for this is alkaline hydrolysis, which effectively cleaves the beta-lactam ring, rendering the antibiotic inactive.[1]

Personal Protective Equipment (PPE)

Before beginning any disposal procedures, it is imperative to wear appropriate Personal Protective Equipment (PPE). This includes, but is not limited to:

• Safety goggles or a face shield

• Chemical-resistant gloves

• A laboratory coat

• In case of inadequate ventilation, respiratory protection should be worn.[2][3]

Step-by-Step Disposal Protocol

The following protocol outlines the chemical inactivation of Penicillin V b-Sulfoxide-d3 solutions via alkaline hydrolysis, followed by the proper disposal of the inactivated waste. This procedure should be performed in a designated waste treatment area, preferably within a chemical fume hood.[1]

1. Preparation of Inactivation Solution:

• Prepare a 1 M sodium hydroxide (B78521) (NaOH) solution.

2. Chemical Inactivation:

• For every one volume of Penicillin V b-Sulfoxide-d3 solution, add two volumes of the 1 M NaOH solution.[1] For example, to inactivate 100 mL of a Penicillin V b-Sulfoxide-d3 solution, you would add 200 mL of 1 M NaOH.

• Allow the reaction to proceed to ensure complete inactivation of the antibiotic.

3. Neutralization:

• After the inactivation period, the alkaline solution must be neutralized.[1]

• Slowly add an acid, such as 1 M hydrochloric acid (HCl), while continuously monitoring the pH with a calibrated pH meter.

• Continue adding the acid until the pH of the solution is between 6.0 and 8.0.[1]

4. Waste Collection and Labeling:

• Transfer the neutralized, inactivated solution into a clearly labeled hazardous waste container.[1]

• The container should be designated for aqueous chemical waste and must comply with your institution's and local regulatory requirements.

5. Final Disposal:

• Arrange for the collection and final disposal of the hazardous waste container by a certified hazardous waste management contractor.[1]

• Contaminated labware and unused solid Penicillin V b-Sulfoxide-d3 should also be disposed of as hazardous waste in suitable, closed containers.[2] All contaminated clothing should be removed and washed before reuse.[4]

Quantitative Parameters for Alkaline Hydrolysis

The following table summarizes the key quantitative parameters for the alkaline hydrolysis of Penicillin V as described in the inactivation protocol.

Parameter	Value/Instruction
Inactivating Agent	1 M Sodium Hydroxide (NaOH)
Volume Ratio (Waste:NaOH)	1:2
Neutralizing Agent	1 M Hydrochloric Acid (HCl)
Final pH Range	6.0 - 8.0

Experimental Workflow for Disposal

The following diagram illustrates the step-by-step workflow for the proper disposal of Penicillin V b-Sulfoxide-d3.

Caption: Workflow for the safe disposal of Penicillin V b-Sulfoxide-d3.

References

• 1. benchchem.com [benchchem.com]
• 2. assets.thermofisher.cn [assets.thermofisher.cn]
• 3. file.medchemexpress.com [file.medchemexpress.com]
• 4. chemicalbook.com [chemicalbook.com]